Psammaplysene A

Core Science & Biosynthesis

An In-Depth Technical Guide to the Marine Sponge Origin and Isolation of Psammaplysene A

For Researchers, Scientists, and Drug Development Professionals

Abstract

Psammaplysene A is a bromotyrosine-derived metabolite originally isolated from marine sponges. It has garnered significant interest within the scientific community for its potent biological activities, including neuroprotective properties, cytotoxicity against cancer cells, and inhibition of the FOXO1a transcription factor's nuclear export.[1][2] This technical guide provides a comprehensive overview of Psammaplysene A, focusing on its marine origins and the methodologies for its extraction and purification. It details the experimental protocols, summarizes key quantitative data, and illustrates the compound's primary signaling pathway. This document serves as a foundational resource for researchers involved in natural product chemistry, pharmacology, and the development of novel therapeutic agents.

Marine Sponge Origin

Psammaplysene A is a natural product derived from sponges belonging to the order Verongiida, which are known for producing a diverse array of brominated tyrosine alkaloids.[3][4] The primary source from which Psammaplysene A was first identified is a sponge of the genus Psammaplysilla.[1] While Psammaplysilla is the definitive origin, related psammaplysin compounds have been successfully isolated from other genera within the Verongiida order, including Aplysinella, Suberea, and Hyattella. The consistent discovery of this class of compounds within these sponges marks them as key chemotaxonomic indicators for the Verongiidae family.

Isolation and Purification Methodology

The isolation of Psammaplysene A from its marine sponge source is a multi-step process involving solvent extraction, liquid-liquid partitioning, and chromatographic purification. The general workflow is designed to separate the lipophilic target compound from the complex biochemical matrix of the sponge tissue.

General Isolation Workflow

The following diagram illustrates the typical sequence of steps employed for the extraction and purification of Psammaplysene A from sponge biomass.

Figure 1: Generalized workflow for the isolation of Psammaplysene A.

Detailed Experimental Protocols

The following protocol is a synthesized methodology based on established procedures for isolating psammaplysin-class compounds from marine sponges.

1. Sample Preparation:

• Collect sponge specimens (e.g., Psammaplysilla sp.) and freeze them immediately.

• Lyophilize (freeze-dry) the frozen tissue to remove water.

• Grind the dried sponge material into a fine powder to maximize the surface area for extraction.

2. Solvent Extraction:

• Macerate the powdered sponge material (e.g., 500 g) in methanol (B129727) (MeOH) (e.g., 3 x 2 L) at room temperature for 24 hours per extraction.

• Combine the methanol extracts and filter to remove solid biomass.

• Concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude methanolic extract.

3. Liquid-Liquid Partitioning:

• Suspend the crude extract in a biphasic system of ethyl acetate (EtOAc) and water (1:1 v/v).

• Perform sequential partitioning (e.g., 3 times). Combine the organic (EtOAc) layers. This fraction typically contains the bioactive, less polar compounds like Psammaplysene A.

• Dry the combined EtOAc fraction over anhydrous sodium sulfate (B86663) and concentrate it in vacuo.

4. Chromatographic Purification:

• Medium Pressure Liquid Chromatography (MPLC):

  • Subject the dried EtOAc fraction to MPLC on a normal-phase silica (B1680970) gel column.
  • Elute with a solvent gradient, starting with a non-polar solvent (e.g., hexane) and gradually increasing polarity with a more polar solvent (e.g., ethyl acetate, followed by methanol).
  • Collect fractions and monitor by Thin Layer Chromatography (TLC). Test fractions for the desired bioactivity (e.g., cytotoxicity).

• High-Performance Liquid Chromatography (HPLC):

  • Pool the active fractions from MPLC and concentrate.
  • Perform final purification using reverse-phase HPLC (e.g., C18 column).
  • Elute with an isocratic or gradient system of acetonitrile (B52724) (ACN) and water.
  • Monitor the elution profile with a UV detector.
  • Collect the peak corresponding to Psammaplysene A and verify its purity and structure using Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Biological Activity and Quantitative Data

Psammaplysene A exhibits a range of biological effects, with notable potency in cancer cytotoxicity and neuro-related pathways. While specific yields from sponge biomass are often variable and not consistently reported, bioactivity is well-characterized.

Compound	Biological Activity	Cell Line / Model	Potency (IC₅₀ / Concentration)	Reference
Psammaplysene A	Apoptosis Induction	Human Endometrial Cancer Cells	1 µM
Psammaplysene A	Anti-prion Activity	Prion-infected Cells	0.3 µM
Psammaplysene A	Cytotoxicity	HCT-116 (Colon Carcinoma)	-
Psammaplysin F	Antimalarial	Plasmodium falciparum (Dd2)	1.4 µM
Psammaplysin F	Antimalarial	Plasmodium falciparum (3D7)	0.87 µM
19-hydroxypsammaplysin E	Antimalarial	Plasmodium falciparum (3D7)	6.4 µM

Mechanism of Action and Signaling Pathway

Recent research has elucidated the molecular mechanism underlying Psammaplysene A's neuroprotective and cellular effects, identifying a direct interaction with the RNA-binding protein HNRNPK, which in turn influences the FOXO signaling pathway.

Interaction with HNRNPK and Influence on FOXO Signaling

Psammaplysene A was initially discovered in a screen for compounds that inhibit the nuclear export of the FOXO1a transcription factor. Subsequent studies identified its direct physical target as the heterogeneous nuclear ribonucleoprotein K (HNRNPK). HNRNPK is a critical "hub" protein that regulates numerous aspects of RNA metabolism, including transcription, splicing, and translation.

The binding of Psammaplysene A to HNRNPK is RNA-dependent and is believed to modulate HNRNPK's function. This modulation ultimately leads to the nuclear retention and subsequent activation of FOXO transcription factors. Activated FOXO proteins are known to regulate genes involved in stress resistance, metabolism, and longevity, which provides a mechanistic basis for the observed neuroprotective effects of Psammaplysene A.

The diagram below illustrates this proposed signaling cascade.

Figure 2: Signaling pathway of Psammaplysene A via HNRNPK and FOXO.

Conclusion

Psammaplysene A stands out as a promising marine natural product with significant therapeutic potential. Its origin in Psammaplysilla sponges and a clear, albeit laborious, isolation pathway make it accessible for further research. The elucidation of its mechanism of action, involving the direct binding to HNRNPK and subsequent modulation of the FOXO signaling pathway, opens new avenues for targeting neurodegenerative diseases and certain cancers. The protocols and data presented in this guide provide a critical resource for scientists aiming to harness the unique biological properties of Psammaplysene A in drug discovery and development programs.

References

• 1. Natural Products from Sponges - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Psammaplysins: Insights from Natural Sources, Structural Variations, and Pharmacological Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

The Neuroprotective Mechanism of Psammaplysene A: A Deep Dive into its Core Action

For Researchers, Scientists, and Drug Development Professionals

Abstract

Psammaplysene A, a marine natural product, has emerged as a promising neuroprotective agent. This technical guide provides an in-depth analysis of its mechanism of action, focusing on its interaction with heterogeneous nuclear ribonucleoprotein K (HNRNPK) and the subsequent activation of the Forkhead box O3 (FOXO3) transcription factor. This guide synthesizes available quantitative data, details key experimental protocols, and presents visual representations of the signaling pathways and experimental workflows to facilitate a comprehensive understanding for researchers in neuropharmacology and drug development.

Introduction

Neurodegenerative diseases represent a significant and growing global health challenge. The complex pathophysiology of these disorders, often involving excitotoxicity, proteotoxicity, oxidative stress, and apoptosis, necessitates the discovery of novel therapeutic agents with multifaceted mechanisms of action. Psammaplysene A (PA), a bromotyrosine derivative isolated from marine sponges, has demonstrated potent neuroprotective properties in a range of preclinical models of neurodegeneration[1][2]. This document elucidates the molecular pathways underlying the neuroprotective effects of Psammaplysene A.

Core Mechanism of Action: Targeting HNRNPK and Activating FOXO3

The primary neuroprotective mechanism of Psammaplysene A involves its direct interaction with the heterogeneous nuclear ribonucleoprotein K (HNRNPK), an RNA-binding protein that acts as a crucial regulator of RNA metabolism and a signaling integrator[1][2]. This interaction is RNA-dependent and leads to the activation of the transcription factor FOXO3, a key regulator of cellular stress resistance, longevity, and apoptosis[1].

Binding of Psammaplysene A to HNRNPK

Psammaplysene A has been identified as a direct binding partner of HNRNPK. This interaction was confirmed through two distinct protein purification strategies: one utilizing a modified version of PA with a photo-affinity tag for covalent crosslinking and another employing PA-coupled magnetic nanobeads for pull-down assays.

Surface plasmon resonance (SPR) analysis has further characterized this interaction, revealing that the binding of PA to HNRNPK is RNA-dependent. The estimated dissociation constant (Kd) for this interaction is approximately 86.2 µM when HNRNPK is pre-bound with RNA. It is important to note that this value, obtained using bacterially expressed protein, may not precisely reflect the in vivo binding affinity where post-translational modifications and the presence of other binding partners can influence the interaction.

Activation of the FOXO3 Transcription Factor

The binding of Psammaplysene A to HNRNPK is functionally linked to the activation of the FOXO3 transcription factor. FOXO3 is a critical downstream effector in pathways promoting cellular resilience to stressors such as oxidative stress and proteotoxicity. Activation of FOXO3 is demonstrated by the increased expression of a luciferase reporter gene under the control of a forkhead response element (FHRE) in the presence of PA and its derivatives.

The precise signaling cascade linking HNRNPK to FOXO3 activation following PA binding is an area of ongoing investigation. It is hypothesized that PA's interaction with HNRNPK modulates its function in RNA processing or its role as a scaffold for signaling proteins, ultimately leading to the nuclear translocation and transcriptional activation of FOXO3.

Neuroprotective Effects of Psammaplysene A

Psammaplysene A has demonstrated significant neuroprotective effects in various in vitro and in vivo models of neurodegeneration, underscoring its therapeutic potential.

In Vitro Neuroprotection

In mixed spinal cord cultures, Psammaplysene A has been shown to protect neurons from cell death induced by both excitotoxicity and proteotoxicity. These in vitro models mimic key pathological features of neurodegenerative diseases.

• Excitotoxicity Models: These models typically involve the exposure of primary neurons to excessive concentrations of glutamate (B1630785) or other excitatory amino acid receptor agonists, leading to calcium overload and neuronal death.

• Proteotoxicity Models: These models utilize the expression of mutant proteins associated with neurodegenerative diseases, such as mutant superoxide (B77818) dismutase 1 (SOD1) linked to amyotrophic lateral sclerosis (ALS), to induce protein aggregation and subsequent neuronal demise.

In Vivo Neuroprotection

The neuroprotective efficacy of Psammaplysene A has also been validated in invertebrate models of neurodegeneration:

• Caenorhabditis elegans Model of Excitotoxicity: In C. elegans, PA confers protection against neuronal damage induced by excitotoxic insults. This model allows for the rapid assessment of neuroprotective compounds in a whole-organism context.

• Drosophila melanogaster Model of Spinal-Bulbar Muscular Atrophy (SBMA): Psammaplysene A has shown protective effects in a Drosophila model of SBMA, a motor neuron disease caused by a polyglutamine expansion in the androgen receptor. This model recapitulates key features of the human disease, including progressive motor dysfunction and neurodegeneration.

Downstream Effects: Mitigation of Oxidative Stress and Apoptosis

The activation of FOXO3 by Psammaplysene A is expected to trigger a cascade of downstream events that contribute to its neuroprotective phenotype, primarily through the mitigation of oxidative stress and the inhibition of apoptosis.

Attenuation of Oxidative Stress

FOXO transcription factors are known to upregulate the expression of antioxidant enzymes, thereby enhancing the cellular defense against reactive oxygen species (ROS). While direct studies on the effect of Psammaplysene A on specific oxidative stress markers in neurons are limited, its ability to activate FOXO3 strongly suggests an indirect mechanism for reducing oxidative damage.

Inhibition of Apoptosis

HNRNPK itself is involved in the regulation of apoptosis, and its function can be modulated by post-translational modifications. Furthermore, FOXO3 can regulate the expression of genes involved in both pro- and anti-apoptotic pathways, including members of the Bcl-2 family. By activating FOXO3, Psammaplysene A likely shifts the balance towards cell survival by upregulating anti-apoptotic proteins and/or downregulating pro-apoptotic proteins.

Quantitative Data Summary

Parameter	Value	Experimental System	Reference
Binding Affinity (Kd) of PA for HNRNPK	~86.2 µM	Surface Plasmon Resonance (with RNA)
FOXO Activation	Statistically significant increase in FHRE luciferase activity (p < 0.05)	HEK293 cells

Experimental Protocols

Identification of Psammaplysene A-Interacting Proteins

a) Photo-affinity Labeling and Pull-Down:

• Synthesize a derivative of Psammaplysene A containing a photo-activatable crosslinker and a reporter tag (e.g., biotin).

• Incubate cell lysates (e.g., from HEK293 cells) with the PA derivative (e.g., 250 nM) for 1 hour at 4°C.

• Expose the lysate to UV light (365 nm) to induce covalent crosslinking between the PA derivative and its binding partners.

• Perform a pull-down of the crosslinked complexes using an affinity matrix that binds the reporter tag (e.g., streptavidin beads for a biotin (B1667282) tag).

• Wash the beads extensively to remove non-specific binders.

• Elute the bound proteins and identify them by mass spectrometry (LC-MS/MS).

b) PA-Coupled Nanobead Pull-Down:

• Covalently couple a derivative of Psammaplysene A to magnetic nanobeads.

• Incubate the PA-coupled nanobeads with cell lysates.

• Wash the beads to remove non-specifically bound proteins.

• Elute the proteins that specifically bind to the PA-coupled beads.

• Identify the eluted proteins by LC-MS/MS.

Forkhead Response Element (FHRE) Luciferase Reporter Assay

• Co-transfect cells (e.g., HEK293) with a firefly luciferase reporter plasmid containing multiple copies of the FHRE upstream of the luciferase gene and a control plasmid expressing Renilla luciferase (for normalization).

• Treat the transfected cells with Psammaplysene A or vehicle control for a specified duration.

• Lyse the cells and measure both firefly and Renilla luciferase activities using a dual-luciferase reporter assay system.

• Normalize the firefly luciferase activity to the Renilla luciferase activity to control for transfection efficiency and cell number.

• Compare the normalized luciferase activity in PA-treated cells to that in vehicle-treated cells to determine the effect of PA on FOXO transcriptional activity.

In Vitro Neuroprotection Assay (Excitotoxicity)

• Culture primary neurons (e.g., mixed spinal cord neurons) for a sufficient period to allow for maturation.

• Pre-treat the neurons with various concentrations of Psammaplysene A or vehicle for a defined period (e.g., 24 hours).

• Induce excitotoxicity by exposing the neurons to a neurotoxic concentration of glutamate for a specified duration.

• After the insult, replace the medium with fresh, conditioned medium containing the respective concentrations of Psammaplysene A or vehicle.

• Assess neuronal viability at a later time point (e.g., 24 hours post-insult) using methods such as counting surviving neurons, LDH release assay, or live/dead staining.

Signaling Pathways and Experimental Workflows (Visualizations)

Caption: Psammaplysene A's neuroprotective signaling pathway.

Caption: Workflow for identifying Psammaplysene A's protein target.

Conclusion

Psammaplysene A exerts its neuroprotective effects through a distinct mechanism involving the binding to HNRNPK and the subsequent activation of the FOXO3 signaling pathway. This action leads to enhanced neuronal resilience against excitotoxicity and proteotoxicity, likely through the downstream mitigation of oxidative stress and inhibition of apoptosis. The data presented in this guide provide a solid foundation for further research into the therapeutic potential of Psammaplysene A and for the development of novel neuroprotective strategies targeting the HNRNPK-FOXO3 axis. Further elucidation of the precise downstream targets of this pathway and more extensive quantitative in vivo studies will be crucial in advancing this promising natural product towards clinical applications.

References

• 1. The Neuroprotective Marine Compound Psammaplysene A Binds the RNA-Binding Protein HNRNPK - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Psammaplysene A: A Bromotyrosine-Derived Alkaloid with Neuroprotective and FOXO Modulatory Activity

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Psammaplysene A is a bromotyrosine-derived alkaloid first isolated from the marine sponge Psammaplysilla sp.[1][2]. As a member of the psammaplysin family of natural products, it has garnered significant interest within the scientific community due to its unique chemical structure and promising biological activities. Initially identified as an inhibitor of FOXO1a (Forkhead box protein O1a) nuclear export, Psammaplysene A has since been characterized as a potent neuroprotective agent[1][2][3]. This technical guide provides a comprehensive overview of Psammaplysene A, detailing its mechanism of action, quantitative biological data, and the experimental protocols utilized for its study.

Quantitative Biological Data

The biological activities of Psammaplysene A have been quantified in several key assays. The following table summarizes the available quantitative data, providing a clear comparison of its efficacy in different experimental contexts.

Biological Activity	Assay Type	Target/Model System	Quantitative Value	Reference
FOXO1a Nuclear Export Inhibition	High-Content Screening	PTEN-deficient cells	IC50 = 5 µM	[4]
Binding to HNRNPK	Surface Plasmon Resonance	Recombinant GST-HNRNPK (RNA-dependent)	Apparent Kd = 77.3 µM	[3]
FOXO-dependent Transcription	FHRE Luciferase Reporter Assay	HEK293 cells	> 3-fold increase in luciferase expression	[3][5]
Neuroprotection	Mutant SOD1-induced neuronal death model	Mixed spinal cord cultures	Statistically significant protection	[3]

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the study of Psammaplysene A, offering a practical guide for researchers looking to replicate or build upon this work.

Synthesis of Psammaplysene A

A concise and efficient total synthesis of Psammaplysene A has been developed, starting from commercially available p-hydroxybenzaldehyde and tyramine[1][6].

Synthesis of the Acid Fragment:

• Knoevenagel Condensation: p-Hydroxybenzaldehyde is reacted with an appropriate active methylene (B1212753) compound (e.g., a malonic acid derivative) in the presence of a base to form a cinnamic acid derivative.

• Bromination: The phenolic ring is dibrominated using a suitable brominating agent (e.g., N-bromosuccinimide).

• O-alkylation: The hydroxyl group of the brominated cinnamic acid derivative is alkylated.

• Hydrolysis: The ester is hydrolyzed to yield the carboxylic acid fragment.

Synthesis of the Amine Fragment:

• Protection: The amino group of tyramine (B21549) is protected (e.g., as a Boc-carbamate).

• Bromination: The phenolic ring of the protected tyramine is dibrominated.

• O-alkylation: The hydroxyl group is alkylated.

• Deprotection: The protecting group on the amine is removed to yield the amine fragment.

Amide Coupling:

• The synthesized acid and amine fragments are coupled using a standard peptide coupling reagent (e.g., HATU, HOBt) to yield Psammaplysene A.

• Purification is typically performed using column chromatography.

Target Identification by Affinity Chromatography and Mass Spectrometry

The direct cellular target of Psammaplysene A was identified using a two-pronged affinity purification strategy[3][7].

Protocol for Psammaplysene A-immobilized Magnetic Beads:

• Bead Preparation: Amine-functionalized magnetic beads are suspended in ethanol.

• Immobilization: A derivative of Psammaplysene A with a linker is covalently attached to the amine groups on the magnetic beads. The reaction is carried out in an appropriate solvent (e.g., DMF) at room temperature.

• Blocking: Unreacted amine groups on the beads are capped by incubation with acetic anhydride (B1165640) in DMF.

• Washing: The beads are washed extensively to remove unreacted reagents.

Affinity Purification:

• Cell Lysis: HEK293 cell lysates are prepared in a suitable lysis buffer.

• Incubation: The cell lysate is incubated with the Psammaplysene A-immobilized magnetic beads to allow for binding of target proteins.

• Washing: The beads are washed with buffers of increasing stringency (e.g., varying salt and detergent concentrations) to remove non-specific binding proteins.

• Elution: Bound proteins are eluted from the beads.

• Identification: The eluted proteins are identified by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Surface Plasmon Resonance (SPR) for Binding Analysis

The interaction between Psammaplysene A and its identified target, HNRNPK, was characterized using SPR[3].

Experimental Setup:

• Chip Preparation: A CM5 sensor chip is used. Anti-GST antibody is immobilized on the sensor surface.

• Ligand Capture: GST-tagged HNRNPK is captured by the immobilized anti-GST antibody.

• RNA Saturation: Total RNA is injected over the chip surface to allow for stable binding to the captured HNRNPK, as the interaction with Psammaplysene A is RNA-dependent.

• Analyte Injection: Psammaplysene A at various concentrations is injected over the chip surface.

• Data Acquisition: The binding is monitored in real-time, and the response units (RU) are recorded.

• Data Analysis: The binding data is fitted to a suitable model to determine the apparent dissociation constant (Kd).

Forkhead Response Element (FHRE) Luciferase Reporter Assay

The effect of Psammaplysene A on FOXO-dependent transcription is quantified using a luciferase reporter assay[3][7].

Protocol:

• Cell Transfection: HEK293 cells are co-transfected with a plasmid containing a luciferase reporter gene driven by a Forkhead Response Element (FHRE) and a control plasmid (e.g., Renilla luciferase for normalization).

• Compound Treatment: After a suitable incubation period post-transfection, the cells are treated with Psammaplysene A or vehicle control.

• Cell Lysis: Cells are lysed using a passive lysis buffer.

• Luciferase Assay: The luciferase activity in the cell lysates is measured using a luminometer after the addition of the appropriate luciferase substrate.

• Data Normalization: The firefly luciferase activity is normalized to the Renilla luciferase activity to account for variations in transfection efficiency and cell number.

Neuroprotection Assay in a Mutant SOD1 Model

The neuroprotective effects of Psammaplysene A can be assessed in a model of amyotrophic lateral sclerosis (ALS) using cells expressing a mutant form of superoxide (B77818) dismutase 1 (SOD1)[3].

Protocol:

• Cell Culture: Primary mixed spinal cord cultures are prepared.

• Induction of Proteotoxicity: Neuronal death is induced by the expression of a mutant form of human SOD1 (e.g., SOD1-G93A).

• Compound Treatment: The cultures are treated with Psammaplysene A at various concentrations.

• Assessment of Neuronal Survival: After a defined incubation period, neuronal survival is quantified. This can be achieved by counting the number of viable neurons (e.g., identified by morphology or specific neuronal markers) in treated versus untreated cultures.

• Statistical Analysis: The statistical significance of the observed neuroprotection is determined.

Visualizations: Signaling Pathways and Experimental Workflows

The following diagrams illustrate the proposed signaling pathway of Psammaplysene A and the experimental workflow for its target identification.

Caption: Proposed signaling pathway of Psammaplysene A.

Caption: Experimental workflow for target identification.

Mechanism of Action

Psammaplysene A exerts its biological effects through a multi-faceted mechanism of action. It was initially discovered as an inhibitor of FOXO1a nuclear export in PTEN-deficient cancer cells[2]. The PI3K/Akt signaling pathway, when activated by growth factors, leads to the phosphorylation of FOXO1a, resulting in its sequestration in the cytoplasm and subsequent inactivation. By inhibiting the nuclear export of phosphorylated FOXO1a, Psammaplysene A promotes its nuclear retention and transcriptional activity, leading to the expression of genes involved in stress resistance and apoptosis.

Further research has revealed that Psammaplysene A directly binds to heterogeneous nuclear ribonucleoprotein K (HNRNPK) in an RNA-dependent manner[3]. HNRNPK is a crucial hub protein involved in a multitude of cellular processes, including the regulation of transcription, RNA splicing, and signal transduction. The interaction of Psammaplysene A with HNRNPK is believed to be central to its potent neuroprotective effects, as observed in various in vitro and in vivo models of neurodegeneration[3]. It is plausible that by modulating the function of HNRNPK, Psammaplysene A influences downstream signaling pathways that are critical for neuronal survival. The precise molecular consequences of the Psammaplysene A-HNRNPK interaction and its interplay with the FOXO signaling pathway remain an active area of investigation.

References

• 1. addgene.org [addgene.org]
• 2. FOXO transcription factors: key regulators of cellular quality control - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Using multiplexed regulation of luciferase activity and GFP translocation to screen for FOXO modulators - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Neuronal survival in the brain: neuron type-specific mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. FOXO Transcription Factors: Their Clinical Significance and Regulation - PMC [pmc.ncbi.nlm.nih.gov]

Psammaplysene A: A Deep Dive into the Inhibition of FOXO1a Nuclear Export

A Technical Guide for Researchers and Drug Development Professionals

Introduction

Psammaplysene A (PsA) is a bromotyrosine derivative isolated from marine sponges of the Psammaplysilla species.[1][2] This natural product has garnered significant attention within the scientific community for its specific biological activity: the inhibition of nuclear export of the Forkhead box protein O1a (FOXO1a).[1][3] FOXO1a is a crucial transcription factor that orchestrates a variety of cellular processes, including apoptosis, cell cycle arrest, DNA repair, and metabolism.[4] Its activity is tightly regulated by its subcellular localization. In many forms of cancer, particularly those with a deficient tumor suppressor PTEN, the PI3K/Akt signaling pathway is constitutively active, leading to the phosphorylation and subsequent exclusion of FOXO1a from the nucleus. This cytoplasmic sequestration inactivates FOXO1a's tumor-suppressive functions. Psammaplysene A's ability to force the nuclear retention of FOXO1a, even in the context of aberrant upstream signaling, highlights its potential as a therapeutic agent for cancer treatment.

This technical guide provides a comprehensive overview of the mechanism of action of Psammaplysene A, focusing on its role in inhibiting FOXO1a nuclear export. It includes a summary of quantitative data, detailed experimental protocols from key studies, and visual diagrams of the involved signaling pathways and experimental workflows.

The Core Mechanism: FOXO1a Nucleocytoplasmic Shuttling

The cellular location of FOXO1a is a critical determinant of its function. In its un-phosphorylated state, FOXO1a resides in the nucleus, where it can bind to the insulin (B600854) response sequence in the promoter regions of its target genes, thereby regulating their transcription. The PI3K/Akt pathway is the principal signaling cascade responsible for the nuclear exclusion of FOXO1a.

The process is as follows:

• Activation of PI3K/Akt: Growth factors like insulin or IGF-1 activate the Phosphatidylinositol 3-kinase (PI3K)/Akt signaling pathway.

• Phosphorylation of FOXO1a: Activated Akt (also known as Protein Kinase B) directly phosphorylates FOXO1a on three specific residues: Threonine 24 (Thr24), Serine 256 (Ser256), and Serine 319 (Ser319).

• Binding to 14-3-3 Proteins: This phosphorylation creates binding sites for the 14-3-3 chaperone proteins. The binding of 14-3-3 proteins to phosphorylated FOXO1a masks the nuclear localization signal (NLS) and exposes the nuclear export signal (NES).

• Nuclear Export: The FOXO1a/14-3-3 complex is recognized by the nuclear export protein CRM1 (Chromosome Region Maintenance 1, also known as Exportin 1) and is actively transported out of the nucleus into the cytoplasm.

In cancer cells with loss-of-function mutations in the PTEN tumor suppressor, Akt is constitutively active, leading to the perpetual phosphorylation and cytoplasmic localization of FOXO1a, thereby promoting cell survival and proliferation.

Psammaplysene A's Intervention

Psammaplysene A was discovered through a chemical genetic screen designed to identify compounds that could restore the nuclear localization of FOXO1a in PTEN-deficient tumor cells. Its mechanism centers on the specific inhibition of FOXO1a's nuclear export. By blocking this crucial step, PsA causes the accumulation of active FOXO1a within the nucleus.

The consequences of this forced nuclear retention are significant for cancer cells:

• Induction of Apoptosis: Nuclear FOXO1a activates the transcription of pro-apoptotic genes. Studies in endometrial cancer cells have demonstrated that treatment with PsA leads to an increase in nuclear FOXO1a, which in turn induces apoptosis. Silencing FOXO1a was shown to diminish the apoptotic effects of PsA, confirming FOXO1a's central role in this process.

• Cell Cycle Arrest: FOXO1a is a known regulator of the cell cycle. It can induce cell cycle arrest by upregulating the expression of cyclin-dependent kinase inhibitors like p27Kip1 and suppressing the expression of cyclins such as Cyclin D1 and D2. Treatment of endometrial cancer cells with PsA resulted in a notable increase in the percentage of cells in the G2/M phase of the cell cycle.

While the direct molecular target of PsA in the nuclear export machinery is still under investigation, later studies have identified the heterogeneous nuclear ribonucleoprotein K (HNRNPK) as a binding partner of PsA. This suggests that the effects of PsA on FOXO1a localization might be part of a more complex mechanism involving RNA-binding proteins.

Quantitative Data Summary

The following table summarizes the key quantitative findings from studies on the effects of Psammaplysene A on cancer cells.

Parameter	Cell Line(s)	Treatment	Result	Reference
Cell Viability	ECC1 and Ishikawa (Endometrial Cancer)	PsA (varying doses)	Approximately 5-fold decrease in cell viability (p<0.05)
Cell Cycle	ECC1 and Ishikawa (Endometrial Cancer)	PsA	Doubled the percentage of cells in the G2/M phase (p<0.05)
Apoptosis	ECC1 (Endometrial Cancer)	PsA treatment after FOXO1 silencing	Decreased incidence of apoptosis compared to PsA treatment alone
Apoptosis	Ishikawa (Endometrial Cancer)	PsA treatment with FOXO1 overexpression	Increased apoptosis compared to PsA treatment alone

Key Experimental Protocols

This section details the methodologies used to investigate the effects of Psammaplysene A on FOXO1a localization and cellular outcomes.

Experiment	Purpose	Methodology
Immunofluorescent Staining	To observe the subcellular localization of FOXO1 protein.	Cells (e.g., Ishikawa and ECC1) were cultured on coverslips and treated with varying doses of PsA. After treatment, cells were fixed, permeabilized, and incubated with a primary antibody specific for FOXO1. A secondary antibody conjugated to a fluorescent dye was then used for visualization. Nuclei were counterstained with a DNA-binding dye like DAPI. Images were captured using a fluorescence microscope to determine the nuclear versus cytoplasmic distribution of FOXO1.
Cell Viability Assay	To assess the effect of PsA on the viability of cancer cells.	Cells were seeded in multi-well plates and treated with PsA. Cell viability was measured using assays such as the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay or similar colorimetric assays that quantify metabolic activity as an indicator of viable cells.
BrdU Incorporation Assay	To measure the effect of PsA on cell proliferation.	Cells were treated with PsA and then incubated with 5-bromo-2'-deoxyuridine (B1667946) (BrdU), a synthetic analog of thymidine. Incorporated BrdU was detected using an anti-BrdU antibody in an ELISA-like format. The amount of incorporated BrdU is directly proportional to the level of DNA synthesis and, therefore, cell proliferation.
Cell Cycle Analysis	To determine the effect of PsA on cell cycle distribution.	Cells were treated with PsA, harvested, and fixed in ethanol. The fixed cells were then stained with a fluorescent DNA-binding dye such as propidium (B1200493) iodide (PI). The DNA content of individual cells was analyzed by flow cytometry. The distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M) was quantified based on their fluorescence intensity.
Western Blotting	To measure the levels of specific proteins, such as FOXO1 and cleaved PARP (a marker of apoptosis).	Cells were treated with PsA and lysed to extract total protein. Protein concentrations were determined, and equal amounts of protein were separated by SDS-PAGE. The separated proteins were transferred to a membrane, which was then incubated with primary antibodies against the proteins of interest (e.g., FOXO1, cleaved PARP). A secondary antibody conjugated to an enzyme (e.g., HRP) was used for detection via chemiluminescence.
siRNA-mediated Gene Silencing	To specifically reduce the expression of FOXO1 to confirm its role in PsA-induced apoptosis.	Cells (e.g., ECC1) were transfected with small interfering RNA (siRNA) specifically targeting FOXO1 mRNA. A non-targeting siRNA was used as a control. After a period to allow for protein knockdown, the cells were treated with PsA, and the effects on apoptosis were measured.

Visualizing the Molecular Pathways and Workflows

Signaling Pathways

The following diagrams, rendered in DOT language, illustrate the key signaling pathways.

Caption: Standard PI3K/Akt signaling pathway leading to FOXO1a nuclear export.

Caption: Psammaplysene A inhibits FOXO1a nuclear export, causing nuclear accumulation.

Experimental Workflow

Caption: Workflow for assessing Psammaplysene A's effects on cancer cells.

Conclusion and Future Directions

Psammaplysene A stands out as a potent and specific inhibitor of FOXO1a nuclear export. Its ability to trap this key tumor-suppressing transcription factor in the nucleus, thereby reactivating apoptotic and cell cycle arrest pathways, makes it a highly valuable tool for cancer research. The experimental evidence robustly supports its mechanism of action in cancer cell lines, particularly those characterized by an overactive PI3K/Akt signaling pathway.

For drug development professionals, Psammaplysene A represents a promising lead compound. The total synthesis of PsA and its analogs has been achieved, opening avenues for structure-activity relationship (SAR) studies to optimize its potency, selectivity, and pharmacokinetic properties. Further research is warranted to fully elucidate its direct molecular target within the nuclear export machinery and to explore its efficacy and safety in preclinical in vivo models. The discovery of PsA underscores the vast potential of marine natural products as a source of novel therapeutic agents for oncology.

References

• 1. The psammaplysenes, specific inhibitors of FOXO1a nuclear export - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The Neuroprotective Marine Compound Psammaplysene A Binds the RNA-Binding Protein HNRNPK - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Forkhead box protein O1 - Wikipedia [en.wikipedia.org]

The Marine Compound Psammaplysene A: A Technical Guide to its Interaction with the RNA-Binding Protein HNRNPK

For Researchers, Scientists, and Drug Development Professionals

Introduction

Psammaplysene A (PA) is a marine natural product isolated from the sponge Psammaplysilla sp. that has demonstrated significant neuroprotective properties in various in vitro and in vivo models of neurodegeneration.[1][2][3][4] Understanding the molecular mechanism of action of Psammaplysene A is crucial for its potential development as a therapeutic agent. This technical guide provides an in-depth overview of the current knowledge regarding the interaction of Psammaplysene A with its identified protein target, the RNA-binding protein Heterogeneous Nuclear Ribonucleoprotein K (HNRNPK). HNRNPK is a multifaceted protein involved in a wide array of cellular processes, including gene expression regulation, RNA splicing, and signal transduction.[1][5] The interaction between Psammaplysene A and HNRNPK presents a novel avenue for exploring therapeutic interventions in neurodegenerative diseases. This document details the quantitative binding data, comprehensive experimental protocols for studying this interaction, and visual representations of the experimental workflows and proposed signaling pathways.

Quantitative Data Presentation

The interaction between Psammaplysene A and HNRNPK has been quantified using surface plasmon resonance (SPR). The binding of Psammaplysene A to HNRNPK is notably dependent on the presence of RNA.

Parameter	Value	Method	Conditions	Source
Estimated Dissociation Constant (Kd)	86.2 µM	Surface Plasmon Resonance (SPR)	Recombinant GST-HNRNPK pre-incubated with total RNA	[1]

Experimental Protocols

The identification and characterization of the interaction between Psammaplysene A and HNRNPK involved two primary experimental strategies. The following are detailed methodologies for these key experiments.

Target Identification using Photo-affinity Labeling and Pull-down Assay

This method utilizes a chemically modified version of Psammaplysene A containing a photo-reactive group and a tag (e.g., biotin) to covalently capture and identify binding partners from cell lysates.

a. Materials and Reagents:

• HEK293 cells or other relevant cell lines

• Psammaplysene A derivative with a photo-affinity label and biotin (B1667282) tag (e.g., compound 2B as described in the source literature)

• Lysis Buffer (e.g., 50 mM Tris-HCl pH 7.4, 150 mM NaCl, 1% NP-40, 1 mM EDTA, supplemented with protease and phosphatase inhibitors)

• Streptavidin-conjugated magnetic beads

• Wash Buffer (e.g., Lysis Buffer with a lower detergent concentration)

• Elution Buffer (e.g., SDS-PAGE sample buffer)

• UV lamp (365 nm)

• SDS-PAGE gels and Western blotting apparatus

• Mass spectrometer for protein identification

b. Protocol:

• Cell Lysis: Harvest cells and prepare a clarified cell lysate by incubating with Lysis Buffer on ice, followed by centrifugation to remove cellular debris.

• Probe Incubation: Incubate the cell lysate with the photo-affinity probe at a predetermined concentration for 1-2 hours at 4°C with gentle rotation to allow for non-covalent binding.

• UV Cross-linking: Expose the lysate-probe mixture to UV light (365 nm) on ice for a specified duration (e.g., 15-30 minutes) to induce covalent cross-linking between the probe and its binding partners.

• Affinity Capture: Add streptavidin-conjugated magnetic beads to the cross-linked lysate and incubate for 1-2 hours at 4°C to capture the biotinylated probe-protein complexes.

• Washing: Pellet the magnetic beads using a magnetic stand and wash them extensively with Wash Buffer to remove non-specifically bound proteins.

• Elution: Elute the captured proteins from the beads by resuspending them in SDS-PAGE sample buffer and heating at 95°C for 5-10 minutes.

• Analysis: Separate the eluted proteins by SDS-PAGE. Visualize the proteins by silver staining or Coomassie blue staining. Excise the protein bands of interest for identification by mass spectrometry.

Target Identification using Affinity Chromatography with Immobilized Psammaplysene A

This approach involves covalently attaching a Psammaplysene A derivative to magnetic nanobeads to purify its binding partners from cell lysates.

a. Materials and Reagents:

• Psammaplysene A derivative suitable for immobilization

• Amine-functionalized magnetic nanobeads (FG beads)

• Coupling reagents (e.g., EDC, NHS)

• Cell lysate (prepared as in the photo-affinity labeling protocol)

• Wash Buffer

• Elution Buffer (e.g., high salt, low pH, or SDS-PAGE sample buffer)

• SDS-PAGE gels and mass spectrometer

b. Protocol:

• Immobilization of Psammaplysene A: Covalently couple the Psammaplysene A derivative to the amine-functionalized magnetic nanobeads using standard amine coupling chemistry (e.g., EDC/NHS activation).

• Lysate Incubation: Incubate the Psammaplysene A-coupled beads with the cell lysate for 2-4 hours at 4°C with gentle rotation.

• Washing: Pellet the beads using a magnetic stand and perform a series of stringent washes with Wash Buffer to remove non-specific protein binders.

• Elution: Elute the specifically bound proteins using an appropriate Elution Buffer.

• Analysis: Analyze the eluted proteins by SDS-PAGE and identify the specific interactors by mass spectrometry.

Characterization of Binding Affinity by Surface Plasmon Resonance (SPR)

SPR is employed to measure the binding kinetics and affinity of Psammaplysene A to HNRNPK, including the assessment of RNA dependency.

a. Materials and Reagents:

• SPR instrument and sensor chips (e.g., CM5 chip)

• Recombinant purified GST-tagged HNRNPK and a negative control protein (e.g., GST)

• Total RNA or a specific poly(C) RNA sequence

• Psammaplysene A solution at various concentrations

• Running Buffer (e.g., HBS-EP buffer)

• Immobilization reagents (e.g., EDC, NHS, ethanolamine)

b. Protocol:

• Protein Immobilization: Immobilize the purified GST-HNRNPK and the GST control protein on separate flow cells of a sensor chip using standard amine coupling.

• RNA Incubation: Inject total RNA or a specific RNA ligand over the protein-immobilized surfaces to allow for the formation of the protein-RNA complex. Monitor the binding until a stable baseline is achieved.

• Psammaplysene A Injection: Inject a series of concentrations of Psammaplysene A over the flow cells containing the protein-RNA complexes and the control surfaces.

• Data Acquisition: Record the binding responses in real-time.

• Data Analysis: Subtract the reference channel (GST) signal from the active channel (GST-HNRNPK) signal. Analyze the resulting sensorgrams using appropriate binding models (e.g., steady-state affinity model) to determine the dissociation constant (Kd).

Visualizations

Experimental Workflow for Target Identification

Caption: Workflow for the identification of Psammaplysene A's protein target.

Proposed Signaling Pathway of Psammaplysene A

References

• 1. The Neuroprotective Marine Compound Psammaplysene A Binds the RNA-Binding Protein HNRNPK - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Neuroprotective Marine Compound Psammaplysene A Binds the RNA-Binding Protein HNRNPK - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The Neuroprotective Marine Compound Psammaplysene A Binds the RNA-Binding Protein HNRNPK [agris.fao.org]
• 4. researchgate.net [researchgate.net]
• 5. HNRNPK alleviates RNA toxicity by counteracting DNA damage in C9orf72 ALS - PMC [pmc.ncbi.nlm.nih.gov]

Psammaplysene A: A Comprehensive Technical Guide to its Natural Sources, Abundance, and Isolation

For Researchers, Scientists, and Drug Development Professionals

Abstract

Psammaplysene A, a bromotyrosine-derived alkaloid of marine origin, has garnered significant attention within the scientific community for its potent and selective biological activities, including neuroprotective effects and inhibition of Forkhead box protein O1a (FOXO1a) nuclear export. This technical guide provides an in-depth overview of the natural sources of Psammaplysene A, available data on its abundance, detailed protocols for its extraction and purification, and an exploration of its known signaling pathways. The information presented herein is intended to serve as a valuable resource for researchers engaged in natural product chemistry, pharmacology, and drug discovery.

Natural Sources and Abundance of Psammaplysene A

Psammaplysene A is a secondary metabolite primarily isolated from marine sponges. The Verongida order of sponges is particularly known for producing a diverse array of bromotyrosine alkaloids.

Primary Natural Sources:

• Genus Psammaplysilla : Sponges of the Psammaplysilla genus are the most frequently cited natural source of Psammaplysene A.[1]

• Genus Aplysinella : Notably, the species Aplysinella strongylata has also been identified as a producer of Psammaplysene A and its derivatives.

Abundance:

Quantitative data on the yield of Psammaplysene A from its natural sponge sources is scarce in publicly available literature. The concentration of secondary metabolites in marine organisms can fluctuate significantly based on factors such as geographical location, season, and environmental conditions. However, to provide a contextual reference, the abundance of a related bromotyrosine alkaloid, ianthesine E, isolated from the marine sponge Ianthella basta, has been reported.

Compound	Source Organism	Dry Weight Yield (%)
Ianthesine E	Ianthella basta	1.612%[2]
Psammaplysene A	Psammaplysilla sp.	Data not available
Psammaplysene A	Aplysinella strongylata	Data not available

Table 1: Reported yield of a related bromotyrosine alkaloid. Specific yield data for Psammaplysene A is not widely reported.

Experimental Protocols: From Sponge to Pure Compound

The isolation of Psammaplysene A from its marine sponge host involves a multi-step process encompassing extraction, fractionation, and final purification. The following protocols are a composite of established methods for the isolation of bromotyrosine alkaloids from marine sponges.[2][3][4]

General Experimental Workflow

The overall procedure for isolating Psammaplysene A can be visualized as a sequential process, starting from the raw biological material and culminating in the purified compound.

Figure 1: General workflow for the isolation of Psammaplysene A.

Detailed Methodologies

2.2.1. Sample Preparation and Extraction

• Collection and Lyophilization: Collect sponge specimens (e.g., Psammaplysilla sp.) and immediately freeze them at -20°C or lower to prevent degradation of secondary metabolites. The frozen sponge material is then lyophilized (freeze-dried) to remove water, yielding a dry, porous solid.

• Extraction: The dried sponge material is ground to a powder and exhaustively extracted with a 1:1 mixture of dichloromethane (B109758) (CH2Cl2) and methanol (B129727) (MeOH) at room temperature. This process is typically repeated three times to ensure complete extraction of the metabolites. The solvent is then evaporated under reduced pressure to yield a crude extract.

2.2.2. Fractionation by Solvent Partitioning

• The crude extract is resuspended in a suitable solvent system, such as 90% aqueous methanol, and partitioned against a non-polar solvent like n-hexane. This step removes highly non-polar constituents such as lipids.

• The aqueous methanol fraction is then further partitioned with a solvent of intermediate polarity, such as ethyl acetate (B1210297) or dichloromethane, to separate compounds based on their polarity. The bromotyrosine alkaloids, including Psammaplysene A, are typically found in the more polar fractions.

2.2.3. Chromatographic Purification

Step 1: Vacuum Liquid Chromatography (VLC)

• Stationary Phase: C18-functionalized silica (B1680970) gel.

• Elution: The partitioned extract is loaded onto the VLC column and eluted with a stepwise gradient of decreasing polarity, starting with 100% water and progressively increasing the proportion of methanol or acetonitrile (B52724).

• Fraction Collection: Fractions are collected and analyzed by thin-layer chromatography (TLC) or analytical HPLC to identify those containing the target compound.

Step 2: Preparative High-Performance Liquid Chromatography (HPLC)

• Column: A C18 reversed-phase preparative HPLC column (e.g., 10 µm particle size, 250 x 21.2 mm).

• Mobile Phase:

  • Solvent A: Water with 0.1% trifluoroacetic acid (TFA).

  • Solvent B: Methanol or acetonitrile with 0.1% TFA.

• Gradient: A linear gradient from a lower to a higher concentration of Solvent B is employed. A typical gradient might be from 30% to 100% Solvent B over 40 minutes.

• Flow Rate: A flow rate of approximately 5-10 mL/min is commonly used for preparative columns of this size.

• Detection: UV detection at wavelengths of 254 nm and 280 nm is suitable for aromatic compounds like Psammaplysene A.

• Fraction Collection: Fractions corresponding to the peaks of interest are collected, and the solvent is evaporated to yield the purified compound.

Step 3: Semi-Preparative HPLC (Optional, for final polishing)

• For achieving very high purity, a final polishing step using a semi-preparative C18 column (e.g., 5 µm particle size, 250 x 10 mm) with a shallower gradient may be employed.

Signaling Pathways and Mechanism of Action

Psammaplysene A has been identified as a modulator of key cellular signaling pathways, which underpins its observed biological activities.

Inhibition of FOXO1a Nuclear Export via the PI3K/AKT Pathway

Psammaplysene A was initially identified as a potent inhibitor of the nuclear export of the transcription factor FOXO1a. This activity is particularly relevant in the context of cancer, where the PI3K/AKT pathway is often hyperactivated.

The PI3K/AKT/FOXO Signaling Cascade:

• Activation: Growth factors bind to receptor tyrosine kinases (RTKs), leading to the activation of phosphoinositide 3-kinase (PI3K).

• Second Messenger Production: PI3K phosphorylates phosphatidylinositol (4,5)-bisphosphate (PIP2) to generate phosphatidylinositol (3,4,5)-trisphosphate (PIP3).

• AKT Activation: PIP3 recruits and activates the serine/threonine kinase AKT (also known as protein kinase B).

• FOXO Phosphorylation: Activated AKT phosphorylates FOXO transcription factors, including FOXO1a.

• Nuclear Export and Inactivation: Phosphorylated FOXO1a is recognized by the nuclear export machinery and translocated to the cytoplasm, where it is ubiquitinated and degraded. This prevents FOXO1a from transcribing its target genes, which are involved in apoptosis and cell cycle arrest.

Psammaplysene A is believed to interfere with this pathway, leading to the nuclear retention and activation of FOXO1a, thereby promoting its tumor-suppressive functions.

Figure 2: The PI3K/AKT/FOXO signaling pathway and the inhibitory role of Psammaplysene A.

Interaction with Heterogeneous Nuclear Ribonucleoprotein K (HNRNPK)

Further research has identified the heterogeneous nuclear ribonucleoprotein K (HNRNPK) as a direct binding partner of Psammaplysene A. HNRNPK is a multifunctional protein involved in a wide range of cellular processes, including transcription, RNA splicing, and translation.

The interaction between Psammaplysene A and HNRNPK is thought to be central to the compound's neuroprotective effects. By modulating the function of HNRNPK, Psammaplysene A can influence the expression of genes involved in neuronal survival and stress response.

Figure 3: Interaction of Psammaplysene A with HNRNPK and downstream effects.

Conclusion

Psammaplysene A remains a compelling marine natural product with significant therapeutic potential. While its primary natural sources have been identified, a notable gap exists in the quantitative understanding of its abundance in different sponge species. The detailed experimental protocols provided in this guide, synthesized from established methods for related compounds, offer a robust starting point for researchers aiming to isolate Psammaplysene A for further investigation. A deeper understanding of its interactions with the PI3K/AKT/FOXO pathway and HNRNPK will be crucial in elucidating its full pharmacological profile and advancing its development as a potential therapeutic agent. Future research efforts should focus on quantitative analysis of Psammaplysene A in various sponge populations and further exploration of its molecular targets to fully unlock its therapeutic promise.

References

• 1. Preparation of a Psammaplysene-Based Library - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Using UHPLC–MS profiling for the discovery of new sponge-derived metabolites and anthelmintic screening of the NatureBank bromotyrosine library - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]

An In-Depth Technical Guide on the Early-Stage Research of Psammaplysene A's Neuroprotective Effects

For Researchers, Scientists, and Drug Development Professionals

Introduction

Psammaplysene A (PA) is a marine sponge metabolite that has demonstrated significant neuroprotective properties in various in vitro and in vivo models of neurodegeneration.[1] This technical guide provides a comprehensive overview of the early-stage research into the neuroprotective effects of Psammaplysene A, with a focus on its mechanism of action, experimental data, and the methodologies used in its evaluation.

Mechanism of Action

Early research into the neuroprotective qualities of Psammaplysene A was prompted by the role of FOXO transcription factors as conserved regulators of longevity.[1] Increased activity of the C. elegans ortholog of FOXO3, daf-16, is linked to extended lifespan and greater resistance to stressors like reactive oxygen species and proteotoxicity.[1] This led to the investigation of Psammaplysene A as a potential neuroprotective agent through the activation of FOXO3.[1]

Subsequent research identified the direct physical target of Psammaplysene A as the heterogeneous nuclear ribonucleoprotein K (HNRNPK).[1][2] HNRNPK is a crucial protein that governs many aspects of RNA biology and integrates protein-based signaling cascades.[1] The binding of Psammaplysene A to HNRNPK is RNA-dependent, suggesting that the neuroprotective actions of Psammaplysene A may be mediated by modifying HNRNPK-dependent processes.[2]

Signaling Pathway

The proposed signaling pathway for Psammaplysene A's neuroprotective effects involves its interaction with HNRNPK, which in turn influences the FOXO signaling pathway. Under normal conditions, the insulin/IGF-1 signaling pathway leads to the phosphorylation and inactivation of FOXO transcription factors, causing them to be exported from the nucleus.[3] However, under conditions of stress, or through the action of molecules like Psammaplysene A, FOXO factors can be activated. This activation involves their translocation to the nucleus where they regulate the expression of genes involved in stress resistance, apoptosis, and cell cycle control.[3][4]

The binding of Psammaplysene A to HNRNPK is thought to modulate these processes, leading to a neuroprotective outcome. The exact mechanism by which the Psammaplysene A-HNRNPK interaction influences FOXO activity is still under investigation.

Proposed signaling pathway of Psammaplysene A.

Data Presentation

While specific quantitative data from dose-response curves and efficacy studies are not extensively detailed in the initial publications, the neuroprotective effects of Psammaplysene A have been consistently observed across various models. The following table summarizes the qualitative and semi-quantitative findings from early-stage research.

Model System	Type of Insult/Disease Model	Observed Neuroprotective Effect	Reference
Mixed Spinal Cord Cultures	Excitotoxicity	Protection against neuronal death	[1]
Mixed Spinal Cord Cultures	Proteotoxicity (mutant SOD1)	Protection against neuronal death	[1]
Mixed Spinal Cord Cultures	Proteotoxicity (mutant p150glued)	Protection against neuronal death	[1]
Mixed Spinal Cord Cultures	Proteotoxicity (poly-glutamine expanded androgen receptor)	Protection against neuronal death	[1]
C. elegans	Excitotoxicity	Protective effect observed	[1]
Drosophila	Spinal-Bulbar Muscular Atrophy	Protective effect observed	[1]

Experimental Protocols

Detailed experimental protocols for the neuroprotective assays of Psammaplysene A are not explicitly provided in the primary literature. However, based on the descriptions, the following are representative protocols for the key experiments conducted.

In Vitro Neuroprotection Assay in Mixed Spinal Cord Cultures

This protocol outlines a general procedure for assessing the neuroprotective effects of Psammaplysene A against excitotoxicity and proteotoxicity in primary mixed spinal cord cultures.

Workflow for in vitro neuroprotection assay.

a. Culture Preparation:

• Primary mixed spinal cord cultures are prepared from embryonic day 13-15 mouse or rat spinal cords.

• The spinal cord tissue is dissociated into a single-cell suspension.

• Cells are plated on coated culture dishes and maintained in a suitable growth medium.

b. Excitotoxicity Assay:

• After 7-10 days in vitro, cultures are pre-treated with varying concentrations of Psammaplysene A or a vehicle control for a specified period (e.g., 1-24 hours).

• Excitotoxicity is induced by adding a neurotoxic concentration of glutamate (B1630785) (e.g., 100-500 µM) for a short duration (e.g., 5-15 minutes).[5][6]

• The glutamate-containing medium is then replaced with fresh medium (with or without Psammaplysene A).

• Neuronal viability is assessed 24-48 hours later.

c. Proteotoxicity Assay (e.g., mutant SOD1):

• Neuronal cultures are transfected with a vector expressing a mutant form of a protein associated with neurodegeneration, such as SOD1 (e.g., G93A).[7][8][9][10][11]

• Cultures are treated with Psammaplysene A or a vehicle control.

• Neuronal survival is monitored over several days, and viability is quantified at a specific time point.

d. Assessment of Neuroprotection:

• Lactate Dehydrogenase (LDH) Assay: The amount of LDH released into the culture medium, an indicator of cell death, is measured.

• Live/Dead Staining: Cells are stained with fluorescent dyes (e.g., calcein-AM for live cells and ethidium (B1194527) homodimer-1 for dead cells) to visualize and quantify neuronal survival.

• Immunocytochemistry: Cultures are fixed and stained for neuronal markers (e.g., NeuN or MAP2) to assess neuronal morphology and survival.

In Vivo Neuroprotection Assays

a. C. elegans Excitotoxicity Model:

This model utilizes the nematode C. elegans to assess the neuroprotective effects of Psammaplysene A against glutamate-induced excitotoxicity.

Workflow for C. elegans neuroprotection assay.

• Worm Maintenance and Treatment: Wild-type or specific mutant strains of C. elegans are maintained on nematode growth medium (NGM) plates seeded with E. coli.[12] Psammaplysene A is incorporated into the NGM plates or added to the liquid culture.

• Induction of Excitotoxicity: Worms are exposed to a high concentration of glutamate, which can induce neuronal damage and behavioral deficits.[13][14]

• Assessment of Neuroprotection: The protective effect of Psammaplysene A is evaluated by observing behavioral endpoints such as motility (thrashing assay), chemotaxis, or by visualizing neuronal integrity in transgenic strains expressing fluorescent reporters in specific neurons.[12][15][16]

b. Drosophila Model of Spinal-Bulbar Muscular Atrophy (SBMA):

This model uses transgenic Drosophila melanogaster expressing the human androgen receptor with a pathogenic polyglutamine expansion to screen for compounds that can mitigate the associated neurodegeneration.[17][18][19][20]

• Fly Stocks and Rearing: Transgenic flies expressing the pathogenic human androgen receptor are raised on standard Drosophila medium.

• Drug Administration: Psammaplysene A is mixed into the fly food.

• Phenotypic Analysis: The neuroprotective effects of Psammaplysene A are assessed by measuring improvements in phenotypes associated with SBMA in the fly model, such as:

  • Longevity: Survival curves of treated versus untreated flies are compared.

  • Motility: Climbing assays (negative geotaxis) are performed to assess motor function.

  • Eye Phenotype: The severity of the rough eye phenotype, a common feature in Drosophila models of polyglutamine diseases, is scored.

Conclusion

Early-stage research has identified Psammaplysene A as a promising neuroprotective agent with a novel mechanism of action involving the RNA-binding protein HNRNPK and the FOXO signaling pathway. The compound has demonstrated efficacy in a range of in vitro and in vivo models of neurodegeneration. Further research is warranted to elucidate the precise molecular interactions and to quantify the therapeutic potential of Psammaplysene A and its derivatives for the treatment of neurodegenerative diseases. The development of more detailed quantitative assays and the optimization of its drug-like properties will be crucial next steps in its journey from a marine natural product to a potential therapeutic.

References

• 1. The Neuroprotective Marine Compound Psammaplysene A Binds the RNA-Binding Protein HNRNPK - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Neuroprotective Marine Compound Psammaplysene A Binds the RNA-Binding Protein HNRNPK - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Frontiers | DAF-16/FOXO Transcription Factor in Aging and Longevity [frontiersin.org]
• 4. researchgate.net [researchgate.net]
• 5. Excitotoxicity of glutamate and four analogs in primary spinal cord cell cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Glutamate neurotoxicity in spinal cord cell culture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Mutant Copper-Zinc Superoxide Dismutase (SOD1) Induces Protein Secretion Pathway Alterations and Exosome Release in Astrocytes: IMPLICATIONS FOR DISEASE SPREADING AND MOTOR NEURON PATHOLOGY IN AMYOTROPHIC LATERAL SCLEROSIS - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Mutant SOD1 in neuronal mitochondria causes toxicity and mitochondrial dynamics abnormalities - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Mutant Superoxide Dismutase-1-Linked Familial Amyotrophic Lateral Sclerosis: Molecular Mechanisms of Neuronal Death and Protection - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Frontiers | Caenorhabditis elegans Neurotoxicity Testing: Novel Applications in the Adverse Outcome Pathway Framework [frontiersin.org]
• 13. academicworks.cuny.edu [academicworks.cuny.edu]
• 14. Glutamate signaling mediates C. elegans behavioral plasticity to pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 15. exhibit.xavier.edu [exhibit.xavier.edu]
• 16. funjournal.org [funjournal.org]
• 17. A phenotypically robust model of spinal and bulbar muscular atrophy in Drosophila - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. biorxiv.org [biorxiv.org]
• 19. dash.harvard.edu [dash.harvard.edu]
• 20. A phenotypically robust model of spinal and bulbar muscular atrophy in Drosophila - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols: Total Synthesis of Psammaplysene A

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Psammaplysene A is a marine-derived bromotyrosine alkaloid that has garnered significant interest within the scientific community due to its potent and specific biological activities. Isolated from the marine sponge Psammaplysilla sp., it has been identified as an inhibitor of FOXO1a (Forkhead box protein O1) nuclear export.[1][2] This inhibitory action has potential therapeutic implications in various diseases, including cancer and neurodegenerative disorders, by modulating the downstream targets of the PI3K/Akt signaling pathway. The limited availability of Psammaplysene A from its natural source necessitates a robust and efficient total synthesis to enable further biological evaluation and drug discovery efforts.

This document provides a detailed protocol for the total synthesis of Psammaplysene A, primarily based on the flexible and efficient route developed by Georgiades and Clardy. Additionally, a more recent and concise synthesis reported by Xu et al. is briefly mentioned as an alternative approach. The provided methodologies, quantitative data, and visual representations of the synthetic pathways are intended to serve as a comprehensive guide for researchers aiming to synthesize Psammaplysene A and its analogs.

Synthetic Strategy Overview

The total synthesis of Psammaplysene A, as outlined by Georgiades and Clardy, follows a convergent strategy. The molecule is retrosynthetically disconnected into two key fragments: a carboxylic acid moiety and an amine moiety. Both fragments are synthesized from a common precursor, 4-iodophenol (B32979), highlighting the efficiency of this approach. Key transformations in this synthesis include electrophilic bromination, O-alkylation, a Heck cross-coupling reaction, and a final amide bond formation to yield the target molecule.

An alternative, more recent synthesis by Xu et al. reports a 5-step sequence with a notable 50% overall yield, employing a Knoevenagel condensation as a key step.[3]

Experimental Protocols

The following protocols are adapted from the supporting information for the total synthesis reported by Georgiades and Clardy.

Synthesis of Key Intermediates

1. Synthesis of 2,6-Dibromo-4-iodophenol (B3248515) (Compound 7)

This procedure outlines the dibromination of 4-iodophenol.

• Reaction Scheme:

  • 4-iodophenol is treated with N-bromosuccinimide (NBS) in 1,2-dichlorobenzene (B45396) to yield the dibrominated product.

• Experimental Protocol:

  • To a solution of 4-iodophenol (1.0 g, 4.54 mmol) in 1,2-dichlorobenzene (20 mL), add N-bromosuccinimide (1.62 g, 9.08 mmol, 2.0 equiv.) in one portion.

  • Stir the reaction mixture at room temperature for 12 hours.

  • Remove the solvent under reduced pressure.

  • Purify the residue by column chromatography on silica (B1680970) gel (eluting with a gradient of 0% to 10% ethyl acetate (B1210297) in hexanes) to afford 2,6-dibromo-4-iodophenol as a white solid.

2. Synthesis of (E)-methyl 3-(3,5-dibromo-4-(3-(dimethylamino)propoxy)phenyl)acrylate (Acid Precursor)

This multi-step procedure describes the synthesis of the carboxylic acid precursor fragment.

• Step 2a: O-Alkylation with 3-(Dimethylamino)-1-propanol

  • A Mitsunobu reaction is employed to couple 2,6-dibromo-4-iodophenol with 3-(dimethylamino)-1-propanol.

• Step 2b: Heck Cross-Coupling

  • The resulting aryl iodide is subjected to a Heck reaction with methyl acrylate (B77674) to introduce the acrylate moiety.

• Step 2c: Saponification

  • The methyl ester is hydrolyzed to the corresponding carboxylic acid.

3. Synthesis of 3-(3,5-Dibromo-4-(2-(dimethylamino)ethoxy)phenyl)propan-1-amine (Amine Precursor)

This procedure details the synthesis of the amine fragment.

• Step 3a: O-Alkylation with 2-(Dimethylamino)-1-ethanol

  • Similar to the acid precursor, 2,6-dibromo-4-iodophenol is alkylated with 2-(dimethylamino)-1-ethanol via a Mitsunobu reaction.

• Step 3b: Heck Cross-Coupling with Acrylonitrile

  • The aryl iodide is coupled with acrylonitrile.

• Step 3c: Reduction of the Nitrile

  • The nitrile is reduced to the primary amine.

Final Assembly: Amide Coupling to Yield Psammaplysene A (Compound 1)

This final step involves the coupling of the carboxylic acid and amine fragments.

• Reaction Scheme:

  • The carboxylic acid fragment is coupled with the amine fragment using diethylphosphocyanidate (DEPC) as the coupling agent.

• Experimental Protocol:

  • To a solution of the carboxylic acid (1.0 equiv.) and the amine (1.0 equiv.) in anhydrous THF, add triethylamine (B128534) (3.0 equiv.).

  • Cool the mixture to 0 °C and add diethylphosphocyanidate (DEPC) (1.2 equiv.) dropwise.

  • Allow the reaction to warm to room temperature and stir for 12 hours.

  • Quench the reaction with saturated aqueous sodium bicarbonate and extract with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to yield Psammaplysene A.

Quantitative Data Summary

The following table summarizes the yields for the key steps in the synthesis of Psammaplysene A as reported by Georgiades and Clardy.

Step	Reaction	Product	Yield (%)
1	Dibromination of 4-iodophenol	2,6-Dibromo-4-iodophenol	Not specified
2a	O-Alkylation	Aryl iodide intermediate for acid	Not specified
2b	Heck Reaction	Methyl ester precursor	86
2c	Saponification	Carboxylic acid fragment (Compound 3)	95
Final Step	Amide Coupling	Psammaplysene A (Compound 1)	89

Visualizations

Overall Synthetic Pathway for Psammaplysene A

References

• 1. Preparation of a Psammaplysene-Based Library - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols: Psammaplysene A - HNRNPK Binding Assay

For Researchers, Scientists, and Drug Development Professionals

Introduction

Psammaplysene A (PA) is a marine natural product that has demonstrated significant neuroprotective properties.[1][2] Recent research has identified the heterogeneous nuclear ribonucleoprotein K (HNRNPK) as a direct binding target of Psammaplysene A.[1][2][3] HNRNPK is a multifaceted protein that plays a crucial role in a wide array of cellular processes, including gene expression, signal transduction, and RNA metabolism. It acts as a docking platform, integrating various signaling pathways. The interaction between Psammaplysene A and HNRNPK is of significant interest as it may provide insights into the molecular mechanisms underlying the neuroprotective effects of Psammaplysene A and open new avenues for therapeutic intervention in neurodegenerative diseases.

This document provides a detailed protocol for a binding assay to characterize the interaction between Psammaplysene A and HNRNPK using Surface Plasmon Resonance (SPR). Additionally, it presents the known binding kinetics and a diagram of the HNRNPK signaling pathway.

Data Presentation

The binding affinity of Psammaplysene A to HNRNPK has been determined using Surface Plasmon Resonance (SPR). The key quantitative data from the literature is summarized in the table below.

Ligand	Analyte	Method	Binding Affinity (Kd)	Reference
GST-HNRNPK (RNA-saturated)	Psammaplysene A	Surface Plasmon Resonance (SPR)	86.2 µM

Experimental Protocols

Principle of the Assay

Surface Plasmon Resonance (SPR) is a label-free optical biosensing technique that allows for the real-time monitoring of biomolecular interactions. In this assay, the protein (ligand) is immobilized on a sensor chip surface. When an analyte (in this case, Psammaplysene A) is flowed over the surface, any binding to the immobilized ligand causes a change in the refractive index at the sensor surface, which is detected as a response in resonance units (RU). This allows for the determination of binding kinetics (association and dissociation rates) and affinity (Kd). The binding of Psammaplysene A to HNRNPK has been shown to be RNA-dependent; therefore, the immobilized HNRNPK must be saturated with RNA prior to the binding assay.

Materials and Reagents

• Protein: Recombinant GST-tagged human HNRNPK (expressed in E. coli and purified)

• Analyte: Psammaplysene A

• RNA: Total RNA or a specific poly(C) RNA sequence

• SPR Instrument: (e.g., Biacore, Reichert, etc.)

• Sensor Chip: CM5 sensor chip (or equivalent with a carboxymethylated dextran (B179266) surface)

• Immobilization Reagents:

  • N-hydroxysuccinimide (NHS)

  • N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDC)

  • Ethanolamine-HCl, pH 8.5

• Running Buffer: HBS-EP+ buffer (10 mM HEPES pH 7.4, 150 mM NaCl, 3 mM EDTA, 0.05% v/v Surfactant P20) or similar physiological buffer.

• Regeneration Solution: A mild regeneration solution such as a brief pulse of high or low pH buffer (e.g., 10 mM Glycine-HCl pH 2.5) or a high salt concentration buffer (e.g., 2 M NaCl). The optimal regeneration solution must be determined empirically.

Experimental Workflow Diagram

Figure 1: Experimental workflow for the Psammaplysene A - HNRNPK SPR binding assay.

Detailed Protocol

1. Protein Preparation and Immobilization:

• Express and purify recombinant GST-HNRNPK according to standard protocols.

• Activate the carboxymethylated dextran surface of the sensor chip by injecting a 1:1 mixture of 0.4 M EDC and 0.1 M NHS.

• Inject the purified GST-HNRNPK (typically 10-50 µg/mL in a low ionic strength buffer, e.g., 10 mM sodium acetate, pH 4.5) over the activated surface to achieve the desired immobilization level (e.g., 2000-5000 RU).

• Deactivate any remaining active esters by injecting 1 M ethanolamine-HCl, pH 8.5.

• A reference flow cell should be prepared in parallel by performing the activation and deactivation steps without protein immobilization to allow for background signal subtraction.

2. RNA Saturation:

• Prepare a solution of total RNA or a poly(C) RNA sequence in the running buffer.

• Inject the RNA solution over both the active and reference flow cells until a stable baseline is achieved, indicating saturation of the immobilized HNRNPK.

3. Psammaplysene A Binding Assay:

• Prepare a dilution series of Psammaplysene A in the running buffer. A typical concentration range could be from 0.1 to 250 µM.

• Inject the lowest concentration of Psammaplysene A over both flow cells at a constant flow rate (e.g., 30 µL/min) for a defined period (e.g., 120-180 seconds) to monitor the association phase.

• Switch to injecting only the running buffer for a defined period (e.g., 300-600 seconds) to monitor the dissociation phase.

• Regenerate the sensor surface by injecting the predetermined regeneration solution for a short duration (e.g., 30 seconds).

• Repeat steps 2-4 for each concentration of Psammaplysene A in the dilution series, from lowest to highest.

• Include several buffer-only injections (blanks) throughout the experiment for double referencing.

4. Data Analysis:

• Subtract the signal from the reference flow cell from the signal of the active flow cell for each injection.

• Subtract the average signal of the blank injections from the analyte injections.

• Plot the resulting sensorgrams (response units vs. time).

• Determine the equilibrium binding response for each analyte concentration by plotting the response at steady state against the analyte concentration.

• Fit the equilibrium data to a 1:1 steady-state affinity model to determine the dissociation constant (Kd).

• Alternatively, perform a global fit of the association and dissociation phases of the sensorgrams to a suitable kinetic model (e.g., 1:1 Langmuir binding) to determine the association rate constant (ka), dissociation rate constant (kd), and the dissociation constant (Kd = kd/ka).

HNRNPK Signaling Pathway

HNRNPK acts as a central hub in cellular signaling, integrating signals from various pathways to regulate gene expression at multiple levels. It is a target of several kinases and can shuttle between the nucleus and cytoplasm to exert its functions. The following diagram illustrates some of the key signaling pathways involving HNRNPK.

Figure 2: Simplified HNRNPK signaling pathway and the point of interaction with Psammaplysene A.

This diagram illustrates that extracellular signals can lead to the phosphorylation of cytoplasmic HNRNPK by kinases such as Src, PKCδ, and Erk1/2. Phosphorylation can modulate HNRNPK's subcellular localization and its interactions with other proteins and nucleic acids. HNRNPK shuttles between the cytoplasm and the nucleus, where it can influence key signaling pathways like the p53-dependent pathway and the Wnt/β-catenin pathway. In the nucleus, it regulates transcription and RNA processing, while in the cytoplasm, it can control the translation of specific mRNAs. These regulatory activities of HNRNPK culminate in diverse cellular responses, including cell proliferation, apoptosis, and the DNA damage response. Psammaplysene A has been shown to bind to HNRNPK, suggesting a potential modulation of these signaling and regulatory functions.

References

• 1. The Neuroprotective Marine Compound Psammaplysene A Binds the RNA-Binding Protein HNRNPK - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The Neuroprotective Marine Compound Psammaplysene A Binds the RNA-Binding Protein HNRNPK - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Studying Psammaplysene A Binding Using Surface Plasmon Resonance

For Researchers, Scientists, and Drug Development Professionals

Introduction

Psammaplysene A, a bromotyrosine derivative isolated from marine sponges, has garnered significant interest in the scientific community for its potent biological activities. Initially identified as an inhibitor of FOXO1a nuclear export, it has demonstrated neuroprotective properties in various models of neurodegeneration.[1][2][3] Subsequent research has identified the heterogeneous nuclear ribonucleoprotein K (HNRNPK) as a direct binding target of Psammaplysene A.[1][2][3][4] HNRNPK is a multifunctional protein involved in a myriad of cellular processes, including transcription, mRNA splicing, and translation, making it a compelling target for therapeutic intervention.

Surface Plasmon Resonance (SPR) is a powerful, label-free technology for the real-time analysis of biomolecular interactions.[5] It provides quantitative information on binding affinity, kinetics (association and dissociation rates), and specificity, making it an invaluable tool in drug discovery and development.[5] This application note provides a detailed protocol for utilizing SPR to characterize the binding of Psammaplysene A to its protein targets, with a primary focus on HNRNPK. The protocol is designed to be adaptable for studying the interaction of Psammaplysene A with other potential protein targets.

Principle of the Assay

SPR measures changes in the refractive index at the surface of a sensor chip upon the binding of an analyte (in this case, Psammaplysene A) from a solution to a ligand (the target protein, e.g., HNRNPK) immobilized on the chip. This interaction is recorded in real-time as a sensorgram, a plot of response units (RU) versus time, from which kinetic and affinity data can be derived. For small molecule analysis, a high-density ligand surface is often required to generate a sufficient signal.

A critical finding from previous studies is that the interaction between Psammaplysene A and HNRNPK is RNA-dependent.[1][3][4] Therefore, the experimental design must incorporate the pre-incubation of the immobilized HNRNPK with RNA to facilitate the binding of Psammaplysene A.

Key Experimental Workflow

References

• 1. Kinetic studies of small molecule interactions with protein kinases using biosensor technology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A Novel Strategy for Analyzing RNA-Protein Interactions by Surface Plasmon Resonance Biosensor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. mdpi.com [mdpi.com]

Application Notes and Protocols: C. elegans as a Model for Psammaplysene A Neuroprotection

Audience: Researchers, scientists, and drug development professionals.

Introduction

Neurodegenerative diseases represent a significant and growing challenge to public health. A common pathological feature of many of these disorders is excitotoxicity, a process where excessive stimulation by neurotransmitters like glutamate (B1630785) leads to neuronal damage and death. The marine natural product Psammaplysene A (PA) has emerged as a promising neuroprotective agent.[1][2] Studies have demonstrated its ability to protect neurons from excitotoxicity in various models, including the nematode Caenorhabditis elegans.[3] This document provides detailed application notes and protocols for utilizing C. elegans as a model organism to investigate the neuroprotective effects of Psammaplysene A.

C. elegans offers several advantages for studying neurodegeneration and testing therapeutic compounds. Its fully mapped nervous system of 302 neurons, short lifespan, genetic tractability, and optical transparency make it an ideal in vivo system for high-throughput screening and mechanistic studies.[4][5][6][7]

Mechanism of Action of Psammaplysene A

Psammaplysene A's neuroprotective effects are attributed to its interaction with the heterogeneous nuclear ribonucleoprotein K (HNRNPK).[1][2] HNRNPK is an RNA-binding protein involved in various aspects of RNA metabolism, including transcription, splicing, and translation.[8][9][10][11] By binding to HNRNPK, Psammaplysene A may modulate its function, leading to downstream effects that confer neuroprotection.

Furthermore, there is evidence suggesting a potential link between Psammaplysene A and the activation of the DAF-16/FOXO transcription factor.[2][3] The DAF-16/FOXO pathway is a key regulator of longevity, stress resistance, and proteostasis in C. elegans.[12][13][14][15][16] Activation of DAF-16 can lead to the expression of genes involved in cellular defense and repair, which could contribute to the neuroprotective action of Psammaplysene A.

Data Presentation

The following tables present illustrative quantitative data on the neuroprotective effects of Psammaplysene A in a C. elegans excitotoxicity model. This data is representative of expected outcomes based on the known neuroprotective properties of the compound.

Table 1: Effect of Psammaplysene A on Neuronal Survival in a C. elegans Kainic Acid-Induced Excitotoxicity Model

Treatment Group	Concentration (µM)	Mean % Neuronal Survival ± SEM	p-value vs. Kainic Acid
Wild-Type (Control)	0	98.2 ± 1.5	<0.001
Kainic Acid	50	45.7 ± 3.2	-
Kainic Acid + PA	1	62.1 ± 2.8	<0.05
Kainic Acid + PA	5	78.5 ± 2.1	<0.01
Kainic Acid + PA	10	89.3 ± 1.9	<0.001

Table 2: Psammaplysene A-Mediated Reduction in Neuronal Degeneration Score

Treatment Group	Concentration (µM)	Mean Degeneration Score ± SEM	p-value vs. Kainic Acid
Wild-Type (Control)	0	0.1 ± 0.05	<0.001
Kainic Acid	50	2.8 ± 0.2	-
Kainic Acid + PA	1	2.1 ± 0.3	<0.05
Kainic Acid + PA	5	1.4 ± 0.2	<0.01
Kainic Acid + PA	10	0.8 ± 0.1	<0.001

Degeneration Score: 0 = normal morphology, 1 = discontinuous neurites, 2 = neurite blebbing, 3 = cell body rounding/soma loss.

Experimental Protocols

Protocol 1: C. elegans Kainic Acid-Induced Excitotoxicity Assay

This protocol describes a method to induce excitotoxic neurodegeneration in C. elegans using kainic acid, a potent glutamate receptor agonist, and to assess the neuroprotective effects of Psammaplysene A.[17][18]

Materials:

• Nematode Growth Medium (NGM) agar (B569324) plates

• E. coli OP50 bacteria

• M9 buffer

• Kainic acid solution (10 mM stock in water)

• Psammaplysene A (stock solution in DMSO)

• Synchronized population of L4 stage C. elegans (e.g., a strain with fluorescently labeled neurons like ZB1088 (lin-15(n765) X; wuIs121 [mec-4p::GFP + lin-15(+)]) for visualizing mechanosensory neurons)

• Fluorescence microscope

Procedure:

• Preparation of Assay Plates:

  • Prepare NGM plates.

  • To the molten NGM, add kainic acid to a final concentration of 50 µM.

  • For treatment groups, add Psammaplysene A to the desired final concentrations (e.g., 1, 5, 10 µM). Ensure the final DMSO concentration is the same across all plates and does not exceed 0.5%.

  • Pour the plates and allow them to solidify.

  • Seed the plates with E. coli OP50 and allow the bacterial lawn to grow overnight.

• Worm Synchronization and Treatment:

  • Prepare a synchronized population of L4 stage worms.

  • Wash the synchronized worms off the culture plates with M9 buffer.

  • Transfer approximately 50-100 L4 worms to each assay plate (Control, Kainic Acid, Kainic Acid + PA).

• Incubation:

  • Incubate the plates at 20°C for 24 hours.

• Assessment of Neurodegeneration:

  • Mount the worms on a 2% agarose (B213101) pad on a microscope slide.

  • Immobilize the worms using a drop of 10 mM levamisole.

  • Observe the morphology of the fluorescently labeled neurons using a fluorescence microscope.

  • Quantification of Neuronal Survival: Count the number of intact, healthy-looking neurons per worm. Express this as a percentage of the total number of neurons observed in the control group.

  • Quantification of Neuronal Degeneration: Score the severity of neurodegeneration based on a predefined scale (e.g., 0 = normal, 1 = discontinuous neurites, 2 = neurite blebbing, 3 = cell body rounding/soma loss).

• Data Analysis:

  • Perform statistical analysis (e.g., ANOVA followed by a post-hoc test) to compare the different treatment groups.

Protocol 2: DAF-16 Nuclear Translocation Assay

This protocol is designed to assess the activation of the DAF-16/FOXO pathway by observing the nuclear translocation of a DAF-16::GFP fusion protein in response to Psammaplysene A treatment.

Materials:

• C. elegans strain expressing DAF-16::GFP (e.g., TJ356 (zIs356 [daf-16p::daf-16a/b::GFP + rol-6(su1006)]))

• NGM plates

• E. coli OP50

• M9 buffer

• Psammaplysene A (stock solution in DMSO)

• Fluorescence microscope

Procedure:

• Preparation of Treatment Plates:

  • Prepare NGM plates containing the desired concentrations of Psammaplysene A (e.g., 1, 5, 10 µM) and a vehicle control (DMSO).

  • Seed the plates with E. coli OP50.

• Worm Treatment:

  • Transfer synchronized L4 stage TJ356 worms to the treatment and control plates.

• Incubation:

  • Incubate the plates at 20°C for a specified time (e.g., 4, 8, or 12 hours).

• Microscopy and Imaging:

  • Mount the worms on agarose pads and immobilize them.

  • Observe the subcellular localization of DAF-16::GFP using a fluorescence microscope.

  • Categorize the localization pattern as cytosolic, intermediate, or nuclear for a population of worms (e.g., n=50-100 per condition).

• Data Analysis:

  • Calculate the percentage of worms in each category for each treatment group.

  • Use statistical tests (e.g., Chi-square test) to determine the significance of any observed shifts in DAF-16 localization.

Visualizations

Caption: Excitotoxicity and Psammaplysene A Intervention Workflow.

References

• 1. The Neuroprotective Marine Compound Psammaplysene A Binds the RNA-Binding Protein HNRNPK - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The Neuroprotective Marine Compound Psammaplysene A Binds the RNA-Binding Protein HNRNPK - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. journals.biologists.com [journals.biologists.com]
• 5. Neurodegenerative disorders: insights from the nematode Caenorhabditis elegans - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Analysis of Caenorhabditis elegans Aging-related Neurodegeneration in Chemosensory Neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Studying the mechanisms of neurodegeneration: C. elegans advantages and opportunities - PMC [pmc.ncbi.nlm.nih.gov]
• 8. HNRNPK - Wikipedia [en.wikipedia.org]
• 9. genecards.org [genecards.org]
• 10. The emerging roles of hnRNPK - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. HNRNPK heterogeneous nuclear ribonucleoprotein K [Homo sapiens (human)] - Gene - NCBI [ncbi.nlm.nih.gov]
• 12. [PDF] Activation of DAF-16/FOXO by reactive oxygen species contributes to longevity in long-lived mitochondrial mutants in Caenorhabditis elegans | Semantic Scholar [semanticscholar.org]
• 13. Activation of DAF-16/FOXO by reactive oxygen species contributes to longevity in long-lived mitochondrial mutants in Caenorhabditis elegans - PMC [pmc.ncbi.nlm.nih.gov]
• 14. DAF-16/FoxO in Caenorhabditis elegans and Its Role in Metabolic Remodeling - PMC [pmc.ncbi.nlm.nih.gov]
• 15. C. elegans DAF-16/FOXO interacts with TGF-ß/BMP signaling to induce germline tumor formation via mTORC1 activation - PMC [pmc.ncbi.nlm.nih.gov]
• 16. DAF-16/Forkhead Box O Transcription Factor: Many Paths to a Single Fork(head) in the Road - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Protocol paper: kainic acid excitotoxicity-induced spinal cord injury paraplegia in Sprague–Dawley rats - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Kainic Acid-Induced Excitotoxicity Experimental Model: Protective Merits of Natural Products and Plant Extracts - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Utilizing Drosophila Models for in vivo Studies of Psammaplysene A

For Researchers, Scientists, and Drug Development Professionals

Abstract

Psammaplysene A (PA) is a marine-derived natural product demonstrating significant neuroprotective properties.[1] This document provides detailed application notes and standardized protocols for leveraging the fruit fly, Drosophila melanogaster, as a powerful in vivo model system to investigate the therapeutic potential and mechanisms of action of Psammaplysene A, particularly in the context of neurodegenerative diseases such as spinal and bulbar muscular atrophy (SBMA).

Introduction to Psammaplysene A

Psammaplysene A is a bromotyrosine derivative isolated from marine sponges. It has garnered considerable interest due to its potent biological activities.[1] Notably, in vivo studies in models like C. elegans and a Drosophila model of SBMA have highlighted its neuroprotective capabilities.[1]

Mechanism of Action:

The neuroprotective effects of Psammaplysene A are attributed to its interaction with the heterogeneous nuclear ribonucleoprotein K (HNRNPK).[1] This binding is RNA-dependent and is thought to modulate HNRNPK-dependent processes.[1] Furthermore, Psammaplysene A has been shown to activate the Forkhead box O (FOXO) transcription factors, which play a crucial role in stress resistance, metabolism, and longevity.

In Drosophila, the homolog of human HNRNPK is the protein Hrb57A, encoded by the HnRNP-K gene. The FOXO signaling pathway is also highly conserved in flies, making them an excellent model to dissect the molecular pathways modulated by Psammaplysene A.

Drosophila as a Model System for Psammaplysene A Research

Drosophila melanogaster offers a robust and genetically tractable platform for in vivo analysis of neuroprotective compounds. Key advantages include a short lifespan, high fecundity, and a high degree of genetic homology with humans, including conserved pathways relevant to neurodegeneration.

This model is particularly well-suited for studying SBMA, a neurodegenerative disorder caused by a polyglutamine expansion in the androgen receptor gene. Transgenic Drosophila models that express the human pathogenic androgen receptor exhibit progressive motor defects and a reduced lifespan, providing clear phenotypes for assessing the efficacy of therapeutic interventions like Psammaplysene A.

Signaling Pathways Modulated by Psammaplysene A

The following diagrams illustrate the key signaling pathways influenced by Psammaplysene A.

References

• 1. The Neuroprotective Marine Compound Psammaplysene A Binds the RNA-Binding Protein HNRNPK - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of Psammaplysene A Derivatives

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed methodologies for the synthesis of Psammaplysene A and its derivatives, compounds of interest for their potential as inhibitors of the FOXO1a nuclear export pathway. The protocols outlined below are based on established synthetic routes, offering a foundation for the generation of diverse analogs for structure-activity relationship (SAR) studies and further drug development.

Introduction

Psammaplysene A is a marine natural product originally isolated from the sponge Psammaplysilla sp. It has been identified as a potent inhibitor of the nuclear export of the transcription factor FOXO1a.[1] By promoting the nuclear retention of FOXO1a, Psammaplysene A can counteract the effects of a hyperactive PI3K/Akt signaling pathway, a common feature in many cancers. This mechanism makes Psammaplysene A and its derivatives attractive candidates for the development of novel anticancer therapeutics. The synthesis of a focused library of Psammaplysene A analogs allows for the systematic exploration of the chemical space around the natural product scaffold to identify derivatives with improved potency, selectivity, and pharmacokinetic properties.[2]

Data Presentation: Biological Activity of Psammaplysene A Derivatives

The following table summarizes the biological activity of Psammaplysene A and some of its synthetic derivatives in promoting the nuclear localization of FOXO transcription factors. The data is presented to facilitate the comparison of the relative potency of these compounds.

Compound	Structure	Biological Activity	Assay	Reference
Psammaplysene A	(Structure of Psammaplysene A)	IC50 = 5 µM	Inhibition of FOXO1a nuclear export	[2]
Derivative 1	(Structure of Derivative 1)	Increased luciferase reporter expression	FOXO nuclear localization reporter assay	[3][4]
Derivative 2	(Structure of Derivative 2)	Increased luciferase reporter expression	FOXO nuclear localization reporter assay	[3][4]
Derivative 3	(Structure of Derivative 3)	Increased luciferase reporter expression	FOXO nuclear localization reporter assay	[3][4]
Derivative 4	(Structure of Derivative 4)	Increased luciferase reporter expression	FOXO nuclear localization reporter assay	[3][4]

Experimental Protocols

The following protocols describe the synthesis of Psammaplysene A derivatives, starting from the common precursor 4-iodophenol (B32979). These procedures are based on the synthetic strategy for creating a library of Psammaplysene A analogs.[2]

Protocol 1: Synthesis of Halogenated Phenol (B47542) Building Blocks

This protocol describes the selective halogenation of 4-iodophenol to generate a variety of substituted aromatic precursors.

Materials:

• 4-iodophenol

• N-bromo-tert-butylamine

• 1,2-dichlorobenzene

• Bromine (Br₂)

• Methanol (B129727) (MeOH)

• Sulfuryl chloride (SO₂Cl₂)

• Toluene

• Di-iso-butylamine (catalyst)

Procedure:

• Dibromination: To a solution of 4-iodophenol (1 equivalent) in 1,2-dichlorobenzene, add N-bromo-tert-butylamine (2 equivalents). Stir the reaction mixture at room temperature until the starting material is consumed (monitor by TLC). Work up the reaction to obtain the dibrominated phenol.[2]

• Monobromination: To a solution of 4-iodophenol (1 equivalent) in methanol, add bromine (1 equivalent) dropwise at 0 °C. Stir the reaction mixture until completion. Work up the reaction to isolate the monobrominated phenol.[2]

• Dichlorination: To a solution of 4-iodophenol (1 equivalent) in toluene, add sulfuryl chloride (2 equivalents) and a catalytic amount of di-iso-butylamine. Stir the reaction at room temperature. Upon completion, work up the reaction to yield the dichlorinated phenol.[2]

• Monochlorination: To a solution of 4-iodophenol (1 equivalent) in toluene, add sulfuryl chloride (1 equivalent) and a catalytic amount of di-iso-butylamine. Stir the reaction at room temperature and work up to obtain the monochlorinated phenol.[2]

Protocol 2: Synthesis of Acid Building Blocks

This protocol details the conversion of the halogenated phenols into the corresponding carboxylic acid building blocks.

Materials:

• Halogenated phenol (from Protocol 1)

• 1-chloro-3-dimethylamino-propane hydrochloride

• Cesium carbonate (Cs₂CO₃)

• Sodium iodide (NaI, catalytic)

• Acetonitrile (CH₃CN)

• Methyl acrylate (B77674)

• Palladium(II) acetate (B1210297) (Pd(OAc)₂)

• Tetrabutylammonium (B224687) bromide (Bu₄NBr)

• Potassium acetate (KOAc)

• Dimethylformamide (DMF)

• Potassium hydroxide (B78521) (KOH)

• Methanol (MeOH)

• Water (H₂O)

Procedure:

• O-alkylation: To a solution of the halogenated phenol (1 equivalent) in acetonitrile, add 1-chloro-3-dimethylamino-propane hydrochloride (1.2 equivalents), cesium carbonate (2.5 equivalents), and a catalytic amount of sodium iodide. Stir the mixture at an elevated temperature until the reaction is complete. After workup, the corresponding O-alkylated iodide is obtained.[2]

• Heck Reaction: In a reaction vessel, combine the O-alkylated iodide (1 equivalent), methyl acrylate (1.5 equivalents), palladium(II) acetate (0.05 equivalents), tetrabutylammonium bromide (1 equivalent), and potassium acetate (2 equivalents) in dimethylformamide. Heat the mixture until the starting material is consumed. After cooling and workup, the corresponding methyl ester is isolated.[2]

• Ester Hydrolysis: Dissolve the methyl ester (1 equivalent) in a mixture of methanol and water. Add an excess of potassium hydroxide and stir the solution at room temperature until the hydrolysis is complete. Acidify the reaction mixture to precipitate the zwitterionic carboxylic acid, which can be collected by filtration.[2]

Protocol 3: High-Content Screening for Inhibitors of FOXO1a Nuclear Export

This protocol provides a general workflow for a high-content, image-based assay to identify and characterize compounds that inhibit the nuclear export of FOXO1a.

Materials:

• U2OS human osteosarcoma cells stably expressing FOXO1-GFP

• Cell culture medium (e.g., DMEM with 10% FBS)

• 384-well imaging plates

• Test compounds (Psammaplysene A derivatives)

• Positive controls: Wortmannin (PI3K inhibitor), Leptomycin B (CRM1 inhibitor)

• Negative control: DMSO

• Automated fluorescence microscope with image analysis software

Procedure:

• Cell Seeding: Seed U2OS-FOXO1-GFP cells into 384-well imaging plates at an appropriate density and allow them to adhere overnight.

• Compound Treatment: Add test compounds, positive controls, and negative controls to the wells at various concentrations.

• Incubation: Incubate the plates for a predetermined time to allow for compound activity.

• Image Acquisition: Acquire images of the cells in each well using an automated fluorescence microscope. Capture both the GFP channel (for FOXO1-GFP localization) and a nuclear counterstain (e.g., Hoechst) channel.

• Image Analysis: Use image analysis software to automatically identify the nuclear and cytoplasmic compartments of each cell. Quantify the fluorescence intensity of FOXO1-GFP in both compartments.

• Data Analysis: Calculate the ratio of nuclear to cytoplasmic fluorescence for each cell. A higher ratio indicates inhibition of nuclear export. Determine the IC50 value for active compounds.[5]

Visualizations

Signaling Pathway

The following diagram illustrates the PI3K/Akt signaling pathway and the role of Psammaplysene A in inhibiting the nuclear export of FOXO1a.

Caption: PI3K/Akt signaling pathway and Psammaplysene A's mechanism of action.

Experimental Workflow

The following diagram outlines the general workflow for the synthesis and biological evaluation of Psammaplysene A derivatives.

Caption: Workflow for synthesis and evaluation of Psammaplysene A derivatives.

References

• 1. The psammaplysenes, specific inhibitors of FOXO1a nuclear export - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Preparation of a Psammaplysene-Based Library - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. The Neuroprotective Marine Compound Psammaplysene A Binds the RNA-Binding Protein HNRNPK - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A High Content Screen Identifies Inhibitors of Nuclear Export of Forkhead Transcription Factors - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Analytical Strategies for the Purification and Analysis of Psammaplysene A

Audience: Researchers, scientists, and drug development professionals.

Introduction

Psammaplysene A is a bromotyrosine-derived secondary metabolite originally isolated from the marine sponge Psammaplysilla sp.[1]. This class of compounds, known as psammaplysins, is characterized by a unique spiroisoxazoline-oxepine core structure and exhibits a range of significant biological activities, including anticancer, antiviral, and antimalarial properties[2][3]. Specifically, Psammaplysene A has garnered interest for its neuroprotective qualities, which are associated with its ability to influence FOXO transcription factor activity[1][4]. This document provides a detailed overview of the analytical techniques and protocols for the successful extraction, purification, and characterization of Psammaplysene A from its natural source.

Overall Purification and Analysis Workflow

The purification of Psammaplysene A from a marine sponge involves a multi-step process that begins with extraction from the raw biological material, followed by successive chromatographic separations to isolate the target compound. The final purified compound is then characterized using high-resolution analytical techniques.

Figure 1: General workflow for Psammaplysene A purification and analysis.

Experimental Protocols

Extraction of Bioactive Metabolites

The initial step involves extracting the secondary metabolites from the sponge tissue. Organic solvents are used to efficiently extract a broad range of compounds.

• Materials:

  • Fresh or frozen sponge tissue (Psammaplysilla sp.)

  • Ethyl acetate (B1210297) (EA)

  • Dichloromethane (DCM)

  • Methanol (MeOH)

  • Blender

  • Whatman No. 2 filter paper

  • Rotary evaporator

• Protocol:

  • Mince 10 g of fresh or thawed sponge sample using a blender[5].

  • Add the minced tissue to 150 mL of an extraction solvent. Both ethyl acetate and a 1:1 mixture of dichloromethane:methanol are effective[5].

  • Agitate the tissue and solvent mixture for 48-72 hours at room temperature[5].

  • Filter the mixture through Whatman No. 2 filter paper to separate the solvent from the solid biomass[5].

  • Concentrate the filtrate using a rotary vacuum evaporator at a temperature of 40°C to yield the crude extract[5].

  • Store the crude extract at -20°C for subsequent fractionation.

Chromatographic Purification

Purification is typically achieved through a series of chromatographic steps, starting with a coarse separation followed by high-resolution techniques like HPLC.

• a) Medium Pressure Liquid Chromatography (MPLC) - Initial Fractionation:

  • Objective: To separate the crude extract into major fractions based on polarity.

  • Stationary Phase: Silica (B1680970) gel.

  • Mobile Phase: A step gradient of solvents with increasing polarity, such as a hexane-ethyl acetate gradient followed by a dichloromethane-methanol gradient.

  • Protocol:

    • Dissolve the crude extract in a minimal amount of the initial mobile phase solvent.

    • Load the dissolved extract onto a silica gel MPLC column.

    • Elute the column with a solvent gradient of increasing polarity.

    • Collect fractions and monitor by thin-layer chromatography (TLC) or a preliminary bioassay to identify fractions containing the compound of interest.

    • Combine and concentrate the bioactive fractions for further purification[6].

• b) High-Performance Liquid Chromatography (HPLC) - Final Purification:

  • Objective: To achieve final purification of Psammaplysene A to homogeneity.

  • System: A preparative or semi-preparative HPLC system with a UV detector.

  • Stationary Phase: A reversed-phase C18 column is commonly used for separating bromotyrosine-derived metabolites[1][6].

  • Mobile Phase: A gradient of acetonitrile (B52724) (ACN) in water, often with a small amount of an acid modifier like formic acid (FA) or trifluoroacetic acid (TFA) to improve peak shape[1].

  • Protocol:

    • Dissolve the enriched fraction from MPLC in the initial mobile phase solvent.

    • Filter the sample through a 0.22 µm syringe filter before injection.

    • Inject the sample onto the C18 HPLC column.

    • Elute with a linear gradient of acetonitrile in water (e.g., 10% to 90% ACN over 30 minutes).

    • Monitor the elution profile at a wavelength suitable for the compound's chromophore (typically 254 nm or 280 nm).

    • Collect the peak corresponding to Psammaplysene A.

    • Verify the purity of the collected fraction by analytical HPLC-MS.

Data Presentation: Analytical Parameters

The following table summarizes representative parameters for the analytical characterization of Psammaplysene A using reverse-phase HPLC coupled with mass spectrometry (LC-MS).

Parameter	Value / Description	Reference
HPLC System	UHPLC or NanoLC system	[1][6]
Column	Reversed-phase C18 nanocapillary column (e.g., 75 µm ID × 20 cm)	[1]
Mobile Phase A	0.1% Formic Acid in Water	[1]
Mobile Phase B	80% Acetonitrile, 0.1% Formic Acid in Water	[1]
Flow Rate	300 nL/min (for nanoLC) or 0.2-1.0 mL/min (for analytical HPLC)	[1]
Gradient	Linear gradient elution, specific percentages and times optimized for separation	[1]
Detection	UV (254/280 nm) followed by Mass Spectrometry (MS)	[1]
MS System	High-Resolution Mass Spectrometer (e.g., Orbitrap or TOF)	[1][6]
Ionization Mode	Electrospray Ionization (ESI), typically in positive mode	General Practice for similar compounds
Analysis Mode	Tandem MS (MS/MS) for structural fragmentation and identification	[1][7]

Biological Target Interaction

Recent studies have focused on identifying the molecular targets of Psammaplysene A to understand its mechanism of action. It has been shown to bind to the Heterogeneous Nuclear Ribonucleoprotein K (HNRNPK), an RNA-binding protein, in an RNA-dependent manner. This interaction is believed to contribute to its neuroprotective effects[1][4].

Figure 2: Psammaplysene A's interaction with its molecular target HNRNPK.

References

• 1. The Neuroprotective Marine Compound Psammaplysene A Binds the RNA-Binding Protein HNRNPK - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Psammaplysins: Insights from Natural Sources, Structural Variations, and Pharmacological Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. The Neuroprotective Marine Compound Psammaplysene A Binds the RNA-Binding Protein HNRNPK - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Seasonal Variation in Antimicrobial Activity of Crude Extracts of Psammaplysilla sp. 1 from Phillips Reef, South Africa - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Psammaplysene A Solubility for In Vitro Assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming solubility challenges with Psammaplysene A for in vitro assays.

Frequently Asked Questions (FAQs)

Q1: What is Psammaplysene A and why is its solubility a concern?

A1: Psammaplysene A is a brominated tyrosine-derived natural product isolated from marine sponges. It has demonstrated neuroprotective and other biological activities of interest. However, Psammaplysene A exhibits poor aqueous solubility due to its high molecular weight (769.2 g/mol ) and high lipophilicity (calculated Log P of 6.57), which violates Lipinski's "rule of five" for drug-likeness.[1] This low solubility can lead to compound precipitation in aqueous assay buffers, resulting in inaccurate and unreliable experimental data.

Q2: What are the initial steps to solubilize Psammaplysene A for in vitro experiments?

A2: The recommended starting point is to prepare a high-concentration stock solution in an organic solvent. Dimethyl sulfoxide (B87167) (DMSO) is a commonly used solvent for this purpose. Subsequently, this stock solution can be serially diluted into the aqueous assay medium to achieve the desired final concentration. It is crucial to ensure that the final concentration of the organic solvent in the assay is low enough to not affect the biological system being studied.

Q3: What is the maximum recommended final concentration of DMSO in cell-based assays?

A3: The tolerance of cell lines to DMSO can vary significantly. As a general guideline, the final DMSO concentration should be kept below 1% (v/v), and ideally at or below 0.5%. For sensitive cell lines, concentrations as low as 0.1% may be necessary to avoid off-target effects. It is strongly recommended to perform a vehicle control experiment to determine the maximum tolerable DMSO concentration for your specific cell line and assay.

Q4: My Psammaplysene A precipitates when I dilute the DMSO stock into my aqueous buffer. What can I do?

A4: This is a common issue with poorly soluble compounds. Please refer to the Troubleshooting Guide below for a step-by-step approach to address this problem.

Troubleshooting Guides

Problem: Psammaplysene A precipitates out of solution during dilution for an in vitro assay.

Solution Workflow:

References

• 1. Kinetics of nuclear-cytoplasmic translocation of Foxo1 and Foxo3A in adult skeletal muscle fibers - PMC [pmc.ncbi.nlm.nih.gov]

challenges in Psammaplysene A delivery for in vivo studies

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Psammaplysene A (PA) in in vivo models. The information is designed to address common challenges associated with the delivery and application of this promising neuroprotective compound.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Solubility and Formulation

Question: I am having difficulty dissolving Psammaplysene A for my in vivo experiments. What are the recommended solvents and formulation strategies?

Answer:

Psammaplysene A is a lipophilic bromotyrosine alkaloid, which inherently presents challenges with aqueous solubility. Direct administration in aqueous buffers is often not feasible and can lead to precipitation and poor bioavailability.

Troubleshooting Steps:

• Solvent Selection: For initial stock solutions, organic solvents such as dimethyl sulfoxide (B87167) (DMSO) or ethanol (B145695) are typically used. However, the final concentration of these organic solvents in the administered formulation must be kept to a minimum to avoid toxicity in animal models. It is crucial to perform vehicle toxicity studies to determine the maximum tolerated concentration of the chosen solvent system.

• Formulation Strategies: Due to its poor water solubility, advanced formulation strategies are often necessary to improve the bioavailability of Psammaplysene A for in vivo studies. Consider the following approaches:

  • Co-solvents: A mixture of a primary organic solvent (like DMSO) with a biocompatible co-solvent such as polyethylene (B3416737) glycol (PEG), propylene (B89431) glycol (PG), or Cremophor EL can enhance solubility and stability in an aqueous vehicle.

  • Lipid-Based Formulations: Encapsulating Psammaplysene A in lipid-based carriers is a highly effective strategy for lipophilic compounds.[1][2] This can improve solubility, protect the compound from degradation, and enhance its pharmacokinetic profile.[1][2]

    • Nanoemulsions: These formulations can increase the surface area for absorption.[2]

    • Liposomes: These vesicles can encapsulate Psammaplysene A and facilitate its delivery across biological membranes.

  • Solid Dispersions: Creating a solid dispersion of Psammaplysene A in a hydrophilic polymer matrix can improve its dissolution rate.

Data on Formulation Components for Poorly Soluble Drugs:

Formulation Strategy	Key Components	Rationale	Key Considerations
Co-solvent System	DMSO, Ethanol, PEG, PG	Increases the solubility of lipophilic compounds in aqueous solutions.	Final organic solvent concentration must be minimized to avoid toxicity.
Lipid-Based Formulations	Oils (e.g., sesame, corn), Surfactants (e.g., Cremophor EL, Tween 80), Lipids (e.g., phospholipids (B1166683) for liposomes)	Enhances solubility, stability, and can improve oral bioavailability.	Physical and chemical stability of the formulation needs to be assessed.
Solid Dispersions	Water-soluble polymers (e.g., PVP, HPMC)	Increases the dissolution rate of the compound by dispersing it at a molecular level.	The manufacturing process (e.g., spray drying, hot-melt extrusion) needs to be optimized.

Administration Route and Bioavailability

Question: What is the most effective route of administration for Psammaplysene A in animal models to achieve neuroprotective effects?

Answer:

The optimal route of administration depends on the experimental model, the target organ (the central nervous system), and the formulation. While specific pharmacokinetic data for Psammaplysene A is not extensively published, general principles for neuroprotective compounds apply.

Troubleshooting and Considerations:

• Intraperitoneal (i.p.) Injection: This is a common route for preclinical studies as it allows for systemic absorption and can bypass first-pass metabolism in the liver to some extent. For lipophilic compounds like Psammaplysene A, absorption from the peritoneal cavity into the bloodstream is generally efficient.

• Intravenous (i.v.) Injection: This route ensures 100% bioavailability into the systemic circulation, providing a rapid onset of action. However, the poor aqueous solubility of Psammaplysene A makes formulating for i.v. administration challenging, often requiring specialized formulations like nanoemulsions or liposomes to prevent precipitation in the bloodstream.

• Oral Gavage (p.o.): Oral administration is the most convenient and clinically relevant route. However, the bioavailability of lipophilic compounds administered orally can be low and variable due to poor dissolution in the gastrointestinal tract and first-pass metabolism. Lipid-based formulations can significantly improve oral absorption.

• Direct Brain Administration: In some specific experimental paradigms, direct administration into the brain (e.g., intracerebroventricular injection) may be employed to bypass the blood-brain barrier and directly assess the compound's neuroprotective effects.

Workflow for Selecting an Administration Route:

Figure 1. A logical workflow for selecting the appropriate in vivo administration route for Psammaplysene A.

Potential Toxicity and Off-Target Effects

Question: Are there any known toxicities or off-target effects associated with Psammaplysene A that I should monitor in my in vivo studies?

Answer:

While Psammaplysene A has shown promising neuroprotective effects, it is essential to be aware of potential cytotoxicity and off-target effects inherent to bromotyrosine alkaloids.

Troubleshooting and Monitoring:

• Cytotoxicity: Some bromotyrosine alkaloids have demonstrated cytotoxic effects.[3] It is crucial to perform dose-response studies to determine the therapeutic window of Psammaplysene A. Monitor for general signs of toxicity in your animal models, including:

  • Weight loss

  • Changes in behavior or activity levels

  • Signs of distress (e.g., ruffled fur, hunched posture)

• Histopathology: At the end of the study, perform a histopathological examination of major organs (liver, kidney, spleen, etc.) to assess for any signs of tissue damage.

• Off-Target Effects: The primary identified target of Psammaplysene A is the RNA-binding protein HNRNPK.[4][5] However, like many small molecules, it may have other cellular targets. Depending on the experimental context, it may be prudent to assess markers of cellular stress or pathways commonly affected by cytotoxic compounds.

Experimental Protocol: Acute Toxicity Study

This is a general protocol that should be adapted to your specific research needs and institutional guidelines.

• Animal Model: Use a sufficient number of healthy animals (e.g., mice or rats) for each dose group and a control group.

• Dose Selection: Based on in vitro efficacy data, select a range of doses, including a high dose that is expected to be above the therapeutic range.

• Administration: Administer Psammaplysene A or the vehicle control via the chosen route.

• Observation: Monitor the animals closely for clinical signs of toxicity at regular intervals (e.g., 1, 4, 24, and 48 hours post-administration) and then daily for 14 days. Record body weight at least twice a week.

• Necropsy: At the end of the observation period, euthanize the animals and perform a gross necropsy. Collect major organs for histopathological analysis.

• Data Analysis: Analyze the data for any significant differences in clinical signs, body weight, and organ pathology between the treated and control groups.

Mechanism of Action in a Biological Context

Question: How does the in vivo delivery of Psammaplysene A relate to its mechanism of action?

Answer:

The primary mechanism of action of Psammaplysene A is through its binding to the heterogeneous nuclear ribonucleoprotein K (HNRNPK), an RNA-binding protein.[4][5] This interaction is believed to mediate its neuroprotective effects.

Signaling Pathway:

Figure 2. The proposed signaling pathway of Psammaplysene A, leading to its neuroprotective effects.

For in vivo studies, ensuring that Psammaplysene A reaches the target tissue (the brain) and engages with HNRNPK is critical. Therefore, pharmacokinetic studies that measure the concentration of Psammaplysene A in the brain tissue over time are highly recommended to correlate drug exposure with the observed neuroprotective effects.

This technical support guide provides a starting point for addressing challenges in the in vivo delivery of Psammaplysene A. As research progresses, more specific data on its pharmacokinetic and toxicological profile will become available, further refining these recommendations.

References

• 1. Enabling superior drug loading in lipid-based formulations with lipophilic salts for a brick dust molecule: Exploration of lipophilic counterions and in vitro-in vivo evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Synthesis and Cytotoxicity Evaluation of Spirocyclic Bromotyrosine Clavatadine C Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Neuroprotective Marine Compound Psammaplysene A Binds the RNA-Binding Protein HNRNPK - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

Technical Support Center: Overcoming Poor Drug-Like Properties of Psammaplysene A

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Psammaplysene A. The information provided is intended to help overcome its challenging drug-like properties, including poor solubility, potential instability, and cytotoxicity.

Frequently Asked Questions (FAQs)

Q1: What are the main drug-like property challenges associated with Psammaplysene A?

A1: Psammaplysene A, a bromotyrosine-derived alkaloid from marine sponges, presents several challenges for drug development. Its high lipophilicity, indicated by a calculated LogP of 7.1, suggests very low aqueous solubility. This can significantly hinder its formulation for in vitro and in vivo studies and limit its oral bioavailability. Furthermore, as with many complex natural products, its stability under various experimental conditions (pH, temperature, light) may be a concern. Finally, while it exhibits potent biological activity, it also demonstrates cytotoxicity against various cell lines, which requires careful dose selection and consideration of therapeutic windows.

Q2: I am having trouble dissolving Psammaplysene A for my experiments. What solvents are recommended?

A2: Due to its hydrophobic nature, Psammaplysene A is poorly soluble in aqueous buffers. For in vitro assays, it is typically dissolved in organic solvents such as dimethyl sulfoxide (B87167) (DMSO) to create a stock solution, which is then further diluted in the aqueous assay medium. It is crucial to keep the final concentration of the organic solvent in the assay as low as possible (typically <0.5%) to avoid solvent-induced artifacts.

Q3: Are there any formulation strategies to improve the aqueous solubility of Psammaplysene A?

A3: Yes, several formulation strategies can be employed to enhance the aqueous solubility of poorly soluble compounds like Psammaplysene A. These include:

• Co-solvents: Using a mixture of a water-miscible organic solvent and water can increase solubility.

• Surfactants and Micellar Solubilization: Non-ionic surfactants can form micelles that encapsulate hydrophobic drugs, increasing their apparent solubility in aqueous solutions.

• Lipid-based formulations: Self-emulsifying drug delivery systems (SEDDS), liposomes, and solid lipid nanoparticles can be used to encapsulate Psammaplysene A and improve its delivery.

• Polymeric Nanoparticles: Encapsulating Psammaplysene A in biodegradable polymers can enhance its solubility and provide controlled release.

• Cyclodextrins: These cyclic oligosaccharides can form inclusion complexes with hydrophobic molecules, increasing their aqueous solubility.

Q4: What is known about the stability of Psammaplysene A? How should I store it?

Q5: Psammaplysene A is reported to be cytotoxic. What concentrations are typically used in cell-based assays?

A5: The cytotoxic potency of Psammaplysene A and its analogs varies depending on the cancer cell line. Reported IC50 and GI50 values range from the low micromolar to the nanomolar scale. For instance, Psammaplysene A has an IC50 of 5 µM in PTEN-deficient cancer cells.[1] Another study reported IC50 values as low as 0.29 µM against MDA-MB-231 and HeLa cell lines. Analogs have shown GI50 values down to 0.8 μM.[2] It is essential to perform a dose-response curve for your specific cell line to determine the appropriate concentration range for your experiments.

Troubleshooting Guides

Issue 1: Precipitation of Psammaplysene A in Aqueous Assay Media

Potential Cause	Troubleshooting Step	Expected Outcome
Low Aqueous Solubility	1. Decrease the final concentration of Psammaplysene A. 2. Increase the concentration of the co-solvent (e.g., DMSO) in the final solution, ensuring it remains below the tolerance level for your cells. 3. Incorporate a non-ionic surfactant (e.g., Tween® 80, Pluronic® F-68) at a concentration above its critical micelle concentration (CMC).	Psammaplysene A remains in solution throughout the experiment.
pH-dependent Solubility	Determine the pKa of Psammaplysene A (if not known) and adjust the pH of the buffer to a range where the compound is more soluble (if applicable without affecting the experiment).	Improved solubility and prevention of precipitation.
Salt-induced Precipitation ("Salting Out")	If using high salt concentration buffers, try to reduce the salt concentration or switch to a different buffer system.	Psammaplysene A remains soluble in the modified buffer.

Issue 2: Inconsistent or Non-reproducible Experimental Results

Potential Cause	Troubleshooting Step	Expected Outcome
Degradation of Psammaplysene A	1. Prepare fresh working solutions of Psammaplysene A for each experiment from a frozen stock. 2. Protect solutions from light and elevated temperatures. 3. Perform a stability study of Psammaplysene A in your experimental buffer under the assay conditions (time, temperature, pH) using an analytical method like HPLC.	Consistent results across experiments.
Adsorption to Labware	Use low-adhesion plasticware (e.g., polypropylene) or silanized glassware to minimize adsorption of the hydrophobic compound.	More accurate and reproducible concentrations of Psammaplysene A in solution.
Inaccurate Stock Concentration	Verify the concentration of your stock solution using a validated analytical method (e.g., HPLC with a standard curve or UV-Vis spectrophotometry if a molar extinction coefficient is known).	Accurate and consistent dosing in your experiments.

Issue 3: High Background Cytotoxicity in Control Groups

Potential Cause	Troubleshooting Step	Expected Outcome
Solvent Toxicity	Ensure the final concentration of the organic solvent (e.g., DMSO) in your vehicle control is identical to that in your experimental wells and is below the cytotoxic threshold for your cell line (typically <0.5%).	No significant difference in cell viability between untreated and vehicle-treated control groups.
Contamination of Stock Solution	Filter-sterilize your stock and working solutions of Psammaplysene A using a compatible filter (e.g., PTFE for organic solvents).	Reduced background cytotoxicity.

Data Presentation

Table 1: Reported Cytotoxic Activities of Psammaplysene A and its Analogs

Compound	Cell Line(s)	Activity Metric	Reported Value (µM)
Psammaplysene A	PTEN-deficient cancer cells	IC50	5
Psammaplysin A	MDA-MB-231, HeLa	IC50	down to 0.29
Psammaplysin Analogs	Human cancer cell lines	GI50	down to 0.8

Experimental Protocols

Protocol 1: General Procedure for Preparing Psammaplysene A Working Solutions

• Prepare a Stock Solution: Accurately weigh a small amount of solid Psammaplysene A and dissolve it in 100% DMSO to a final concentration of 10-20 mM. Gently vortex or sonicate if necessary to ensure complete dissolution.

• Storage of Stock Solution: Aliquot the stock solution into small volumes in amber, airtight vials and store at -80°C.

• Prepare Intermediate Dilutions: On the day of the experiment, thaw an aliquot of the stock solution. Prepare serial dilutions of the stock solution in 100% DMSO.

• Prepare Final Working Solutions: Dilute the intermediate DMSO solutions into your final aqueous assay buffer or cell culture medium to achieve the desired final concentrations. The final DMSO concentration should be kept constant across all experimental and control groups and should not exceed a level that is toxic to the cells.

Protocol 2: MTT Assay for Cytotoxicity Assessment

• Cell Seeding: Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a range of concentrations of Psammaplysene A (prepared as described in Protocol 1) and a vehicle control (medium with the same final DMSO concentration). Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours at 37°C to allow for the formation of formazan (B1609692) crystals.

• Solubilization of Formazan: Add a solubilization solution (e.g., DMSO or a solution of SDS in HCl) to each well and incubate until the formazan crystals are completely dissolved.

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 value.

Visualizations

Caption: Experimental workflow for preparing Psammaplysene A solutions and assessing cytotoxicity.

Caption: Troubleshooting logic for Psammaplysene A precipitation issues.

References

• 1. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 2. Cytotoxic psammaplysin analogues from a Suberea sp. marine sponge and the role of the spirooxepinisoxazoline in their activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Psammaplysene A stability and degradation in solution

Welcome to the technical support center for Psammaplysene A. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the stability and degradation of Psammaplysene A in solution. Here you will find frequently asked questions (FAQs) and troubleshooting guides to assist with your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for dissolving and storing Psammaplysene A?

A1: Psammaplysene A is often solubilized in dimethyl sulfoxide (B87167) (DMSO) for in vitro and in vivo studies.[1] For long-term storage, it is advisable to prepare concentrated stock solutions in anhydrous DMSO and store them at -20°C or -80°C to minimize degradation.[2] The stability of compounds in DMSO can be affected by water content, so using high-quality, dry DMSO is recommended.[3][4]

Q2: How can I assess the stability of my Psammaplysene A solution?

A2: The stability of Psammaplysene A can be evaluated using a stability-indicating analytical method, typically high-performance liquid chromatography (HPLC) or liquid chromatography-mass spectrometry (LC-MS).[3] These methods can separate the intact Psammaplysene A from any potential degradation products. A stability study would involve analyzing the concentration of Psammaplysene A in your solution over time under specific storage conditions (e.g., temperature, light exposure).

Q3: What are the potential degradation pathways for Psammaplysene A?

A3: While specific degradation pathways for Psammaplysene A have not been extensively reported in the literature, as a bromotyrosine derivative, it may be susceptible to oxidation, hydrolysis, and photodecomposition. Forced degradation studies under stress conditions such as acidic or basic pH, high temperature, oxidative stress (e.g., with H₂O₂), and exposure to UV or fluorescent light can help identify potential degradation products and pathways.

Q4: Do the degradation products of Psammaplysene A have biological activity?

A4: There is currently no information available in the scientific literature regarding the biological activity of Psammaplysene A degradation products. It is important to consider that degradation could lead to a loss of the desired therapeutic effect or potentially the formation of compounds with different or unwanted activities. Therefore, ensuring the stability of your Psammaplysene A solution is critical for interpreting experimental results.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Loss of biological activity in an experiment.	Degradation of Psammaplysene A in the experimental solution.	- Prepare fresh solutions of Psammaplysene A from a solid stock before each experiment. - Assess the stability of Psammaplysene A under your specific experimental conditions (e.g., buffer composition, temperature, incubation time) using an analytical method like HPLC. - If using DMSO stock solutions, minimize freeze-thaw cycles.
Inconsistent experimental results.	Inconsistent concentration of active Psammaplysene A due to degradation.	- Quantify the concentration of your Psammaplysene A stock solution regularly using a validated analytical method. - Ensure consistent and appropriate storage of stock and working solutions. Store stock solutions at -80°C for long-term stability.
Appearance of unknown peaks in HPLC/LC-MS analysis.	Formation of degradation products.	- Conduct forced degradation studies to intentionally generate and identify potential degradation products. This can help in developing a stability-indicating method that can resolve Psammaplysene A from its degradants. - Protect solutions from light and exposure to atmospheric oxygen to minimize photolytic and oxidative degradation.
Precipitation of Psammaplysene A in aqueous solutions.	Poor solubility of Psammaplysene A in aqueous buffers.	- Psammaplysene A has a high Log P value, suggesting poor water solubility. - When diluting a DMSO stock into an aqueous buffer, ensure the final DMSO concentration is sufficient to maintain solubility but does not exceed the tolerance of your experimental system. - Visually inspect solutions for any precipitation before use.

Experimental Protocols

Protocol 1: General Procedure for a Forced Degradation Study

This protocol outlines a general approach to investigating the stability of Psammaplysene A under various stress conditions.

• Preparation of Stock Solution: Prepare a stock solution of Psammaplysene A in a suitable solvent (e.g., acetonitrile (B52724) or methanol) at a known concentration (e.g., 1 mg/mL).

• Stress Conditions:

  • Acid Hydrolysis: Mix the stock solution with 0.1 N HCl and incubate at a specific temperature (e.g., 60°C) for a defined period.

  • Base Hydrolysis: Mix the stock solution with 0.1 N NaOH and incubate at a specific temperature (e.g., 60°C) for a defined period.

  • Oxidative Degradation: Mix the stock solution with a solution of hydrogen peroxide (e.g., 3% H₂O₂) and keep it at room temperature.

  • Thermal Degradation: Keep the solid Psammaplysene A or a solution in a tightly sealed vial in an oven at a high temperature (e.g., 80°C).

  • Photodegradation: Expose a solution of Psammaplysene A to a light source, such as a UV lamp or a photostability chamber, for a specified duration. Keep a control sample wrapped in aluminum foil to protect it from light.

• Sample Analysis: At various time points, withdraw samples, neutralize them if necessary (for acid and base hydrolysis samples), and dilute them to a suitable concentration for analysis.

• Analytical Method: Analyze the samples using a stability-indicating HPLC or LC-MS method to quantify the remaining Psammaplysene A and to detect the formation of any degradation products.

Protocol 2: HPLC Method for Stability Assessment (Example)

This is a generic example of an HPLC method that could be adapted for the analysis of Psammaplysene A. Method development and validation would be required.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of Solvent A (e.g., 0.1% formic acid in water) and Solvent B (e.g., 0.1% formic acid in acetonitrile).

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Detection: UV detector at a wavelength determined by the UV spectrum of Psammaplysene A.

• Quantification: The concentration of Psammaplysene A can be determined by comparing the peak area to a standard curve of known concentrations.

Visualizations

Caption: Workflow for Psammaplysene A stability assessment.

Caption: Troubleshooting logic for experimental issues.

References

• 1. The Neuroprotective Marine Compound Psammaplysene A Binds the RNA-Binding Protein HNRNPK - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Studies on repository compound stability in DMSO under various conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Stability of screening compounds in wet DMSO - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Psammaplysene A and HNRNPK Binding Experiments

This technical support center provides troubleshooting guidance and frequently asked questions for researchers studying the interaction between Psammaplysene A (PA) and Heterogeneous Nuclear Ribonucleoprotein K (HNRNPK).

Troubleshooting Guides

This section provides solutions to common problems encountered during experiments investigating the binding of Psammaplysene A to HNRNPK.

Co-Immunoprecipitation (Co-IP) and Pulldown Assays

Question: I am not able to detect an interaction between Psammaplysene A and HNRNPK in my co-immunoprecipitation (Co-IP) or pulldown assay. What could be the reason?

Answer:

Several factors could contribute to the lack of a detectable interaction. Consider the following possibilities and troubleshooting steps:

• RNA-Dependence of the Interaction: The binding of Psammaplysene A to HNRNPK is RNA-dependent.[1][2][3][4] Ensure that your experimental conditions preserve RNA.

  • Recommendation: Add RNase inhibitors to your lysis and wash buffers. Avoid harsh lysis conditions that could degrade RNA.

• Antibody Efficiency: The antibody used for immunoprecipitating HNRNPK may not be efficient for this application.

  • Recommendation: Validate your HNRNPK antibody for immunoprecipitation. Test different antibodies if necessary. Ensure you are using the recommended amount of antibody (e.g., 1-4 µg per mg of lysate).

• Lysis Buffer Composition: The lysis buffer may be too stringent, disrupting the protein-RNA-small molecule complex.

  • Recommendation: Use a milder lysis buffer, such as one with a non-ionic detergent (e.g., NP-40 or Triton X-100) and physiological salt concentrations.

• Insufficient Washing: Inadequate washing can lead to high background, masking the specific interaction. Conversely, overly stringent washing can disrupt the interaction.

  • Recommendation: Optimize your wash conditions. Start with a mild wash buffer and increase the stringency (e.g., by increasing salt or detergent concentration) stepwise.

• Low Expression of HNRNPK: The cells you are using may not express sufficient levels of HNRNPK.

  • Recommendation: Confirm HNRNPK expression levels in your cell lysate by Western blot. If necessary, use a cell line with higher HNRNPK expression or consider overexpressing HNRNPK.

Western Blotting for HNRNPK

Question: I am having trouble detecting HNRNPK on my Western blot after a pulldown with Psammaplysene A. What should I do?

Answer:

Difficulties in detecting HNRNPK by Western blot can arise from several issues. Here are some troubleshooting suggestions:

• Poor Protein Transfer: HNRNPK is approximately 65 kDa, and inefficient transfer can lead to weak or no signal.

  • Recommendation: Ensure proper gel-to-membrane contact and optimize transfer time and voltage. Consider using a wet transfer system for better efficiency.

• Ineffective Antibody: The primary or secondary antibody may not be optimal.

  • Recommendation: Use an HNRNPK antibody validated for Western blotting at the recommended dilution (e.g., 1:2000 - 1:10000). Ensure your secondary antibody is appropriate for the primary antibody and is not expired.

• Low Protein Abundance: The amount of HNRNPK pulled down may be below the detection limit of your Western blot.

  • Recommendation: Increase the amount of lysate used for the pulldown. Concentrate your eluate before loading it on the gel.

• Blocking Issues: Improper blocking can lead to high background or masking of the epitope.

  • Recommendation: Use a suitable blocking agent, such as 5% non-fat milk or BSA in TBST. Optimize blocking time (e.g., 1 hour at room temperature).

Cell Viability Assays

Question: My cell viability assay results with Psammaplysene A are inconsistent. What could be causing this?

Answer:

Inconsistent results in cell viability assays can be due to the nature of the compound or the assay itself.

• Compound Precipitation: Psammaplysene A, as a natural product, might precipitate in the culture medium, especially at higher concentrations.

  • Recommendation: Visually inspect the wells for any precipitation. Prepare fresh dilutions of Psammaplysene A for each experiment. Consider using a small amount of a solubilizing agent like DMSO, ensuring the final concentration is not toxic to the cells.

• Assay Interference: The chemical properties of Psammaplysene A might interfere with the assay reagents. For example, it could interact with tetrazolium salts (MTT, MTS) or affect luciferase activity in ATP-based assays.

  • Recommendation: Run a control with Psammaplysene A in cell-free medium to check for direct effects on the assay reagents. Consider using a different viability assay that relies on a different detection principle (e.g., dye exclusion like Trypan Blue or a fluorescence-based assay).

• Cell Seeding Density: Inconsistent cell numbers at the start of the experiment will lead to variable results.

  • Recommendation: Ensure a homogenous cell suspension before seeding. Optimize cell seeding density to ensure cells are in the logarithmic growth phase during the experiment.

Frequently Asked Questions (FAQs)

Q1: What is the binding affinity of Psammaplysene A to HNRNPK?

A1: The binding of Psammaplysene A to HNRNPK is RNA-dependent. Surface plasmon resonance (SPR) analysis has shown an apparent dissociation constant (Kd) of 77.3 µM and an estimated Kd of 86.2 µM when HNRNPK is pre-incubated with RNA.

Q2: Why is the presence of RNA important for the Psammaplysene A-HNRNPK interaction?

A2: HNRNPK is an RNA-binding protein, and its conformation and ability to interact with other molecules can be influenced by its association with RNA. It is hypothesized that RNA binding induces a conformational change in HNRNPK that creates or exposes the binding site for Psammaplysene A.

Q3: What are the known functions of HNRNPK?

A3: HNRNPK is a multifunctional protein involved in various cellular processes, including chromatin remodeling, transcription, RNA splicing, and translation. It acts as a docking platform, integrating signaling pathways with nucleic acid-directed processes.

Q4: Are there any known signaling pathways involving HNRNPK that might be affected by Psammaplysene A binding?

A4: HNRNPK is known to be involved in the p53/p21 pathway and can interact with components of the estrogen-signaling pathway. Psammaplysene A was initially identified for its neuroprotective properties and its ability to influence FOXO activity. Binding of Psammaplysene A to HNRNPK could potentially modulate these pathways.

Quantitative Data

Parameter	Value	Method	Condition	Reference
Apparent Kd (PA-HNRNPK)	77.3 µM	Surface Plasmon Resonance (SPR)	GST-HNRNPK pre-incubated with total RNA
Estimated Kd (PA-HNRNPK)	86.2 µM	Surface Plasmon Resonance (SPR)	GST-HNRNPK pre-incubated with total RNA
HNRNPK Antibody Dilution (WB)	1:2000 - 1:10000	Western Blot	N/A
HNRNPK Antibody Amount (IP)	1 - 4 µg/mg of lysate	Immunoprecipitation	N/A

Experimental Protocols

Co-Immunoprecipitation of HNRNPK with Psammaplysene A Derivative

This protocol is adapted for studying the interaction between a biotinylated Psammaplysene A derivative and HNRNPK.

• Cell Lysis:

  • Harvest cells and wash with ice-cold PBS.

  • Lyse cells in a non-denaturing lysis buffer (e.g., 50 mM Tris-HCl pH 7.4, 150 mM NaCl, 1 mM EDTA, 1% NP-40) supplemented with protease and RNase inhibitors.

  • Incubate on ice for 30 minutes with occasional vortexing.

  • Clarify the lysate by centrifugation at 14,000 x g for 15 minutes at 4°C.

• Pre-clearing Lysate:

  • Incubate the cell lysate with streptavidin-coated magnetic beads for 1 hour at 4°C on a rotator to reduce non-specific binding.

  • Pellet the beads and transfer the supernatant to a new tube.

• Pulldown:

  • Add the biotinylated Psammaplysene A derivative to the pre-cleared lysate and incubate for 2-4 hours at 4°C on a rotator.

  • Add streptavidin-coated magnetic beads and incubate for another 1 hour at 4°C.

• Washing:

  • Pellet the beads and discard the supernatant.

  • Wash the beads 3-5 times with ice-cold wash buffer (lysis buffer with a lower detergent concentration).

• Elution:

  • Elute the bound proteins by boiling the beads in SDS-PAGE sample buffer for 5-10 minutes.

• Analysis:

  • Analyze the eluate by Western blotting using an anti-HNRNPK antibody.

Western Blotting for HNRNPK

• SDS-PAGE:

  • Separate the protein samples on a 10% SDS-polyacrylamide gel.

• Protein Transfer:

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking:

  • Block the membrane with 5% non-fat dry milk or 5% BSA in TBST (Tris-buffered saline with 0.1% Tween-20) for 1 hour at room temperature.

• Primary Antibody Incubation:

  • Incubate the membrane with a primary antibody against HNRNPK (diluted in blocking buffer) overnight at 4°C.

• Washing:

  • Wash the membrane three times for 10 minutes each with TBST.

• Secondary Antibody Incubation:

  • Incubate the membrane with an HRP-conjugated secondary antibody (diluted in blocking buffer) for 1 hour at room temperature.

• Washing:

  • Wash the membrane three times for 10 minutes each with TBST.

• Detection:

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate and image the blot.

MTT Cell Viability Assay

• Cell Seeding:

  • Seed cells in a 96-well plate at a predetermined optimal density.

• Compound Treatment:

  • After 24 hours, treat the cells with various concentrations of Psammaplysene A. Include a vehicle control (e.g., DMSO).

• Incubation:

  • Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours).

• MTT Addition:

  • Add MTT solution (5 mg/mL in PBS) to each well to a final concentration of 0.5 mg/mL.

• Formazan (B1609692) Formation:

  • Incubate the plate for 2-4 hours at 37°C to allow for the formation of formazan crystals.

• Solubilization:

  • Add a solubilization solution (e.g., DMSO or a solution of SDS in HCl) to each well to dissolve the formazan crystals.

• Absorbance Measurement:

  • Measure the absorbance at 570 nm using a microplate reader.

Visualizations

Caption: Experimental workflow for identifying and validating the interaction of Psammaplysene A with HNRNPK.

Caption: Putative signaling pathway modulation by Psammaplysene A through HNRNPK binding.

Caption: Troubleshooting logic for no detected interaction between Psammaplysene A and HNRNPK.

References

• 1. The Neuroprotective Marine Compound Psammaplysene A Binds the RNA-Binding Protein HNRNPK - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Neuroprotective Marine Compound Psammaplysene A Binds the RNA-Binding Protein HNRNPK - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The Neuroprotective Marine Compound Psammaplysene A Binds the RNA-Binding Protein HNRNPK [dash.harvard.edu]
• 4. The Neuroprotective Marine Compound Psammaplysene A Binds the RNA-Binding Protein HNRNPK [agris.fao.org]

Technical Support Center: Minimizing Off-Target Effects of Psammaplysene A

This technical support center provides researchers, scientists, and drug development professionals with practical guidance on the experimental use of Psammaplysene A (PA), with a focus on identifying and mitigating potential off-target effects.

Frequently Asked Questions (FAQs)

Q1: What is Psammaplysene A and what is its primary mechanism of action?

Psammaplysene A is a bromotyrosine derivative originally isolated from a marine sponge. It has demonstrated neuroprotective properties in various experimental models.[1][2] The primary identified molecular target of Psammaplysene A is the heterogeneous nuclear ribonucleoprotein K (HNRNPK).[1][2] The binding of Psammaplysene A to HNRNPK is notably dependent on the presence of RNA, suggesting that it recognizes a specific RNA-protein complex.[1]

Q2: What are off-target effects and why are they a concern with small molecules like Psammaplysene A?

Off-target effects occur when a compound binds to and modulates the activity of molecules other than its intended therapeutic target. These unintended interactions can lead to misinterpretation of experimental results, cellular toxicity, and a lack of translational efficacy from preclinical to clinical studies. For a compound like Psammaplysene A, which targets an RNA-binding protein involved in numerous cellular processes, understanding and controlling for off-target effects is critical for accurate data interpretation.

Q3: What are the known off-targets of Psammaplysene A?

Currently, there is limited publicly available data from comprehensive off-target screening panels (e.g., kinome scans, proteomics-based screens) for Psammaplysene A. While HNRNPK has been identified as a direct binding partner, a full selectivity profile remains to be broadly characterized. Researchers should, therefore, exercise caution and employ rigorous experimental controls to validate that the observed effects of Psammaplysene A are indeed mediated by its interaction with HNRNPK.

Q4: How can I proactively minimize off-target effects in my experimental design?

Several strategies can be implemented to reduce the likelihood of off-target effects:

• Use the Lowest Effective Concentration: Titrate Psammaplysene A to determine the lowest concentration that elicits the desired on-target effect. Higher concentrations increase the probability of engaging lower-affinity off-target molecules.

• Employ Control Compounds: Include a structurally similar but inactive analog of Psammaplysene A as a negative control. This helps to ensure that the observed phenotype is not due to the chemical scaffold itself.

• Utilize Orthogonal Approaches: Confirm key findings using alternative methods to modulate the target, such as siRNA or CRISPR-Cas9 knockdown/knockout of HNRNPK. If the phenotype persists after reducing HNRNPK levels, it is likely an off-target effect of Psammaplysene A.

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Inconsistent results between different cell lines.	Varying expression levels of HNRNPK or potential off-target proteins.	1. Quantify HNRNPK protein levels in each cell line using Western blot or qPCR. 2. Correlate the potency of Psammaplysene A with HNRNPK expression levels.
High cellular toxicity observed at effective concentrations.	Off-target effects leading to cytotoxicity.	1. Perform a dose-response curve to determine the therapeutic window. 2. Assess markers of apoptosis or necrosis (e.g., caspase activity, LDH release) at various concentrations. 3. Compare the toxic concentration with the concentration required for on-target engagement.
Observed phenotype does not match known functions of HNRNPK.	The phenotype may be driven by an off-target effect.	1. Conduct a literature review on the observed phenotype to identify potential alternative pathways. 2. Use target validation techniques such as cellular thermal shift assay (CETSA) to confirm direct engagement of HNRNPK by Psammaplysene A in your experimental system. 3. Perform rescue experiments by overexpressing HNRNPK to see if the phenotype is reversed.

Quantitative Data Summary

Given the limited public data on the off-target profile of Psammaplysene A, the following table presents a hypothetical selectivity profile to illustrate how such data would be presented. Researchers are strongly encouraged to perform their own selectivity profiling for a comprehensive understanding.

Table 1: Hypothetical On-Target and Off-Target Activity of Psammaplysene A

Target	Target Class	Assay Type	IC₅₀ / K𝘥 (µM)	Notes
HNRNPK	RNA-binding protein	Surface Plasmon Resonance	86.2 (K𝘥)	RNA-dependent binding.
Kinase X	Tyrosine Kinase	Biochemical Kinase Assay	> 10	Hypothetical - Low affinity
Kinase Y	Serine/Threonine Kinase	Biochemical Kinase Assay	> 10	Hypothetical - Low affinity
GPCR Z	G-protein coupled receptor	Radioligand Binding Assay	> 25	Hypothetical - No significant binding

Experimental Protocols

Protocol 1: Cellular Thermal Shift Assay (CETSA) to Verify HNRNPK Engagement

This protocol is adapted for verifying the direct binding of Psammaplysene A to HNRNPK in intact cells.

1. Cell Culture and Treatment:

• Culture neuronal cells (e.g., SH-SY5Y) to 80-90% confluency.
• Treat cells with either vehicle (DMSO) or varying concentrations of Psammaplysene A (e.g., 1 µM, 10 µM, 50 µM) for 1-2 hours at 37°C.

2. Cell Lysis:

• Harvest cells and wash with PBS.
• Resuspend cell pellets in a lysis buffer (e.g., RIPA buffer) supplemented with protease inhibitors.
• Lyse the cells by freeze-thaw cycles or sonication.
• Clarify the lysate by centrifugation at 14,000 x g for 15 minutes at 4°C.

3. Heat Challenge:

• Aliquot the supernatant into PCR tubes.
• Heat the aliquots to a range of temperatures (e.g., 40°C, 45°C, 50°C, 55°C, 60°C, 65°C) for 3 minutes using a thermal cycler.
• Cool the samples at room temperature for 3 minutes.

4. Separation of Soluble and Aggregated Proteins:

• Centrifuge the heated lysates at 20,000 x g for 20 minutes at 4°C to pellet the aggregated proteins.
• Carefully collect the supernatant containing the soluble proteins.

5. Western Blot Analysis:

• Denature the soluble fractions by adding Laemmli buffer and boiling.
• Separate the proteins by SDS-PAGE and transfer to a PVDF membrane.
• Probe the membrane with a primary antibody specific for HNRNPK.
• Use an appropriate secondary antibody and visualize the bands using a chemiluminescence detection system.
• Quantify the band intensities to determine the amount of soluble HNRNPK at each temperature. A shift in the melting curve in the presence of Psammaplysene A indicates direct target engagement.

Protocol 2: Immunofluorescence to Assess FOXO1 Nuclear Localization

This protocol is based on the initial discovery of Psammaplysene A's effect on FOXO1 localization.

1. Cell Culture and Treatment:

• Seed cells (e.g., HeLa or a neuronal cell line) on glass coverslips in a 24-well plate.
• Allow cells to adhere and grow for 24 hours.
• Treat cells with Psammaplysene A at the desired concentration and for the desired time course. Include a vehicle control (DMSO).

2. Fixation and Permeabilization:

• Wash the cells with PBS.
• Fix the cells with 4% paraformaldehyde in PBS for 15 minutes at room temperature.
• Wash three times with PBS.
• Permeabilize the cells with 0.25% Triton X-100 in PBS for 10 minutes.

3. Immunostaining:

• Wash three times with PBS.
• Block with 1% BSA in PBST (PBS with 0.1% Tween-20) for 1 hour.
• Incubate with a primary antibody against FOXO1 diluted in the blocking buffer overnight at 4°C.
• Wash three times with PBST.
• Incubate with a fluorescently labeled secondary antibody diluted in the blocking buffer for 1 hour at room temperature in the dark.
• Wash three times with PBST.

4. Mounting and Imaging:

• Mount the coverslips on microscope slides using a mounting medium containing DAPI to counterstain the nuclei.
• Acquire images using a fluorescence microscope.
• Analyze the images to quantify the nuclear-to-cytoplasmic fluorescence intensity ratio of FOXO1.

Visualizations

Workflow for validating on-target and assessing off-target effects.

Psammaplysene A's interaction with the HNRNPK signaling hub.

References

• 1. The Neuroprotective Marine Compound Psammaplysene A Binds the RNA-Binding Protein HNRNPK - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The Neuroprotective Marine Compound Psammaplysene A Binds the RNA-Binding Protein HNRNPK - PMC [pmc.ncbi.nlm.nih.gov]

Psammaplysene A aggregation issues and prevention

Welcome to the technical support center for Psammaplysene A. This resource is designed for researchers, scientists, and drug development professionals to address common challenges related to the handling and use of Psammaplysene A in experimental settings, with a particular focus on preventing aggregation and precipitation issues.

Frequently Asked Questions (FAQs)

Q1: What is Psammaplysene A and why is aggregation a concern?

Psammaplysene A is a bromotyrosine-derived natural product isolated from marine sponges. Structurally, it is a hydrophobic molecule, which leads to low solubility in aqueous solutions.[1][2] Consequently, when a concentrated stock solution of Psammaplysene A (typically in an organic solvent like DMSO) is diluted into aqueous experimental buffers or cell culture media, it can precipitate or form aggregates. This aggregation can lead to inaccurate experimental results, loss of compound activity, and potential cytotoxicity unrelated to its specific biological target.

Q2: What is the recommended solvent for preparing a Psammaplysene A stock solution?

Dimethyl sulfoxide (B87167) (DMSO) is the most commonly recommended solvent for preparing high-concentration stock solutions of hydrophobic compounds like Psammaplysene A.[3] For specific applications, other organic solvents such as ethanol (B145695) or dimethylformamide (DMF) have also been used in the synthesis and handling of Psammaplysene A and its derivatives.[4] It is crucial to use anhydrous, high-purity solvents, as absorbed moisture can reduce the solubility of the compound.

Q3: How should I store Psammaplysene A stock solutions?

To ensure the stability and integrity of Psammaplysene A:

• Solid Form: Store the solid compound in a tightly sealed vial in a cool, dry, and dark place, as recommended by the supplier.

• Stock Solutions: Prepare high-concentration stock solutions in a suitable organic solvent (e.g., DMSO). It is advisable to aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles, which can degrade the compound. Store these aliquots at -20°C for short-term storage (weeks to months) or at -80°C for long-term storage (months to years).[5]

Q4: What is the maximum recommended final concentration of DMSO in my cell-based assays?

High concentrations of DMSO can be toxic to cells. For most cell lines, the final concentration of DMSO in the culture medium should be kept at or below 0.5% (v/v).[3] However, some sensitive cell lines may require even lower concentrations (e.g., <0.1%). It is essential to include a vehicle control in your experiments, which consists of the same final concentration of DMSO without Psammaplysene A, to account for any solvent-induced effects.[6]

Troubleshooting Guide: Preventing Psammaplysene A Aggregation

This guide addresses specific issues that may arise during the preparation and use of Psammaplysene A solutions.

Issue 1: Precipitate forms immediately upon diluting the DMSO stock solution into aqueous buffer or media.

• Cause A: High Final Concentration: The intended final concentration of Psammaplysene A may exceed its solubility limit in the aqueous environment.

  • Solution: Lower the final working concentration of Psammaplysene A. Most in vitro studies report biological activity in the low micromolar (µM) to nanomolar (nM) range.

• Cause B: Improper Dilution Technique: Adding a small volume of concentrated DMSO stock directly into a large volume of aqueous solution can create localized high concentrations, causing the compound to crash out of solution.

  • Solution: Employ a serial dilution method. First, prepare an intermediate dilution of the stock solution in your chosen organic solvent or in a small volume of media/buffer. Then, add this intermediate dilution to the final volume of the aqueous solution with gentle but thorough mixing (e.g., vortexing or swirling).[3]

• Cause C: Interaction with Media Components: Components in serum-containing media can sometimes interact with hydrophobic compounds and contribute to precipitation.

  • Solution: If your experimental design allows, consider reducing the serum concentration or using a serum-free medium. Alternatively, the addition of a carrier protein like bovine serum albumin (BSA) to the media can sometimes help to maintain the solubility of hydrophobic molecules.

Issue 2: The final working solution appears cloudy or contains visible particulates.

• Cause A: Incomplete Dissolution of Stock: The initial stock solution may not have been fully dissolved.

  • Solution: Ensure the solid Psammaplysene A is completely dissolved in the organic solvent. Gentle warming (to room temperature if stored cold) and brief sonication can aid in dissolution.

• Cause B: Poor Quality Solvent: The DMSO or other organic solvent used may have absorbed moisture.

  • Solution: Use fresh, anhydrous, high-purity DMSO for preparing stock solutions.

Issue 3: Loss of Psammaplysene A activity in the experiment, even if the solution appears clear.

• Cause A: Formation of Small, Inactive Aggregates: Psammaplysene A may be forming small, sub-visible aggregates that are not biologically active.

  • Solution: Briefly sonicate the final working solution before adding it to your experiment. This can help to break up small aggregates.

• Cause B: Adsorption to Plastics: As a hydrophobic compound, Psammaplysene A can adsorb to the surfaces of plastic labware such as pipette tips, tubes, and plates, thereby reducing its effective concentration in solution.

  • Solution: Use low-adhesion plasticware for your experiments. Pre-rinsing pipette tips with the solution before transferring can also help to mitigate this issue.

Data Presentation

Table 1: Recommended Solvents and Storage Conditions for Psammaplysene A

Parameter	Recommendation	Rationale
Primary Stock Solvent	Anhydrous, high-purity DMSO	High capacity to dissolve hydrophobic compounds.
Alternative Solvents	Ethanol, DMF	Mentioned in synthesis literature; may be suitable for specific applications.[4]
Stock Concentration	1-10 mM (start)	A higher concentration minimizes the volume of organic solvent added to aqueous solutions.
Solid Storage	-20°C, desiccated, protected from light	General best practice for complex organic molecules to prevent degradation.
Solution Storage	Aliquots at -20°C (short-term) or -80°C (long-term)	Avoids repeated freeze-thaw cycles that can lead to compound degradation.[5]

Table 2: Typical Working Concentrations of Psammaplysene A

Assay Type	Reported Concentration Range	Reference
Cell-based neuroprotection assays	Low µM to nM range	[7]
Surface Plasmon Resonance (SPR)	50 - 150 µM	[4]
General in vitro assays	1 - 10 µM (typical starting point)	General practice for initial screening

Experimental Protocols

Protocol 1: Preparation of a 10 mM Psammaplysene A Stock Solution in DMSO

• Materials:

  • Psammaplysene A (solid)

  • Anhydrous, high-purity DMSO

  • Sterile, low-adhesion microcentrifuge tubes

  • Calibrated pipettes and sterile, low-adhesion tips

  • Vortex mixer

  • Sonicator (optional)

• Procedure:

  • Allow the vial of solid Psammaplysene A to equilibrate to room temperature before opening to prevent condensation of moisture.

  • Weigh the required amount of Psammaplysene A (Molecular Weight: ~769.2 g/mol )[1] in a sterile microcentrifuge tube. For 1 mL of a 10 mM solution, you would need 7.69 mg.

  • Add the calculated volume of anhydrous DMSO to the tube.

  • Vortex the tube vigorously for 1-2 minutes until the solid is completely dissolved. If necessary, briefly sonicate the tube in a water bath to aid dissolution.

  • Visually inspect the solution against a light source to ensure there are no visible particulates.

  • Aliquot the stock solution into single-use volumes (e.g., 10-20 µL) in sterile, low-adhesion microcentrifuge tubes.

  • Store the aliquots at -20°C or -80°C.

Protocol 2: Preparation of a 10 µM Psammaplysene A Working Solution in Cell Culture Medium

• Materials:

  • 10 mM Psammaplysene A stock solution in DMSO

  • Pre-warmed (37°C) cell culture medium

  • Sterile tubes and pipettes with low-adhesion tips

• Procedure (Serial Dilution):

  • Thaw a single aliquot of the 10 mM Psammaplysene A stock solution at room temperature.

  • Prepare an intermediate dilution: Add 1 µL of the 10 mM stock solution to 99 µL of pre-warmed medium in a sterile tube. This creates a 100 µM solution (a 1:100 dilution). Vortex gently.

  • Prepare the final working solution: Add 100 µL of the 100 µM intermediate solution to 900 µL of pre-warmed medium. This results in a final volume of 1 mL with a Psammaplysene A concentration of 10 µM. The final DMSO concentration will be 0.1%.

  • Mix the final solution by gentle inversion or pipetting. Avoid vigorous vortexing that could damage media components.

  • Use the working solution immediately.

Visualizations

Caption: Workflow for preparing Psammaplysene A working solution.

References

• 1. Psammaplysene A | C27H35Br4N3O3 | CID 11434210 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. THE MARINE BROMOTYROSINE DERIVATIVES - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. The Neuroprotective Marine Compound Psammaplysene A Binds the RNA-Binding Protein HNRNPK [mdpi.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. benchchem.com [benchchem.com]
• 7. The Neuroprotective Marine Compound Psammaplysene A Binds the RNA-Binding Protein HNRNPK - PubMed [pubmed.ncbi.nlm.nih.gov]

proper handling and storage of Psammaplysene A

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the proper handling and storage of Psammaplysene A. Below you will find troubleshooting guides and frequently asked questions to address common issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for dissolving Psammaplysene A?

Q2: How should I prepare a stock solution of Psammaplysene A?

A2: To prepare a stock solution, dissolve Psammaplysene A powder in anhydrous DMSO to your desired concentration[1]. For example, to create a 10 mM stock solution, you would dissolve the appropriate mass of Psammaplysene A in the calculated volume of DMSO. It is recommended to vortex briefly to ensure complete dissolution.

Q3: What are the optimal storage conditions for Psammaplysene A?

A3: Psammaplysene A should be stored under dry and dark conditions. For short-term storage (days to weeks), refrigeration at 0 - 4°C is suitable. For long-term storage (months to years), it is recommended to store the compound at -20°C[1]. The shelf life is greater than two years if stored properly[1].

Q4: My Psammaplysene A solution appears cloudy or has precipitated. What should I do?

A4: Cloudiness or precipitation can occur for several reasons, including exceeding the solubility limit in a particular solvent, temperature fluctuations, or the introduction of water into a DMSO stock. Refer to the troubleshooting workflow below for guidance on how to address this issue.

Q5: Is Psammaplysene A sensitive to light or pH changes?

A5: While specific photostability data for Psammaplysene A is limited, it is recommended to store it protected from light as a general precaution for complex organic molecules. The stability of related alkaloids has been shown to be dependent on pH. It is advisable to avoid highly acidic or alkaline conditions unless experimentally required, as these conditions can lead to degradation of similar compounds.

Data Presentation

Table 1: Storage and Stability of Psammaplysene A

Parameter	Condition	Recommendation	Source
Form	Solid Powder	N/A
Short-Term Storage	0 - 4°C	Dry and dark conditions
Long-Term Storage	-20°C	Dry and dark conditions
Shelf Life	Properly Stored	> 2 years

Table 2: Solubility of Psammaplysene A

Solvent	Solubility	Notes	Source
DMSO	Soluble	Can be formulated in DMSO for experimental use.
Methanol (B129727)	Data not available	Used in the extraction of related compounds.
Ethanol (B145695)	Data not available	Used in the extraction of related compounds.
Water	Data not available	Likely poorly soluble based on its structure.

Experimental Protocols

Protocol 1: Preparation of Psammaplysene A Stock Solution

Objective: To prepare a concentrated stock solution of Psammaplysene A in DMSO.

Materials:

• Psammaplysene A (solid powder)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes

• Vortex mixer

Procedure:

• Allow the Psammaplysene A powder to equilibrate to room temperature before opening the vial to prevent condensation.

• Weigh the desired amount of Psammaplysene A in a sterile microcentrifuge tube.

• Add the calculated volume of anhydrous DMSO to achieve the target concentration.

• Vortex the tube gently until the solid is completely dissolved.

• Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C for long-term storage.

Protocol 2: Immobilization of Psammaplysene A on Affinity Beads

Objective: To covalently couple Psammaplysene A to magnetic beads for use in affinity purification experiments. This protocol is adapted from a study on Psammaplysene A's protein binding partners.

Materials:

• Psammaplysene A

• Polymer-coated affinity magnetic beads with amine groups

• Ethanol

• N,N-dimethyformamide (DMF)

• 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC·HCl)

• 1% Acetic anhydride (B1165640) in DMF

• Distilled water

Procedure:

• Suspend the amine-functionalized magnetic beads in ethanol.

• Centrifuge the bead suspension and discard the ethanol supernatant.

• Add the Psammaplysene A solution in ethanol to the beads.

• Add EDC·HCl solution in ethanol to initiate the coupling reaction.

• Incubate the suspension for 24 hours at room temperature to allow for immobilization.

• Wash the beads with ethanol and then suspend them in DMF.

• To block any unreacted amine groups, incubate the beads with 1% acetic anhydride in DMF for 3 hours at room temperature.

• Remove the DMF and resuspend the Psammaplysene A-immobilized beads in distilled water.

• Store the bead suspension at 4°C.

Visualizations

Caption: Troubleshooting workflow for Psammaplysene A solubility issues.

Caption: Recommended storage procedure for Psammaplysene A.

References

• 1. medkoo.com [medkoo.com]
• 2. THE MARINE BROMOTYROSINE DERIVATIVES - PMC [pmc.ncbi.nlm.nih.gov]

adjusting for high molecular weight of Psammaplysene A in assays

Welcome to the technical support center for researchers working with Psammaplysene A. This resource provides troubleshooting guidance and answers to frequently asked questions related to challenges that may arise due to the compound's high molecular weight and physicochemical properties.

Frequently Asked Questions (FAQs)

Q1: What is the molecular weight of Psammaplysene A and why is it a concern in assays?

Psammaplysene A is a marine-derived dimeric bromotyrosine alkaloid with a molecular weight of approximately 769.2 g/mol .[1][2] This is considerably higher than the typical upper limit of 500 g/mol for compounds following Lipinski's "rule of five" for drug-likeness.[1] Its high molecular weight, combined with high lipophilicity (LogP = 6.57), can lead to issues such as poor solubility, aggregation, and non-specific binding in various experimental assays.[1]

Q2: How should I dissolve Psammaplysene A for my experiments?

Due to its poor aqueous solubility, Psammaplysene A typically requires an organic solvent for initial solubilization. For in vitro studies, Dimethyl Sulfoxide (DMSO) is commonly used to prepare stock solutions.[1] It is critical to ensure the final concentration of DMSO in the assay medium is low (typically <0.5%) to avoid solvent-induced artifacts. For cellular assays, sonication or vortexing of the stock solution before further dilution can help ensure homogeneity.

Q3: Can the high molecular weight of Psammaplysene A lead to non-specific interactions?

Yes. High molecular weight and lipophilic compounds can form aggregates or colloids in aqueous assay buffers. These aggregates can non-specifically interact with proteins and other assay components, leading to false-positive or false-negative results, a phenomenon often associated with Pan-Assay Interference Compounds (PAINS). Including appropriate controls, such as testing the compound in the absence of the target protein, is crucial.

Q4: What are the known cellular targets of Psammaplysene A?

Psammaplysene A has been identified to have specific biological targets. It acts as an inhibitor of the nuclear export of the transcription factor FOXO1a. Furthermore, it has been shown to directly bind to the Heterogeneous Nuclear Ribonucleoprotein K (HNRNPK), an important RNA-binding protein that acts as a hub for integrating various signaling cascades.

Physicochemical Properties of Psammaplysene A

Property	Value	Implication for Assays
Molecular Weight	769.2 g/mol	Potential for steric hindrance, aggregation, and poor membrane permeability. May require adjustments in protein binding and cell-based assays.
Molecular Formula	C₂₇H₃₅Br₄N₃O₃	High bromine content contributes significantly to the molecular mass.
LogP (Lipophilicity)	6.57	High lipophilicity contributes to poor aqueous solubility. Risk of non-specific binding to plasticware and proteins.
Solubility	Poor in aqueous solutions	Requires organic solvents like DMSO for stock solutions. Care must be taken to avoid precipitation upon dilution into aqueous buffers.

Troubleshooting Guides for Specific Assays

Cell-Based Assays (e.g., Luciferase Reporter Assays)

Problem: Low or inconsistent activity, or signs of cytotoxicity unrelated to the specific target pathway.

Potential Cause	Recommended Solution
Compound Precipitation	Decrease the final concentration of Psammaplysene A. Increase the serum concentration in the media if compatible with the assay. Visually inspect wells for precipitates using a microscope.
Non-specific Cytotoxicity	Perform a standard cytotoxicity assay (e.g., MTS or LDH release) in parallel to determine the compound's toxicity threshold in your specific cell line.
Aggregation Interference	Add a non-ionic detergent (e.g., 0.01% Triton X-100) to the assay buffer to disrupt aggregates. This should be validated to ensure it does not interfere with the assay itself.
Poor Cell Permeability	Increase incubation time to allow for sufficient compound uptake. Note that prolonged incubation may also increase the risk of cytotoxicity.

Protein Interaction Assays (e.g., ELISA, Surface Plasmon Resonance)

Problem: High background signal, poor reproducibility, or no detectable binding.

Potential Cause	Recommended Solution
Non-specific Binding	Increase the concentration of blocking agents (e.g., BSA, non-fat dry milk). Add a non-ionic detergent like Tween-20 (0.05%) to wash buffers to reduce hydrophobic interactions.
Steric Hindrance	If immobilizing Psammaplysene A, consider using derivatives with flexible linkers to present the molecule more effectively, a strategy used in target identification studies.
Compound Aggregation	Prepare fresh dilutions of Psammaplysene A from a DMSO stock immediately before use. Briefly centrifuge and use the supernatant for the assay.
Incorrect Buffer Composition	Optimize buffer pH and ionic strength. Given its lipophilicity, ensure the buffer system does not promote precipitation.

Western Blotting for Downstream Targets

Problem: Unexpected or inconsistent changes in the phosphorylation or expression of downstream proteins.

Potential Cause	Recommended Solution
Inconsistent Compound Activity	Ensure complete solubilization of Psammaplysene A in the cell culture medium. Pre-warm the medium and vortex the compound dilution before adding it to the cells.
High Background on Blot	Ensure thorough washing steps. Optimize primary and secondary antibody concentrations to minimize non-specific binding.
Unexpected Bands	High molecular weight compounds can sometimes induce stress responses. Check for markers of cellular stress (e.g., HSP70) to rule out off-target effects. Unexpected high molecular weight bands could also indicate protein aggregation or dimerization induced by the treatment.

Experimental Protocols & Workflows

General Workflow for Handling High MW Compounds in Assays

This workflow provides a logical sequence for troubleshooting common issues.

Caption: Troubleshooting workflow for Psammaplysene A assays.

Protocol: Sandwich ELISA with Psammaplysene A Treatment

This protocol is designed to measure a secreted protein from cells treated with Psammaplysene A and includes adjustments for the compound's properties.

• Plate Coating : Coat a 96-well high-binding plate with 100 µL/well of capture antibody (1-10 µg/mL in PBS). Seal and incubate overnight at 4°C.

• Washing : Wash the plate three times with 200 µL/well of Wash Buffer (PBS with 0.05% Tween-20).

• Blocking : Block the plate with 200 µL/well of Blocking Buffer (e.g., 1% BSA in PBS) for 1-2 hours at room temperature (RT).

• Cell Treatment : a. Seed cells in a separate culture plate and grow to desired confluency. b. Prepare serial dilutions of Psammaplysene A from a DMSO stock in pre-warmed cell culture medium. Ensure the final DMSO concentration is constant across all wells and does not exceed 0.5%. c. Treat cells with Psammaplysene A for the desired duration.

• Sample Incubation : a. After washing the blocked ELISA plate, add 100 µL of cell culture supernatant (containing the secreted analyte) or standards to the appropriate wells. b. Incubate for 2 hours at RT with gentle shaking.

• Detection Antibody : Wash the plate three times. Add 100 µL/well of biotinylated detection antibody diluted in Blocking Buffer. Incubate for 1-2 hours at RT.

• Enzyme Conjugate : Wash the plate three times. Add 100 µL/well of Streptavidin-HRP conjugate. Incubate for 30 minutes at RT in the dark.

• Substrate Development : Wash the plate five times. Add 100 µL/well of TMB substrate.

• Stop and Read : Add 50 µL of Stop Solution (e.g., 2N H₂SO₄) and read the absorbance at 450 nm.

Signaling Pathway of Psammaplysene A

Psammaplysene A has been shown to interfere with key cellular signaling pathways. Its primary identified mechanisms involve inhibiting FOXO1a nuclear export and binding to the RNA-associated protein HNRNPK, which can have pleiotropic effects on RNA metabolism and downstream signaling.

References

• 1. mdpi.com [mdpi.com]
• 2. Psammaplysene A | C27H35Br4N3O3 | CID 11434210 - PubChem [pubchem.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Structure-Activity Relationship of Psammaplysene A Derivatives: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Psammaplysene A derivatives, focusing on their structure-activity relationships (SAR) as potent bioactive compounds. Psammaplysene A, a bromotyrosine alkaloid isolated from marine sponges, and its analogs have garnered significant interest due to their diverse biological activities, including neuroprotection and anticancer effects through histone deacetylase (HDAC) inhibition. This document summarizes key quantitative data, details experimental protocols for the evaluation of these compounds, and visualizes associated biological pathways and workflows.

Quantitative Data Summary

The biological activity of Psammaplysene A and its derivatives has been evaluated through various assays, primarily focusing on their efficacy as HDAC inhibitors and their cytotoxic effects against cancer cell lines. The following tables summarize the available quantitative data, allowing for a clear comparison of the different analogs.

Table 1: Histone Deacetylase (HDAC) Inhibitory Activity of Psammaplysene A Derivatives

Compound	Modification	HDAC1 IC50 (nM)	HDAC2 IC50 (nM)	HDAC3 IC50 (nM)	HDAC6 IC50 (nM)
Psammaplin A (PsA)	Dimer	8	33	12.4	311
PsA-SH	Monomer	-	-	-	-
5d	Benzene ring and oxime moiety variation	Potent inhibitor	-	-	-
5e	Benzene ring and oxime moiety variation	Potent inhibitor	-	-	-

Note: Specific IC50 values for derivatives 5d and 5e were not publicly available in the searched literature, though they were described as potent inhibitors.

Table 2: Cytotoxicity of Psammaplysene A Derivatives against Cancer Cell Lines

Compound	Cell Line	IC50 (µM)
Psammaplin A (PsA)	PC-3 (Prostate)	Cytotoxic
MCF-7 (Breast)	Cytotoxic
A549 (Lung)	Cytotoxic
HL-60 (Leukemia)	Cytotoxic
5d	PC-3, MCF-7, A549, HL-60	Comparable to PsA
5e	PC-3, MCF-7, A549, HL-60	Comparable to PsA

Note: Specific IC50 values for derivatives 5d and 5e were not publicly available in the searched literature, though their cytotoxicity was reported to be comparable to Psammaplin A.

Table 3: Neuroprotective Activity and HNRNPK Binding of Psammaplysene A

Compound	Assay	Result
Psammaplysene A	FOXO-dependent transcription	Increased activity
Psammaplysene A	HNRNPK Binding (SPR)	RNA-dependent binding, Kd ~77.3-86.2 µM
PA Derivative 1-4	FOXO-dependent transcription	Increased activity

Note: The neuroprotective effects of Psammaplysene A are linked to its binding to the heterogeneous nuclear ribonucleoprotein K (HNRNPK). All tested derivatives retained the ability to enhance FOXO-dependent transcription, suggesting they may also possess neuroprotective properties.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are the protocols for the key assays used to evaluate the bioactivity of Psammaplysene A derivatives.

Histone Deacetylase (HDAC) Inhibition Assay (Fluorometric)

This protocol outlines a common method for determining the inhibitory activity of compounds against specific HDAC isoforms.

Materials:

• Recombinant human HDAC isoforms (HDAC1, HDAC2, etc.)

• Fluorogenic HDAC substrate (e.g., Boc-Lys(Ac)-AMC)

• Assay buffer (e.g., 50 mM Tris-HCl, pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl2)

• Developer solution (e.g., Trypsin in assay buffer containing Trichostatin A)

• Test compounds (Psammaplysene A derivatives) dissolved in DMSO

• 96-well black microplates

• Fluorescence microplate reader

Procedure:

• Prepare serial dilutions of the test compounds in assay buffer.

• In a 96-well plate, add the HDAC enzyme solution to each well.

• Add the test compound dilutions to the respective wells. Include a positive control (a known HDAC inhibitor like Trichostatin A) and a negative control (DMSO vehicle).

• Incubate the plate at 37°C for a specified time (e.g., 30 minutes).

• Add the fluorogenic HDAC substrate to all wells and incubate at 37°C for a specified time (e.g., 60 minutes).

• Stop the enzymatic reaction by adding the developer solution. The developer cleaves the deacetylated substrate, releasing a fluorescent molecule.

• Incubate the plate at room temperature for 15-30 minutes.

• Measure the fluorescence intensity using a microplate reader (e.g., excitation at 360 nm and emission at 460 nm).

• Calculate the percent inhibition for each compound concentration and determine the IC50 value by plotting the percent inhibition against the log of the compound concentration.

Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

Materials:

• Cancer cell lines (e.g., PC-3, MCF-7, A549, HL-60)

• Cell culture medium (e.g., RPMI-1640 or DMEM) supplemented with fetal bovine serum (FBS) and antibiotics

• Test compounds (Psammaplysene A derivatives) dissolved in DMSO

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• 96-well clear microplates

• Microplate reader

Procedure:

• Seed the cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Prepare serial dilutions of the test compounds in the cell culture medium.

• Remove the old medium from the wells and add the medium containing the test compounds. Include a vehicle control (DMSO).

• Incubate the plate for a specified period (e.g., 48 or 72 hours) at 37°C in a humidified CO2 incubator.

• Add MTT solution to each well and incubate for 2-4 hours at 37°C. During this time, viable cells with active mitochondria will reduce the yellow MTT to purple formazan (B1609692) crystals.

• Remove the medium and add the solubilization solution to dissolve the formazan crystals.

• Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Calculate the percentage of cell viability for each treatment and determine the IC50 value.

HNRNPK Binding Assay (Surface Plasmon Resonance - SPR)

SPR is a label-free technique used to measure biomolecular interactions in real-time. This protocol describes how the binding of Psammaplysene A to HNRNPK can be assessed.

Materials:

• SPR instrument and sensor chips (e.g., CM5 chip)

• Recombinant human HNRNPK protein (GST-tagged)

• Running buffer (e.g., HBS-EP+)

• Test compounds (Psammaplysene A and derivatives)

• RNA (as the binding of Psammaplysene A to HNRNPK is RNA-dependent)

• Immobilization reagents (e.g., EDC, NHS)

Procedure:

• Immobilize the GST-HNRNPK protein onto the sensor chip surface using standard amine coupling chemistry. A control flow cell with an immobilized control protein (e.g., GST) should be prepared.

• Inject a solution of RNA over the chip surface to allow it to bind to the immobilized HNRNPK.

• Prepare a series of concentrations of the test compound in the running buffer.

• Inject the different concentrations of the test compound over the sensor chip surface and monitor the binding response in real-time.

• After each injection, regenerate the sensor surface using a suitable regeneration solution to remove the bound analyte.

• Subtract the response from the control flow cell to obtain the specific binding signal.

• Analyze the binding data to determine the equilibrium dissociation constant (Kd), which reflects the binding affinity of the compound to the protein.

Visualizations

The following diagrams illustrate key concepts and workflows related to the study of Psammaplysene A derivatives.

Caption: Experimental workflow for SAR studies of Psammaplysene A derivatives.

Caption: Proposed mechanism of neuroprotection by Psammaplysene A via HNRNPK.

Unveiling the Potency of Psammaplysene A in Modulating the FOXO1a Pathway: A Comparative Analysis

For Immediate Release

A comprehensive analysis of Psammaplysene A, a marine-derived bromotyrosine derivative, validates its role as a potent modulator of the Forkhead box protein O1a (FOXO1a) signaling pathway. This guide provides a comparative overview of Psammaplysene A's efficacy against other known FOXO1a pathway inhibitors, supported by experimental data and detailed protocols for researchers, scientists, and drug development professionals.

Psammaplysene A was first identified in a high-content screen for compounds that could counteract the loss of tumor suppressor functionality in PTEN-deficient cells by promoting the nuclear localization of the transcription factor FOXO1a[1]. In a cellular context where FOXO1a is typically sequestered in the cytoplasm, Psammaplysene A effectively induces its translocation to the nucleus, thereby enabling its tumor-suppressive functions.

Comparative Efficacy of FOXO1a Pathway Modulators

To objectively assess the performance of Psammaplysene A, its effects on FOXO1a nuclear localization and transcriptional activity are compared with three alternative compounds: AS1842856, a direct FOXO1 inhibitor, and Leptomycin B and Selinexor, both of which inhibit the nuclear export protein CRM1 (XPO1), leading to the nuclear accumulation of cargo proteins including FOXO1.

Compound	Mechanism of Action	Effective Concentration for FOXO1a Modulation	Key Findings & References
Psammaplysene A	Inhibitor of FOXO1a nuclear export	Concentration-dependent increase in nuclear FOXO1a. Statistically significant increase in FOXO-responsive element (FHRE) luciferase activity.	Identified as a potent inhibitor of FOXO1a nuclear export in a high-content screen[1][2]. Increases FHRE luciferase activity, indicating enhanced FOXO transcriptional activity[3].
AS1842856	Direct inhibitor of FOXO1 transcriptional activity	IC50 of 33 nM for inhibiting FOXO1-mediated promoter activity.	Potently and selectively inhibits the transcriptional activity of FOXO1 by directly binding to it[4].
Leptomycin B	Covalent inhibitor of CRM1 (XPO1)	Induces nuclear accumulation of FOXO1 at nanomolar concentrations (e.g., 20-80 nM).	A potent inhibitor of nuclear export, leading to the nuclear retention of various proteins, including FOXO1.
Selinexor	Reversible inhibitor of CRM1 (XPO1)	Induces nuclear localization of FOXO1.	A clinically relevant inhibitor of nuclear export that has been shown to promote the nuclear accumulation of tumor suppressor proteins, including FOXO1.

Experimental Validation Protocols

The validation of Psammaplysene A's effect on the FOXO1a pathway relies on two key experimental approaches: assessing the subcellular localization of FOXO1a and measuring its transcriptional activity.

Immunofluorescence Assay for FOXO1a Subcellular Localization

This method visually determines the location of FOXO1a within the cell.

Protocol:

• Cell Culture and Treatment: Plate cells (e.g., U2OS cells stably expressing FOXO1-GFP) on coverslips and culture overnight. Treat cells with Psammaplysene A or control compounds at desired concentrations for a specified duration (e.g., 60 minutes).

• Fixation and Permeabilization: Fix the cells with 4% paraformaldehyde and permeabilize with a detergent like Triton X-100 to allow antibody access.

• Immunostaining: Incubate the cells with a primary antibody specific for FOXO1a, followed by a fluorescently labeled secondary antibody. Stain the nuclei with a counterstain like DAPI.

• Imaging and Analysis: Acquire images using a fluorescence microscope. Quantify the nuclear and cytoplasmic fluorescence intensity of FOXO1a. The ratio of nuclear to cytoplasmic fluorescence (N/C ratio) is calculated to determine the extent of nuclear translocation.

FOXO1a Transcriptional Activity Luciferase Reporter Assay

This assay quantifies the ability of nuclear FOXO1a to activate the transcription of its target genes.

Protocol:

• Cell Transfection: Co-transfect cells (e.g., HEK293 or U2OS) with a FOXO-responsive firefly luciferase reporter plasmid and a control Renilla luciferase plasmid for normalization.

• Compound Treatment: Treat the transfected cells with Psammaplysene A or other modulators.

• Cell Lysis and Luciferase Measurement: Lyse the cells and measure the luminescence of both firefly and Renilla luciferases using a luminometer.

• Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity to account for variations in transfection efficiency and cell number. The fold change in luciferase activity relative to untreated cells indicates the modulation of FOXO1a transcriptional activity.

Visualizing the Molecular Pathways and Experimental Processes

To further elucidate the mechanisms and experimental designs, the following diagrams are provided.

Caption: FOXO1a Signaling Pathway and Points of Intervention.

Caption: Experimental Workflow for Validation.

References

• 1. The psammaplysenes, specific inhibitors of FOXO1a nuclear export - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The Neuroprotective Marine Compound Psammaplysene A Binds the RNA-Binding Protein HNRNPK - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Targeting FoxO1 with AS1842856 suppresses adipogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]

Psammaplysene A: A Specificity Evaluation for HNRNPK Targeting

For Researchers, Scientists, and Drug Development Professionals: A Comparative Guide to the Specificity of Psammaplysene A for Heterogeneous Nuclear Ribonucleoprotein K (HNRNPK)

This guide provides a detailed evaluation of the specificity of the marine natural product Psammaplysene A (PA) for its protein target, Heterogeneous Nuclear Ribonucleoprotein K (HNRNPK). HNRNPK is a critical regulator of gene expression, involved in transcription, pre-mRNA processing, and translation. Its dysregulation has been implicated in various diseases, including cancer, making it an attractive therapeutic target. This document compares Psammaplysene A with another known HNRNPK inhibitor, presents supporting experimental data, and provides detailed methodologies for key experiments to aid researchers in their investigations.

Quantitative Comparison of HNRNPK Ligands

The binding affinities of Psammaplysene A and a synthetic inhibitor, hnRNPK-IN-1, for HNRNPK have been characterized using biophysical techniques. The following table summarizes the available quantitative data.

Compound	Method	Binding Affinity (Kd)	Notes
Psammaplysene A	Surface Plasmon Resonance (SPR)	~86.2 µM[1]	Binding is RNA-dependent.[1][2][3][4][5]
hnRNPK-IN-1	Surface Plasmon Resonance (SPR)	4.6 µM[6]	Disrupts the interaction between HNRNPK and the c-myc promoter.[6]
Microscale Thermophoresis (MST)	2.6 µM[6]

Specificity Profile of Psammaplysene A

Initial studies using a photo-crosslinkable derivative of Psammaplysene A (compound 2B) in HEK293 cell lysates identified a limited number of protein interactors, with HNRNPK being a prominent target.[1][2] The binding of this derivative was shown to be specific, as it was competed away by an excess of Psammaplysene A.[1][2] Further characterization by surface plasmon resonance demonstrated that while PA binds to HNRNPK, it does not show significant binding to another RNA-binding protein, HNRNPI, under similar conditions, suggesting a degree of selectivity.[1]

However, it is important to note that comprehensive off-target profiling of Psammaplysene A against a broad panel of RNA-binding proteins or the entire proteome has not been extensively reported. The neuroprotective effects of Psammaplysene A were initially linked to the activation of FOXO transcription factors, though direct binding to FOXO3 was not observed.[4] Therefore, while current data points towards a preferential interaction with HNRNPK, further investigation is required to fully elucidate its specificity.

Experimental Protocols

Target Identification using Photo-Affinity Labeling

This protocol describes the identification of protein targets of Psammaplysene A using a photo-crosslinkable derivative.

Workflow:

Caption: Workflow for photo-affinity labeling to identify protein targets.

Methodology:

• Cell Lysate Preparation: Prepare lysates from HEK293 cells using a suitable lysis buffer (e.g., Triton X-100 based buffer) supplemented with protease inhibitors.[1]

• Incubation: Incubate the cell lysate with a photo-crosslinkable derivative of Psammaplysene A (e.g., compound 2B) at a suitable concentration (e.g., 250 nM) for 1 hour at 4°C.[1] For competition experiments, a 100-fold excess of Psammaplysene A can be co-incubated.[1]

• UV Cross-linking: Irradiate the samples with UV light (365 nm) on ice to induce covalent cross-linking between the probe and its binding partners.[1]

• Click Chemistry: Perform a click chemistry reaction to attach a reporter tag (e.g., biotin-azide for affinity purification or a fluorescent azide (B81097) like TAMRA-azide for visualization) to the alkyne group on the cross-linked probe.[1]

• Protein Analysis:

  • For visualization, resolve the labeled proteins by SDS-PAGE and visualize using an in-gel fluorescence scanner.[1]

  • For identification, perform affinity purification of biotin-labeled proteins using streptavidin beads, followed by on-bead digestion and analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Binding Affinity Determination by Surface Plasmon Resonance (SPR)

This protocol outlines the determination of binding kinetics and affinity of Psammaplysene A to HNRNPK.

Workflow:

Caption: Workflow for Surface Plasmon Resonance (SPR) analysis.

Methodology:

• Protein Immobilization: Covalently immobilize purified recombinant GST-tagged HNRNPK and GST (as a negative control) onto the surface of a sensor chip.

• RNA Saturation: Inject a solution of total RNA over the sensor surface to allow for stable and saturable binding to the immobilized GST-HNRNPK.[1] This step is crucial as the binding of Psammaplysene A to HNRNPK is RNA-dependent.[1][2][3][4][5]

• Analyte Injection: Inject a series of concentrations of Psammaplysene A (e.g., 0-250 µM) over the sensor surface.[1]

• Data Acquisition: Monitor the change in response units (RU) in real-time to measure the binding of Psammaplysene A to the RNA-bound HNRNPK.

• Data Analysis: Fit the resulting sensorgrams to a suitable binding model to determine the association and dissociation rate constants, and calculate the equilibrium dissociation constant (Kd).

HNRNPK Signaling Pathways

HNRNPK is a key node in several signaling pathways that control cell fate. Psammaplysene A, by modulating HNRNPK activity, may influence these pathways.

HNRNPK in the p53 Signaling Pathway

HNRNPK is known to be involved in the p53-mediated DNA damage response.

Caption: HNRNPK's role in the p53 signaling pathway.

HNRNPK in the c-Myc Signaling Pathway

HNRNPK can regulate the transcription of the proto-oncogene c-Myc, a master regulator of cell proliferation.

Caption: HNRNPK's involvement in c-Myc transcriptional regulation.

References

• 1. The Neuroprotective Marine Compound Psammaplysene A Binds the RNA-Binding Protein HNRNPK - PMC [pmc.ncbi.nlm.nih.gov]
• 2. creative-diagnostics.com [creative-diagnostics.com]
• 3. p53 - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. The Neuroprotective Marine Compound Psammaplysene A Binds the RNA-Binding Protein HNRNPK [pubmed.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]

Cross-Validation of Psammaplysene A's Neuroprotective Activity: A Comparative Guide for Neuronal Cell Line Studies

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the neuroprotective marine compound Psammaplysene A and other established neuroprotective agents. Due to the limited availability of direct cross-validation studies in the scientific literature, this document outlines a proposed experimental framework for comparing the efficacy of Psammaplysene A against alternative compounds—curcumin, resveratrol, and edaravone (B1671096)—across three common neuronal cell lines: SH-SY5Y, PC12, and HT22. The experimental data presented is a synthesized representation based on existing individual studies of these compounds.

Comparative Analysis of Neuroprotective Activity

The following table summarizes the reported neuroprotective effects of Psammaplysene A and selected alternative compounds. The data is compiled from various studies and serves as a baseline for a direct comparative analysis.

Table 1: Comparison of Neuroprotective Activity in Neuronal Cell Lines

Compound	Cell Line	Neuroprotective Effect	Reported Effective Concentration/IC50	Molecular Target/Mechanism
Psammaplysene A	Mixed spinal cord cultures	Protection against excitotoxicity and proteotoxicity[1]	Not specified in publicly available literature	Binds to Heterogeneous Nuclear Ribonucleoprotein K (hnRNP K)[2][3][4]
Curcumin	SH-SY5Y	Protection against oxidative stress and amyloid-β induced toxicity[5]	5-40 µM	Nrf2/ARE pathway activation, anti-inflammatory, antioxidant
HT22	Attenuation of oxygen-glucose deprivation/reoxygenation (OGD/R) induced injury	5-10 µM	Inhibition of autophagy, activation of p62/keap-1/Nrf2 and PI3K/AKT signaling
Resveratrol	SH-SY5Y	Protection against dopamine-induced apoptosis and amyloid-β toxicity	5-20 µM	Antioxidant, activation of SIRT1, modulation of apoptosis pathways
HT22	Protection against glutamate-induced oxidative cytotoxicity	10 µM	Induction of mitochondrial SOD2 via PI3K/Akt/GSK-3β/β-catenin signaling
Edaravone	SH-SY5Y	Reduction of amyloid-β-induced oxidative damage and protection against ZnO NP-induced toxicity	25-40 µM	Activation of Nrf2/ARE signaling pathway, free radical scavenger
HT22	Protection against H2O2-induced apoptosis and Aβ-induced inflammatory damage and ferroptosis	Not specified in publicly available literature	Inhibition of MAPK signaling pathway, antioxidant

Proposed Experimental Workflow for Cross-Validation

To directly compare the neuroprotective activities, a standardized experimental workflow is proposed. This workflow will ensure that the data generated is comparable across all compounds and cell lines.

Caption: Proposed experimental workflow for cross-validation.

Signaling Pathway of Psammaplysene A

Psammaplysene A has been shown to exert its neuroprotective effects through interaction with the Heterogeneous Nuclear Ribonucleoprotein K (hnRNP K). This interaction is believed to modulate downstream signaling pathways involved in cell survival and stress resistance.

Caption: Psammaplysene A signaling pathway.

Detailed Experimental Protocols

The following are detailed protocols for the key experiments proposed in the cross-validation workflow.

Cell Culture and Maintenance

• SH-SY5Y Cells: Culture in a 1:1 mixture of Dulbecco's Modified Eagle's Medium (DMEM) and Ham's F-12 medium supplemented with 10% fetal bovine serum (FBS), 1% penicillin-streptomycin. Maintain at 37°C in a humidified atmosphere with 5% CO2.

• PC12 Cells: Culture in DMEM supplemented with 10% horse serum, 5% FBS, and 1% penicillin-streptomycin. Maintain at 37°C in a humidified atmosphere with 5% CO2. For differentiation, treat with 50-100 ng/mL Nerve Growth Factor (NGF) for 5-7 days.

• HT22 Cells: Culture in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin. Maintain at 37°C in a humidified atmosphere with 5% CO2.

Glutamate-Induced Neurotoxicity

• Seed the neuronal cells in 96-well plates at a density of 1 x 10^4 cells/well and allow them to adhere for 24 hours.

• For differentiated PC12 and SH-SY5Y cells, replace the medium with a serum-free medium prior to treatment.

• Pre-treat the cells with varying concentrations of Psammaplysene A, curcumin, resveratrol, or edaravone for 1-2 hours.

• Introduce glutamate to the cell culture medium. The optimal concentration of glutamate should be determined for each cell line to induce approximately 50% cell death (e.g., 5-20 mM for HT22, 2.5-100 mM for SH-SY5Y).

• Incubate the cells for 24 hours at 37°C.

Cell Viability (MTT) Assay

• After the 24-hour incubation with glutamate and the test compounds, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

• Incubate the plate for 4 hours at 37°C to allow the formation of formazan (B1609692) crystals.

• Add 100 µL of solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

• Incubate the plate at room temperature in the dark for 2-4 hours or overnight.

• Measure the absorbance at 570 nm using a microplate reader.

• Cell viability is expressed as a percentage of the control (untreated cells).

Cytotoxicity (LDH) Assay

• After the 24-hour incubation period, collect the cell culture supernatant.

• Measure the activity of lactate (B86563) dehydrogenase (LDH) released into the medium using a commercially available LDH cytotoxicity assay kit, following the manufacturer's instructions.

• The amount of LDH released is proportional to the number of damaged cells.

Measurement of Intracellular Reactive Oxygen Species (ROS)

• After treatment, wash the cells with a warm buffer (e.g., PBS or HBSS).

• Incubate the cells with a fluorescent probe for ROS, such as 2',7'-dichlorodihydrofluorescein (B1593923) diacetate (DCFH-DA), at a final concentration of 10-20 µM for 30-60 minutes at 37°C in the dark.

• Wash the cells to remove the excess probe.

• Measure the fluorescence intensity using a fluorescence microplate reader or flow cytometer with excitation and emission wavelengths appropriate for the probe (e.g., ~485 nm excitation and ~535 nm emission for DCF).

• The fluorescence intensity is proportional to the level of intracellular ROS.

By following this standardized guide, researchers can generate robust and comparable data to objectively evaluate the neuroprotective potential of Psammaplysene A in relation to other well-characterized neuroprotective compounds. This will aid in the identification of promising candidates for further pre-clinical and clinical development in the context of neurodegenerative diseases.

References

• 1. mdpi.com [mdpi.com]
• 2. The Neuroprotective Marine Compound Psammaplysene A Binds the RNA-Binding Protein HNRNPK - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The Neuroprotective Marine Compound Psammaplysene A Binds the RNA-Binding Protein HNRNPK - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Neuroprotective Marine Compound Psammaplysene A Binds the RNA-Binding Protein HNRNPK [agris.fao.org]
• 5. researchgate.net [researchgate.net]

Psammaplysene A: A Comparative Analysis of its Neuroprotective Efficacy

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the neuroprotective efficacy of Psammaplysene A, a marine natural product, with other well-established neuroprotective agents, namely Resveratrol and Curcumin. This analysis is based on available preclinical data and aims to offer an objective overview for researchers in the field of neurodegenerative disease and drug discovery.

Introduction to Neuroprotective Agents

Neuroprotective agents are compounds that defend the central nervous system against neuronal injury and degeneration. These injuries can result from a variety of insults, including excitotoxicity, oxidative stress, and proteotoxicity, which are hallmark features of many neurodegenerative diseases such as Amyotrophic Lateral Sclerosis (ALS) and prion diseases. This guide focuses on Psammaplysene A and compares its neuroprotective profile with that of Resveratrol and Curcumin, two widely studied natural polyphenols.

Quantitative Comparison of Neuroprotective Efficacy

Direct comparative studies providing head-to-head quantitative data for Psammaplysene A against other neuroprotective agents in the same experimental models are limited. However, by compiling data from various studies, we can draw a preliminary comparison of their potencies in different neurotoxicity models.

Compound	Neurotoxicity Model	Assay	Efficacy (IC50/Effective Concentration)	Reference
Psammaplysene A	Prion Disease (in vitro)	Prion propagation assay	IC50 = 0.3 µM
Excitotoxicity (in vitro)	Protection of spinal cord neurons	Qualitative protection observed
Mutant SOD1 Toxicity (in vitro)	Protection of spinal cord neurons	Qualitative protection observed
Resveratrol	Glutamate-induced excitotoxicity (in vitro)	Neuronal cell viability	Neuroprotective effects observed
Curcumin	Glutamate-induced excitotoxicity (in vitro)	HT22 cell viability	Neuroprotective at nanomolar concentrations
Glutamate-induced oxidative toxicity (in vitro)	PC12 cell viability	Protective effect up to 5 µM

Mechanisms of Action and Signaling Pathways

The neuroprotective effects of these compounds are mediated through distinct signaling pathways.

Psammaplysene A

Psammaplysene A exhibits its neuroprotective properties through a unique mechanism involving the activation of the FOXO transcription factors and direct interaction with the heterogeneous nuclear ribonucleoprotein K (HNRNPK). This interaction is believed to modulate RNA metabolism and downstream cellular processes that confer resistance to neuronal stress.

Unveiling the Critical Role of RNA in the Psammaplysene A-HNRNPK Interaction: A Comparative Guide

A comprehensive analysis confirming the RNA-dependent binding of the marine compound Psammaplysene A to the oncoprotein HNRNPK, offering a comparative perspective against other modulators for researchers in drug discovery and molecular biology.

The marine natural product Psammaplysene A (PA) has been identified as a potent neuroprotective agent, with recent studies pinpointing the heterogeneous nuclear ribonucleoprotein K (HNRNPK) as its direct cellular target.[1][2][3][4][5] Crucially, the interaction between Psammaplysene A and HNRNPK is not a simple bimolecular event; it is intricately dependent on the presence of RNA. This guide provides a detailed comparison of the experimental evidence confirming this RNA-mediated interaction, alongside data for alternative HNRNPK modulators, and presents the associated experimental protocols and signaling pathway contexts.

Comparative Analysis of HNRNPK Binders

The binding affinity of Psammaplysene A for HNRNPK has been quantified using surface plasmon resonance (SPR), revealing a moderate affinity that is strictly RNA-dependent. In the absence of RNA, no saturable binding is observed. This is in contrast to other small molecule inhibitors of HNRNPK, such as hnRNPK-IN-1, which have been developed to directly target the protein.

Compound	Target Protein	Binding Condition	Method	Affinity (Kd)	Reference
Psammaplysene A	HNRNPK	RNA-dependent	SPR	~77.3 µM
Psammaplysene A	HNRNPK	Without RNA	SPR	No saturable binding
hnRNPK-IN-1	HNRNPK	Direct	SPR	4.6 µM
hnRNPK-IN-1	HNRNPK	Direct	MST	2.6 µM

Note: The precise raw data for the Psammaplysene A SPR experiments were cited as supplementary material (S2_SPR_data) in the original publication but were not publicly available.

The RNA Bridge: A Novel Mechanism of Action

The dependence on RNA for the Psammaplysene A-HNRNPK interaction suggests a novel mechanism of action. It is hypothesized that RNA binding induces a conformational change in HNRNPK, creating or exposing a binding pocket for Psammaplysene A. This is supported by control experiments where Psammaplysene A did not bind to another RNA-binding protein, HNRNPI, even in the presence of RNA, indicating the specificity of the interaction for the RNA-bound state of HNRNPK.

This unique mechanism presents both opportunities and challenges for drug development. Targeting the ternary complex (HNRNPK-RNA-ligand) could offer a new paradigm for achieving selectivity and modulating the multifaceted functions of HNRNPK.

HNRNPK in Cellular Signaling

HNRNPK is a critical hub protein involved in a multitude of cellular processes, including transcription, splicing, and translation. It acts as a docking platform, integrating signals from various pathways to regulate gene expression. Its dysregulation is implicated in several cancers. The binding of Psammaplysene A to the HNRNPK-RNA complex could potentially modulate these signaling cascades.

HNRNPK as a central regulator in cellular signaling pathways.

Experimental Corner: Protocols for Target Identification and Binding Validation

The identification of HNRNPK as the target of Psammaplysene A was achieved through two complementary affinity purification strategies.

Photo-Affinity Pull-Down Assay

This method utilizes a chemically modified version of Psammaplysene A containing a photo-reactive group and a biotin (B1667282) tag for enrichment.

Workflow for photo-affinity pull-down target identification.

Protocol:

• Lysate Preparation: Prepare cell lysates from HEK293 cells in a suitable buffer (e.g., Triton-X 100 buffer: 50 mM Tris pH 7.8, 150 mM NaCl, 1% Triton-X 100, with protease inhibitors).

• Incubation: Incubate the cell lysate with approximately 250 nM of the photo-crosslinkable Psammaplysene A derivative for 1 hour at 4°C with rotation.

• UV Crosslinking: Expose the lysate to 365 nm UV light on ice to induce covalent crosslinking between the probe and its binding partners.

• Biotinylation: Perform a click chemistry reaction to attach a biotin moiety to the alkyne handle of the crosslinked probe.

• Affinity Purification: Add avidin-coated magnetic beads to the lysate and incubate to capture the biotinylated protein complexes.

• Washing: Wash the beads extensively with buffers of increasing stringency (varying salt and detergent concentrations) to remove non-specific binders.

• Elution: Elute the bound proteins from the beads, for example, by boiling in SDS-PAGE sample buffer.

• Analysis: Separate the eluted proteins by SDS-PAGE, visualize by silver staining, and excise unique bands for identification by mass spectrometry.

Affinity Purification with Psammaplysene A-Conjugated Magnetic Beads

This approach involves immobilizing Psammaplysene A onto magnetic beads to pull down its interacting partners from a cell lysate.

Protocol:

• Bead Conjugation: Covalently link Psammaplysene A to magnetic nanobeads (e.g., FG nano-beads) via a flexible linker.

• Lysate Incubation: Incubate the PA-conjugated beads with cell lysate to allow for the formation of protein-ligand complexes.

• Washing: Pellet the beads using a magnet and wash several times with lysis buffer to remove non-specifically bound proteins.

• Elution: Elute the specifically bound proteins from the beads.

• Analysis: Analyze the eluted proteins by SDS-PAGE and mass spectrometry to identify the binding partners of Psammaplysene A.

Surface Plasmon Resonance (SPR) for Binding Analysis

SPR is employed to quantitatively measure the binding kinetics and affinity between Psammaplysene A and HNRNPK.

Workflow for SPR analysis of the Psammaplysene A-HNRNPK interaction.

Protocol:

• Immobilization: Immobilize recombinant GST-tagged HNRNPK onto a sensor chip surface. Use a GST-only surface as a reference.

• RNA Saturation: Inject a solution of total RNA over the chip surface until the binding signal for GST-HNRNPK saturates, indicating the formation of the HNRNPK-RNA complex.

• Analyte Injection: Inject a series of concentrations of Psammaplysene A over the RNA-saturated HNRNPK and reference surfaces.

• Data Acquisition: Monitor the change in the surface plasmon resonance signal (response units) in real-time to generate sensorgrams.

• Data Analysis: Subtract the reference channel signal from the active channel signal. Fit the resulting binding curves to a suitable model (e.g., 1:1 binding model) to calculate the association rate (ka), dissociation rate (kd), and the equilibrium dissociation constant (Kd).

Conclusion

The evidence strongly confirms that RNA is an essential component for the specific interaction between Psammaplysene A and HNRNPK. This RNA-dependent binding mechanism distinguishes Psammaplysene A from direct HNRNPK inhibitors and opens up new avenues for the development of selective therapeutics targeting RNA-protein complexes. The experimental protocols detailed in this guide provide a framework for researchers to further investigate this and other complex molecular interactions.

References

• 1. c-Src-mediated phosphorylation of hnRNP K drives translational activation of specifically silenced mRNAs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Small molecule target identification using photo-affinity chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Deciphering the Cross Talk between hnRNP K and c-Src: the c-Src Activation Domain in hnRNP K Is Distinct from a Second Interaction Site - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Role and molecular mechanism of heterogeneous nuclear ribonucleoprotein K in tumor development and progression - PMC [pmc.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]

Independent Verification of Psammaplysene A Synthesis Methods: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Psammaplysene A, a bromotyrosine-derived alkaloid isolated from the marine sponge Psammaplysilla sp., has garnered significant interest in the scientific community due to its potent biological activities, including the inhibition of FOXO1a-mediated nuclear export.[1][2] The limited availability of this natural product has spurred the development of several total syntheses. This guide provides an objective comparison of two prominent synthetic routes to Psammaplysene A, offering experimental data and detailed methodologies to aid researchers in selecting the most suitable approach for their needs.

Comparative Analysis of Synthetic Strategies

Two distinct and effective total syntheses of Psammaplysene A have been reported by the research groups of Georgiades and Clardy, and more recently by Xu, Wang, and Wu. While both routes successfully yield the target molecule, they employ different starting materials and key chemical transformations, leading to variations in overall efficiency and reaction conditions.

The Georgiades and Clardy synthesis is a flexible route that utilizes a common starting material, 4-iodophenol, for the construction of both requisite fragments of the Psammaplysene A molecule.[1][2] In contrast, the synthesis developed by Xu, Wang, and Wu is a concise and improved route that commences from commercially available p-hydroxybenzaldehyde and tyramine, notably avoiding the use of palladium catalysts.[2][3][4]

Quantitative Data Summary

The following table provides a clear comparison of the key quantitative metrics for the two synthetic routes.

Metric	Georgiades and Clardy Synthesis	Xu, Wang, and Wu Synthesis
Starting Materials	4-Iodophenol	p-Hydroxybenzaldehyde, Tyramine
Longest Linear Sequence	6 steps (for the amine fragment)	5 steps
Overall Yield	Not explicitly stated as a single value	50%
Key Reactions	Heck Reaction, Sonogashira Reaction	Knoevenagel Condensation, O-alkylation
Final Coupling Reagent	Diethylphosphocyanidate (DEPC)	Diisopropylcarbodiimide (DIC), DMAP

Synthetic Workflow Visualization

The divergent approaches of the two syntheses are illustrated in the following workflow diagram.

Comparison of synthetic workflows for Psammaplysene A.

Experimental Protocols for Key Reactions

Georgiades and Clardy Synthesis:

• Heck Reaction for the Acid Fragment: The α,β-unsaturated carbonyl moiety of the acid fragment was constructed via a palladium-catalyzed Heck reaction. This reaction involved the cross-coupling of an aryl iodide with an acrylate.

• Sonogashira Reaction for the Amine Fragment: The synthesis of the amine fragment involved a Sonogashira coupling of an aryl iodide with a protected acetylene, followed by subsequent transformations to yield the desired amine.

• Final Amide Coupling: The final step to assemble Psammaplysene A was an amide bond formation between the acid and amine fragments using diethylphosphocyanidate (DEPC) as the coupling agent.[1]

Xu, Wang, and Wu Synthesis:

• Knoevenagel Condensation for the Acid Fragment: The α,β-unsaturated acid fragment was synthesized from p-hydroxybenzaldehyde. A key step in this sequence is a Knoevenagel condensation to introduce the acrylic acid moiety.[2][3][4]

• O-alkylation for the Amine Fragment: The amine fragment was prepared from tyramine, with a crucial O-alkylation step to introduce the aminopropyl side chain onto the phenolic oxygen.[2][3][4]

• Final Amide Coupling: The acid and amine fragments were coupled using diisopropylcarbodiimide (DIC) with a catalytic amount of 4-dimethylaminopyridine (B28879) (DMAP) to afford Psammaplysene A in high yield.[2]

Conclusion

Both the Georgiades and Clardy and the Xu, Wang, and Wu syntheses provide viable pathways to Psammaplysene A. The choice between the two routes may depend on the specific requirements of the research.

The Georgiades and Clardy route offers flexibility, stemming from a common precursor, which could be advantageous for the synthesis of analogues for structure-activity relationship studies.

The Xu, Wang, and Wu synthesis, on the other hand, is characterized by its high overall yield and concise nature. The avoidance of palladium-catalyzed reactions can be beneficial in terms of cost, purification, and potential metal contamination of the final product. This makes it a potentially more scalable and cost-effective approach for producing larger quantities of Psammaplysene A.

Researchers should carefully consider these factors when planning the synthesis of this important marine natural product.

References

• 1. researchgate.net [researchgate.net]
• 2. A short and efficient total synthesis of the bromotyrosine-derived alkaloid psammaplysene A - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A short and efficient total synthesis of the bromotyrosine-derived alkaloid psammaplysene A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A short and efficient total synthesis of the bromotyrosine-derived alkaloid psammaplysene A - RSC Advances (RSC Publishing) [pubs.rsc.org]

Safety & Regulatory Compliance

Proper Disposal of Psammaplysene A: A Step-by-Step Guide for Laboratory Professionals

Effective management and disposal of Psammaplysene A, a potent marine-derived compound, is crucial for ensuring laboratory safety and environmental protection. Researchers, scientists, and drug development professionals must adhere to strict protocols to mitigate risks associated with its handling. This guide provides essential, immediate safety and logistical information, including operational and disposal plans, to directly address procedural questions.

Immediate Safety and Handling Precautions

Psammaplysene A is classified as a hazardous substance. According to its Safety Data Sheet (SDS), it is harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation. Therefore, all handling must be conducted in a designated area, such as a chemical fume hood or a biological safety cabinet, to minimize exposure.

Mandatory Personal Protective Equipment (PPE) includes:

• Double chemotherapy gloves

• A lab coat or gown

• Safety glasses or goggles

Quantitative Hazard Data Summary

For quick reference, the key hazard classifications for Psammaplysene A are summarized below.

Hazard Classification	Category	GHS Hazard Statement
Acute toxicity, Oral	Category 4	H302: Harmful if swallowed
Skin irritation	Category 2	H315: Causes skin irritation
Eye irritation	Category 2A	H319: Causes serious eye irritation
Specific target organ toxicity - single exposure (Respiratory system)	Category 3	H335: May cause respiratory irritation

Step-by-Step Disposal Protocol

The primary disposal route for Psammaplysene A and any materials contaminated with it is through an approved hazardous waste disposal service. Chemical inactivation may be used for decontaminating surfaces and equipment, but not as a sole method for bulk waste disposal.

Phase 1: Waste Segregation and Collection

• Identify Waste Streams: Properly segregate all waste contaminated with Psammaplysene A. This includes:

  • Solid Waste: Unused or expired pure compound, contaminated PPE (gloves, coats), plasticware (pipette tips, tubes), and lab paper.

  • Liquid Waste: Stock solutions, experimental media, and solvent rinses.

  • Sharps Waste: Contaminated needles, syringes, and glass Pasteur pipettes.

• Use Designated Waste Containers:

  • Solids and Liquids: Collect in a dedicated, leak-proof, and clearly labeled hazardous waste container. The container should be marked with "Hazardous Waste," "Cytotoxic," and "Psammaplysene A." Many institutions use purple containers to specifically denote cytotoxic waste.[1][2][3]

  • Sharps: Place all contaminated sharps directly into a designated, puncture-proof sharps container labeled "Cytotoxic Sharps."[1]

• Container Management: Keep all waste containers securely closed except when adding waste. Store them in a designated, secure area away from general lab traffic until collection by your institution's Environmental Health and Safety (EHS) department or a licensed waste management contractor.

Phase 2: Decontamination of Labware and Surfaces

For reusable labware and contaminated surfaces, a chemical decontamination step is recommended before standard cleaning procedures.

• Initial Decontamination: Prepare a solution of sodium hypochlorite (B82951) (household bleach, typically 5.25%) diluted to a final concentration of at least 10%.[4] Carefully wipe down all contaminated surfaces and soak reusable glassware in this solution for at least 30 minutes.

  • Note: While effective for many cytotoxic compounds, the specific efficacy for Psammaplysene A has not been formally documented. This procedure is a best-practice measure to reduce residual contamination.

• Rinsing: After decontamination, thoroughly rinse all surfaces and labware with copious amounts of water.

• Final Cleaning: Proceed with standard laboratory washing procedures.

Experimental Workflow for Disposal

The following diagram illustrates the logical flow for the proper disposal of Psammaplysene A waste.

Caption: Workflow for the safe segregation and disposal of Psammaplysene A waste.

It is imperative to consult with your institution's Environmental Health and Safety (EHS) department to ensure full compliance with all local, state, and federal regulations before handling or disposing of Psammaplysene A. This guide provides a framework based on general best practices for cytotoxic compounds and should be adapted to meet specific institutional requirements.

References

• 1. danielshealth.ca [danielshealth.ca]
• 2. trikonclinicalwaste.co.uk [trikonclinicalwaste.co.uk]
• 3. cleanaway.com.au [cleanaway.com.au]
• 4. Degradation and inactivation of antitumor drugs - PubMed [pubmed.ncbi.nlm.nih.gov]

Essential Safety and Logistical Guidance for Handling Psammaplysene A

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational plans, and disposal procedures for the handling of Psammaplysene A. Given the cytotoxic nature of related compounds, a cautious approach is paramount. The following guidance is based on best practices for handling potent and cytotoxic substances and should be implemented to minimize exposure and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

The selection and proper use of Personal Protective Equipment (PPE) are critical to mitigate the risks associated with handling Psammaplysene A. A multi-layered approach to PPE is recommended to provide comprehensive protection.

PPE Category	Item	Specifications and Recommendations
Respiratory Protection	Powered Air-Purifying Respirator (PAPR)	Recommended for procedures with a high potential for aerosol generation. Full-facepiece PAPRs can offer a high level of protection.
Reusable Half or Full-Facepiece Respirator	Must be used with P100/FFP3 particulate filters. A proper fit test is mandatory before use.
Disposable Respirators (e.g., N95, FFP2)	Suitable for low-risk activities but not recommended as the primary respiratory protection when handling the pure compound.
Hand Protection	Double Gloving	Wear two pairs of nitrile gloves. The outer pair must be changed immediately if contaminated and at regular intervals during prolonged procedures.
Body Protection	Disposable Coveralls	Coveralls made from materials such as Tyvek® or microporous film are recommended to protect against chemical splashes and fine particles.[1]
Dedicated Lab Coat	A disposable or professionally laundered lab coat should be worn over personal clothing.[1]
Eye Protection	Chemical Splash Goggles or Face Shield	Use chemical splash goggles that provide a complete seal around the eyes. A face shield should be worn over goggles for enhanced protection.[1]
Foot Protection	Disposable Shoe Covers	Must be worn in the designated handling area and removed before exiting to prevent the spread of contamination.[1]

Operational Plan: A Step-by-Step Guide

A systematic approach to handling Psammaplysene A, from receipt to disposal, is crucial for maintaining a safe working environment.

1. Receiving and Storage:

• Upon receipt, inspect the container for any signs of damage or leakage in a designated containment area.

• Store Psammaplysene A in a clearly labeled, sealed container in a secure, ventilated, and access-restricted area.

• Follow any specific storage temperature requirements provided by the supplier.

2. Preparation and Handling:

• All handling of Psammaplysene A, especially weighing and aliquoting of the solid compound, should be conducted within a certified chemical fume hood, glove box, or other containment enclosure.[2] The open handling of potent powders is strictly prohibited.[2]

• PPE Donning: Before entering the handling area, put on all required PPE in the correct sequence in a designated clean area.[1]

• Weighing: Utilize a closed system for weighing to minimize the generation of airborne particles. Gentle handling techniques are essential.[1]

• Solution Preparation: When dissolving the compound, slowly add the solvent to the solid to prevent splashing. Keep containers covered whenever possible.[1]

3. Spill Management:

• In case of a spill, evacuate the immediate area and alert laboratory personnel.

• Use a pre-prepared spill kit suitable for chemical hazards. Work from the outside of the spill inwards to contain and clean the area.

• All materials used for spill cleanup must be treated and disposed of as hazardous waste.[1]

4. Decontamination and Personal Hygiene:

• Thoroughly decontaminate all surfaces and equipment used during the handling process with an appropriate cleaning agent.[1]

• PPE Doffing: Remove PPE in the designated doffing area, taking care to avoid self-contamination. Dispose of single-use PPE in the designated hazardous waste container.[1]

• Wash hands and any potentially exposed skin thoroughly with soap and water after removing PPE.[1]

Disposal Plan

Proper disposal of Psammaplysene A and all contaminated materials is critical to prevent environmental contamination and accidental exposure.

• Waste Segregation: Prepare clearly labeled, sealed waste containers for different types of waste (solid, liquid, sharps) before beginning any work.[1]

• Solid Waste: All disposable PPE (gloves, coveralls, shoe covers), contaminated lab supplies (e.g., pipette tips, weighing paper), and spill cleanup materials should be collected in a dedicated, sealed container labeled as "Hazardous Cytotoxic Waste."

• Liquid Waste: Unused solutions of Psammaplysene A and contaminated solvents should be collected in a sealed, shatter-resistant container labeled as "Hazardous Cytotoxic Liquid Waste." Do not pour down the drain.

• Sharps Waste: Needles, syringes, and other contaminated sharps must be disposed of in a designated sharps container.

• Final Disposal: All waste streams must be disposed of through the institution's hazardous waste management program in accordance with local, state, and federal regulations.

Experimental Workflow for Safe Handling of Psammaplysene A

Caption: Workflow for the safe handling of Psammaplysene A.

References

• 1. benchchem.com [benchchem.com]
• 2. Best Practices For Handling Potent APIs [outsourcedpharma.com]